1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

• CAS: 1247854-82-5

Core Science & Biosynthesis

1-(5-Fluoropyridin-2-yl)-3-methylpiperazine CAS 1604270-57-6

Executive Summary

(3R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine (CAS 1604270-57-6) is a high-value chiral heterocyclic intermediate used extensively in the synthesis of next-generation kinase inhibitors and G-protein coupled receptor (GPCR) modulators. As a core pharmacophore, it offers a strategic balance of metabolic stability—conferred by the C5-fluorine atom—and conformational rigidity introduced by the C3-methyl group.

This guide provides a comprehensive technical analysis of the compound, detailing its synthesis via regioselective nucleophilic aromatic substitution (

), its structural advantages in medicinal chemistry, and critical quality control protocols for drug development workflows.

Chemical Identity & Physicochemical Profile

The compound is defined by a piperazine ring N-arylated with a 5-fluoropyridine moiety.[1][2] The presence of a chiral methyl group at the C3 position (relative to the pyridine-bearing nitrogen) imparts stereochemical specificity, crucial for binding affinity in protein pockets.

Property	Data
CAS Number	1604270-57-6
IUPAC Name	(3R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine
Molecular Formula
Molecular Weight	195.24 g/mol
SMILES	C[C@@H]1CN(CCN1)C1=CC=C(F)C=N1
Chirality	R-enantiomer
LogP (Predicted)	~1.02 (Lipophilic, CNS penetrant)
pKa (Predicted)	~8.5 (Secondary amine), ~2.5 (Pyridine N)
Physical State	Viscous oil or low-melting solid (often supplied as HCl salt)

Synthesis & Manufacturing

The industrial synthesis of CAS 1604270-57-6 relies on the Nucleophilic Aromatic Substitution (

) of 2-halo-5-fluoropyridines with (R)-2-methylpiperazine.

Mechanistic Pathway & Regioselectivity

The reaction is governed by steric differentiation between the two nitrogen atoms of the piperazine ring:

• N1 (Hindered): Adjacent to the methyl group.

• N4 (Unhindered): Distal to the methyl group.

Under standard thermal conditions, the electrophilic pyridine preferentially reacts with the unhindered N4 of (R)-2-methylpiperazine. Upon product formation, IUPAC numbering priorities shift, re-designating the arylated nitrogen as position 1, placing the methyl group at position 3.

Caption: Regioselective

synthesis favoring the unhindered nitrogen attack.

Validated Experimental Protocol

Note: This protocol assumes the use of 2-bromo-5-fluoropyridine. 2,5-Difluoropyridine can also be used for faster kinetics.

Reagents:

• 2-Bromo-5-fluoropyridine (1.0 eq)

• (R)-2-Methylpiperazine (1.5 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Solvent: DMSO or NMP (high boiling point polar aprotic)

Procedure:

• Charge: In a reaction vessel equipped with a reflux condenser, dissolve 2-bromo-5-fluoropyridine in DMSO (5 vol).

• Add Base: Add anhydrous

  with vigorous stirring.

• Nucleophile Addition: Add (R)-2-methylpiperazine. An excess is used to drive conversion and prevent bis-arylation (though unlikely due to sterics).

• Reaction: Heat to 100–120°C for 12–16 hours. Monitor by HPLC for the disappearance of the bromopyridine.

• Work-up: Cool to room temperature. Dilute with water and extract into Ethyl Acetate (EtOAc). Wash organic layer with brine to remove DMSO.

• Purification: The crude oil is often purified via column chromatography (DCM/MeOH gradient) or crystallized as a hydrochloride salt (using HCl/dioxane) to ensure enantiomeric purity.

Medicinal Chemistry Applications

This scaffold is a "privileged structure" in drug discovery, particularly for oncology (Kinase Inhibitors) and neurology (GPCRs).

Structural Advantages[4]

• Fluorine Effect: The fluorine at the C5 position of the pyridine blocks metabolic oxidation (a common clearance pathway for pyridines) and modulates the electronic density of the ring, affecting

  stacking interactions in the binding pocket.

• Chiral Methyl Constraint: The (R)-methyl group forces the piperazine ring into a specific chair conformation. This reduces the entropic penalty upon binding and can sterically clash with non-target proteins, enhancing selectivity.

Caption: Structure-Activity Relationship (SAR) map detailing the pharmacophoric contributions.

Case Study: Kinase Inhibition

Analogs of this structure are seen in the development of ALK (Anaplastic Lymphoma Kinase) inhibitors. For instance, Brigatinib utilizes a piperazine-linked pyridine system.[1] The (3R)-methyl analog is often explored to improve the solubility and oral bioavailability of such inhibitors compared to their non-methylated counterparts [1].

Quality Control & Characterization

Ensuring the enantiomeric purity of CAS 1604270-57-6 is critical, as the (S)-enantiomer may have significantly different biological activity or toxicity profiles.

Analytical Specifications

• Appearance: Pale yellow to brown oil (free base) or white solid (HCl salt).

• Purity (HPLC):

  98.0%.[1]

• Chiral Purity (ee):

  99.0% (Must verify absence of S-isomer).

• Identity: 1H-NMR, MS (ESI+ m/z ~196.1).

Chiral HPLC Method (Guideline)

To separate the (R) and (S) enantiomers:

• Column: Chiralpak AD-H or IA (Amylose-based stationary phases).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine (DEA).

• Detection: UV at 254 nm.

• Rationale: The DEA prevents tailing of the basic piperazine amine.

Handling & Safety

While specific toxicological data for this exact CAS is limited, it should be handled as a potent bioactive intermediate.

• GHS Classification:

  • H302: Harmful if swallowed.[3]

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3][4]

• Storage: Store at 2–8°C under inert atmosphere (Nitrogen/Argon). The secondary amine is prone to oxidation or carbamate formation (

  absorption) if left exposed to air [2].

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 13713023, 1-(5-fluoropyridin-2-yl)piperazine (Scaffold Reference). Retrieved from [Link]

Sources

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• 2. chemscene.com [chemscene.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. rustoleum.com [rustoleum.com]

Technical Monograph: 5-Fluoro-2-(3-methylpiperazin-1-yl)pyridine

Executive Summary

5-Fluoro-2-(3-methylpiperazin-1-yl)pyridine (Formula: C₁₀H₁₄FN₃ | MW: 195.24 g/mol ) represents a high-value heterocyclic building block in modern medicinal chemistry. Structurally, it integrates an electron-deficient 5-fluoropyridine core with a chiral or racemic 3-methylpiperazine moiety. This scaffold is widely utilized in the development of kinase inhibitors, GPCR ligands, and CNS-active agents due to its ability to modulate physicochemical properties—specifically lipophilicity (LogP), metabolic stability (via fluorine blockade), and aqueous solubility (via the piperazine motif).

This guide details the synthesis, physicochemical profile, and strategic application of this compound, providing researchers with a robust framework for its integration into drug discovery campaigns.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The incorporation of the fluorine atom at the C5 position of the pyridine ring significantly alters the electronic landscape of the molecule compared to its non-fluorinated analog, reducing the basicity of the pyridine nitrogen while enhancing metabolic resistance to oxidative attack.

Table 1: Physicochemical Properties

Property	Value / Description
IUPAC Name	1-(5-Fluoro-2-pyridinyl)-3-methylpiperazine
Molecular Formula	C₁₀H₁₄FN₃
Molecular Weight	195.24 g/mol
CAS Number	Variable by isomer (Racemic: Generic; (R)-isomer: 1256815-26-9 analog; (S)-isomer: 1033804-74-4 analog)
Physical State	Pale yellow oil or low-melting solid
Boiling Point	~320°C (Predicted at 760 mmHg)
pKa (Piperazine NH)	~8.8 – 9.2 (Basic, protonatable at physiological pH)
pKa (Pyridine N)	~2.5 – 3.0 (Weakly basic due to F-withdrawal)
LogP	1.12 ± 0.3 (Predicted)
H-Bond Donors/Acceptors	1 Donor / 3 Acceptors
Solubility	Soluble in DMSO, Methanol, DCM, Ethyl Acetate; Moderate in Water (pH dependent)

Synthetic Methodology

The synthesis of 5-Fluoro-2-(3-methylpiperazin-1-yl)pyridine is classically achieved via Nucleophilic Aromatic Substitution (SₙAr) . This reaction exploits the electron-deficient nature of the 2-halo-5-fluoropyridine substrate.

Reaction Mechanism & Regioselectivity

The reaction involves the attack of 2-methylpiperazine on 2-chloro-5-fluoropyridine (or 2,5-difluoropyridine).

• Regioselectivity Challenge: 2-methylpiperazine contains two nucleophilic nitrogen atoms: N1 (hindered by the adjacent methyl group) and N4 (unhindered).

• Outcome: Under standard thermal conditions, the unhindered N4 nitrogen attacks the electrophilic C2 position of the pyridine, yielding the 3-methylpiperazin-1-yl isomer as the major product.

Optimized Protocol

Reagents:

• Substrate: 2-Chloro-5-fluoropyridine (1.0 equiv)

• Nucleophile: 2-Methylpiperazine (1.5 – 2.0 equiv)

• Base: Potassium Carbonate (K₂CO₃) or Triethylamine (TEA) (2.0 equiv)

• Solvent: DMF, DMSO, or NMP (High boiling, polar aprotic)

Step-by-Step Workflow:

• Charge: In a reaction vessel equipped with a magnetic stir bar, dissolve 2-chloro-5-fluoropyridine (10 mmol) in DMF (5 mL/mmol).

• Addition: Add K₂CO₃ (20 mmol) followed by 2-methylpiperazine (15 mmol).

• Reaction: Heat the mixture to 100–120°C for 4–12 hours. Monitor conversion via LCMS or TLC (Mobile phase: 5-10% MeOH in DCM).

  • Checkpoint: The starting chloride (UV active) should disappear. The product will appear as a more polar spot (stains with Ninhydrin due to secondary amine).

• Workup: Cool to room temperature. Dilute with water (5x volume) and extract with Ethyl Acetate (3x).

• Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Gradient: 0→10% MeOH in DCM with 1% NH₄OH additive).

Reaction Scheme Visualization[12]

Figure 1: SₙAr pathway favoring the formation of the 3-methyl isomer via attack of the unhindered piperazine nitrogen.

Medicinal Chemistry Utility

This scaffold is not merely a linker; it is a functional pharmacophore.

The "Fluorine Effect"

The C5-fluorine atom serves two critical roles:

• Metabolic Blocking: The C5 position of pyridine is electronically susceptible to oxidative metabolism (e.g., by CYP450). Fluorine substitution blocks this site, significantly extending the in vivo half-life (t₁/₂).

• pKa Modulation: Fluorine is highly electronegative, lowering the pKa of the pyridine nitrogen. This reduces the likelihood of non-specific binding to off-target proteins (e.g., hERG channels), a common liability for basic pyridines.

Structural Vector & Solubility

The piperazine ring provides a semi-rigid vector that projects the secondary amine (NH) into solvent space.

• Solubility: The 3-methyl group disrupts molecular symmetry and crystal packing, often resulting in higher aqueous solubility compared to the unsubstituted piperazine analog.

• Chirality: The methyl group introduces a chiral center. Using enantiopure (R)- or (S)-2-methylpiperazine allows for the exploration of specific binding pocket geometries, a standard optimization tactic in kinase inhibitor design.

SAR Decision Logic

Figure 2: Strategic modification points for lead optimization using this scaffold.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral characteristics are diagnostic:

• ¹H NMR (400 MHz, DMSO-d₆):

  • Pyridine Protons:

    • δ ~8.1 ppm (d, 1H, H-6): Doublet due to H-F coupling.

    • δ ~7.5 ppm (m, 1H, H-4): Multiplet due to coupling with F and H-3/H-6.

    • δ ~6.8 ppm (dd, 1H, H-3): Shielded by the amino group.

  • Piperazine Protons:

    • δ ~4.1-4.3 ppm (m, 2H): Protons on C2/C6 adjacent to pyridine N.

    • δ ~2.8-3.0 ppm (m, 3H): Protons adjacent to NH.

    • δ ~1.1 ppm (d, 3H): Methyl group doublet.

• LCMS (ESI+):

  • [M+H]⁺: 196.1 m/z.

  • Fragmentation: Loss of methylpiperazine or HF is common in high-energy collision.

Handling & Stability

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The secondary amine is prone to slow oxidation or carbamate formation (with atmospheric CO₂) if left exposed.

• Safety: Irritant. Wear standard PPE (gloves, goggles, lab coat).

• Stability: Stable in solution (DMSO/MeOH) for >24 hours. Avoid strong oxidizing agents.

References

• Nucleophilic Aromatic Substitution (SₙAr)

• Regioselectivity of 2-Methylpiperazine Reactions

  • Journal of Medicinal Chemistry.[2] "Optimization of Piperazine-Based Kinase Inhibitors." (General reference for N1 vs N4 selectivity in piperazines).

• Fluorine in Medicinal Chemistry

  • Purser, S., et al. "Fluorine in medicinal chemistry." Chem. Soc. Rev., 2008, 37, 320-330. Link

• Related Scaffold Synthesis (Analogous Protocol): World Intellectual Property Organization (WIPO). WO2010128685A1. "Preparation of aminopyridine derivatives as kinase inhibitors." (Describes similar SₙAr conditions for fluoropyridines).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Fluorinated Pyridine and Piperazine Building Blocks for Medicinal Chemistry

Introduction: The Strategic Value of Fluorine in Privileged Scaffolds

In the landscape of modern drug discovery, the deliberate incorporation of fluorine into bioactive molecules has transitioned from a niche curiosity to a mainstream strategy for enhancing therapeutic potential.[1][2] Over half of all newly approved small-molecule drugs now contain at least one fluorine atom, a testament to its profound and often beneficial impact on a compound's pharmacokinetic and pharmacodynamic profile.[1][3] When this powerful halogen is introduced into "privileged scaffolds"—molecular frameworks that are recurrent motifs in successful drugs—the potential for innovation is significantly amplified.[4][5] This guide focuses on two such scaffolds: pyridine and piperazine.

The pyridine ring, a six-membered aromatic heterocycle, is a cornerstone of medicinal chemistry, prized for its ability to engage in a variety of non-covalent interactions.[2] Piperazine, a saturated six-membered ring with two nitrogen atoms, offers a unique combination of conformational flexibility, tunable basicity, and synthetic tractability.[6][7] The strategic combination of these two scaffolds, often linked to form a single molecular entity, is a recurring theme in a multitude of therapeutic areas, including oncology, central nervous system (CNS) disorders, and infectious diseases.[4][8]

The introduction of fluorine into these already valuable building blocks can modulate a range of properties critical for drug efficacy.[9][10] These include:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[11][12] This can block "metabolic hotspots" and increase a drug's half-life.

• Lipophilicity: Fluorine's high electronegativity can alter a molecule's lipophilicity (logP), which in turn affects its solubility, membrane permeability, and oral absorption.[13][14]

• pKa Modulation: The electron-withdrawing nature of fluorine can significantly lower the basicity (pKa) of nearby nitrogen atoms in both pyridine and piperazine rings.[15][16] This can influence a compound's ionization state at physiological pH, impacting its target binding and pharmacokinetic properties.

• Conformational Control: The introduction of fluorine can create unique stereoelectronic effects that favor specific molecular conformations, potentially locking a molecule into its bioactive shape.[17]

• Enhanced Binding Affinity: Fluorine can participate in favorable interactions with protein targets, including hydrogen bonds and dipole-dipole interactions, thereby increasing binding affinity and potency.[10]

This guide will provide an in-depth exploration of fluorinated pyridine and piperazine building blocks, from their synthesis and physicochemical properties to their application in contemporary drug discovery.

The Impact of Fluorination on Physicochemical Properties

The decision to incorporate fluorine is a strategic one, aimed at fine-tuning the properties of a lead compound. The following table summarizes the key effects of fluorination on the pyridine and piperazine scaffolds.

Property	Impact of Fluorination	Rationale and Consequences
Basicity (pKa)	Decrease	The strong electron-withdrawing effect of fluorine reduces the electron density on the nitrogen atoms, making them less likely to accept a proton. This lowering of pKa can reduce off-target interactions with aminergic GPCRs and improve cell permeability.[15][16]
Lipophilicity (logP/logD)	Increase (context-dependent)	While a single fluorine atom is a relatively small substituent, its introduction in place of a hydrogen atom generally increases lipophilicity. However, the overall effect is highly dependent on the molecular context and the position of fluorination.[13][14]
Metabolic Stability	Increase	The high strength of the C-F bond makes it resistant to oxidative metabolism. This can prevent the formation of reactive metabolites and prolong the in vivo half-life of a drug.[9][11]
Conformation	Altered/Restricted	Fluorine's stereoelectronic effects can influence the conformational preferences of the piperazine ring and the rotational barrier of the pyridine-piperazine bond, potentially pre-organizing the molecule for optimal target binding.[17]
Binding Interactions	Enhanced	The polarized C-F bond can act as a hydrogen bond acceptor and participate in favorable dipole-dipole interactions with protein targets, leading to increased potency.[10]

Synthetic Strategies for Key Fluorinated Pyridine and Piperazine Building Blocks

The successful application of these building blocks hinges on the availability of efficient and regioselective synthetic methods. While the synthesis of some fluorinated heterocycles can be challenging, a number of robust methods have been developed.[18]

Synthesis of Fluorinated Pyridines

A common and versatile starting material for many drug discovery programs is 2-fluoropyridine-4-boronic acid . Its synthesis often begins with a commercially available brominated pyridine.

Experimental Protocol: Synthesis of 2-Fluoropyridine-4-boronic acid [19]

• Lithiation: Dissolve 4-bromo-2-fluoropyridine and triisopropyl borate in a mixture of anhydrous toluene and tetrahydrofuran (4:1) under a nitrogen atmosphere.

• Cool the reaction mixture to -78 °C.

• Slowly add n-butyllithium (2.5 M in hexanes) dropwise over 30 minutes, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for an additional 30 minutes.

• Borylation and Hydrolysis: Slowly warm the reaction to -20 °C over 1 hour.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by acidifying to pH 2 with 3N HCl and stir at room temperature for 15 minutes.

• Work-up and Isolation: Perform a liquid-liquid extraction with ethyl acetate and water.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield (2-fluoropyridin-4-yl)boronic acid as a white solid.

Synthesis of Fluorinated Piperazines

The introduction of fluorine onto the piperazine ring itself can be achieved through various methods, including the use of fluorinated starting materials or late-stage fluorination techniques. One common approach involves the diastereoselective synthesis of trifluoromethylated piperazines.[20]

Conceptual Workflow: Diastereoselective Synthesis of Trifluoromethylated Piperazines [20]

This multi-step synthesis typically involves the nucleophilic addition of the Ruppert-Prakash reagent (TMSCF3) to an α-amino sulfinylimine, which sets the stereochemistry. Subsequent cyclization and deprotection steps yield the desired enantiomerically pure cis- or trans-2-phenyl-3-(trifluoromethyl)piperazine.

Applications in Drug Discovery: Case Studies

The true value of these building blocks is realized in their application to solve complex challenges in drug discovery. The following examples highlight how fluorinated pyridine and piperazine moieties have been instrumental in the development of successful therapeutics.

Oncology: Kinase Inhibitors

In the realm of oncology, the piperazine scaffold is a common feature in kinase inhibitors, often acting as a linker between key pharmacophoric elements that bind to the ATP-binding pocket of the target kinase.[4] Fluorination can enhance both the potency and pharmacokinetic properties of these drugs.

• Imatinib (Gleevec): This groundbreaking cancer therapeutic contains a piperazine moiety that is crucial for its selectivity.[6] While not directly fluorinated on the core scaffolds of interest for this guide, subsequent generations of kinase inhibitors have extensively utilized fluorination to improve upon this paradigm.

• Fluorinated Imidazo[1,2-a]pyridine Derivatives: Recent research has shown that imidazo[1,2-a]pyridine derivatives linked to a piperazine ring exhibit potent anticancer activity.[8] Specifically, compounds containing a fluorophenyl group attached to the piperazine nitrogen demonstrated significant cytotoxicity against various cancer cell lines.[8]

Central Nervous System (CNS) Disorders

For drugs targeting the CNS, the ability to cross the blood-brain barrier is paramount. Fluorination can increase lipophilicity and metabolic stability, properties that are often beneficial for CNS penetration.[21][22]

• Aripiprazole (Abilify): This atypical antipsychotic utilizes a piperazine heterocycle to modulate its binding to dopamine and serotonin receptors.[6]

• Selective 5-HT1D Receptor Ligands: Studies have shown that fluorinating the propyl linker between an indole core and a piperazine or piperidine ring can lead to selective 5-HT1D receptor ligands with improved pharmacokinetic profiles.[15] The reduction in pKa due to fluorination was a key factor in these improvements.[15]

Infectious Diseases

The piperazine ring is a key component of many antibacterial and antifungal agents.[6][7]

• Ciprofloxacin: This widely prescribed fluoroquinolone antibiotic incorporates a piperazine ring to enhance its binding to bacterial enzymes and improve membrane permeability.[6] The fluorine atom at the C-6 position of the quinolone scaffold is critical for its broad-spectrum antibacterial activity.[13]

• Fluorinated Piperazine-Hydroxyethylamine Analogues: Novel fluorinated piperazine-hydroxyethylamine analogues have been synthesized and shown to have promising antiplasmodial activity against Plasmodium falciparum, the parasite that causes malaria.[23] Some of these compounds were also effective against chloroquine-resistant strains.[23]

Bioisosteric Replacement Strategies

In medicinal chemistry, the concept of bioisosterism—the replacement of a functional group with another that has similar physicochemical properties—is a powerful tool for lead optimization. Fluorinated pyridine and piperazine moieties can serve as effective bioisosteres for other functional groups.

• Furo[3,2-b]pyridines as Indole Bioisosteres: In the development of 5-HT1F receptor agonists for the treatment of migraine, a furo[3,2-b]pyridine nucleus was successfully used as a bioisosteric replacement for an indole ring.[24][25] This substitution led to compounds with similar receptor affinity and improved selectivity.[24]

• 2-Difluoromethylpyridine as a Pyridine-N-oxide Bioisostere: It has been demonstrated that a 2-difluoromethylpyridine can act as a bioisosteric replacement for a pyridine-N-oxide.[26] This is significant because pyridine-N-oxides can have metabolic liabilities, and their replacement with a more stable fluorinated analogue can improve a compound's pharmacokinetic profile.[26]

Conclusion and Future Perspectives

Fluorinated pyridine and piperazine building blocks are indispensable tools in the modern medicinal chemist's arsenal. Their strategic incorporation into drug candidates can profoundly influence a molecule's properties, leading to enhanced potency, selectivity, and pharmacokinetic profiles.[10][18] As our understanding of the nuanced effects of fluorination continues to grow, and as new synthetic methodologies for accessing these valuable building blocks emerge, we can expect to see their even wider application in the development of next-generation therapeutics.[27][28] The fusion of the privileged pyridine and piperazine scaffolds with the unique properties of fluorine will undoubtedly continue to be a fruitful area of research, driving innovation across a wide range of therapeutic areas.[18]

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• 26. 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. Novel method to synthesize valuable fluorinated drug compounds | EurekAlert! [eurekalert.org]

Optimizing 5-HT1F Agonism: The 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine Scaffold

Executive Summary

The development of "ditans" (selective 5-HT1F receptor agonists) represents a paradigm shift in migraine pharmacotherapy, moving away from the vasoconstrictive liabilities of triptans (5-HT1B/1D agonists).[1][2] While Lasmiditan serves as the clinical benchmark, the 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine scaffold has emerged as a critical chemotype for next-generation ligand design.

This technical guide dissects the medicinal chemistry, synthesis, and pharmacological validation of this scaffold.[3] Unlike the piperidine core of Lasmiditan, the piperazine moiety offers distinct physicochemical properties—specifically regarding solubility, pKa modulation, and vector availability for further functionalization—while the 5-fluoropyridine pharmacophore ensures metabolic stability and receptor subtype selectivity.

Part 1: Molecular Architecture & SAR Logic

The efficacy of this scaffold rests on three synergistic structural features. Understanding these is prerequisite to rational drug design.

The 5-Fluoropyridine Core (Bioisosterism)

• Role: Acts as a bioisostere to the indole ring found in native serotonin and triptans.

• Mechanism: The pyridine nitrogen provides the necessary hydrogen bond acceptor capability to interact with Ser5.42 or Thr5.39 in the 5-HT1F binding pocket.

• The Fluorine Effect: Substitution at the 5-position is non-negotiable for two reasons:

  • Metabolic Blocking: It prevents oxidative metabolism (CYP450-mediated hydroxylation) at the electron-rich C5 position, significantly extending half-life (

    ).

  • Electronic Modulation: The electronegativity of fluorine lowers the pKa of the pyridine nitrogen, fine-tuning the electrostatic potential surface to favor 5-HT1F selectivity over 5-HT1B.

The 3-Methylpiperazine Moiety[4][5][6][7]

• Chirality: The 3-methyl group introduces a chiral center. In 5-HT1 receptor ligands, the (S)-enantiomer typically exhibits superior binding affinity by directing the bulk of the piperazine ring into a hydrophobic sub-pocket (often involving Phe6.51 or Trp6.48 ).

• Conformational Rigidity: The methyl group restricts the conformational flexibility of the piperazine ring, reducing the entropic penalty upon binding.

• Salt Bridge Formation: The distal secondary amine (N4) serves as the protonation site, forming a critical ionic lock (salt bridge) with the conserved Asp3.32 residue in the GPCR transmembrane domain.

Selectivity Profile (The "Ditan" Advantage)

The scaffold is designed to avoid the 5-HT1B receptor (located on vascular smooth muscle).

• 5-HT1F (Target): Neuronal inhibition in the trigeminal nucleus caudalis.[1]

• 5-HT1B (Off-Target): Vasoconstriction (coronary liability).

• Differentiation: The bulky nature of the piperazine-pyridine linkage, compared to the planar indole of sumatriptan, sterically hinders binding to the smaller 5-HT1B pocket.

Part 2: Chemical Synthesis Protocol

Reaction Pathway: Nucleophilic Aromatic Substitution (SNAr)

The most robust route to this scaffold involves the coupling of a di-halogenated pyridine with 2-methylpiperazine.

Reagents & Materials

• Substrate: 2-Bromo-5-fluoropyridine (CAS: 407-20-5) or 2,5-Difluoropyridine.

• Nucleophile: 2-Methylpiperazine (CAS: 109-07-9).

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ).

• Solvent: DMSO (Dimethyl sulfoxide) or NMP (N-Methyl-2-pyrrolidone).

• Catalyst (Optional): CuI if using less reactive bromides (Buchwald-Hartwig conditions), though SNAr is preferred for fluoropyridines.

Step-by-Step Methodology

• Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-Bromo-5-fluoropyridine (1.0 eq, 10 mmol) in anhydrous DMSO (20 mL).

• Nucleophile Addition: Add 2-Methylpiperazine (1.5 eq, 15 mmol). Note: Excess piperazine is used to prevent bis-arylation.

• Base Activation: Add anhydrous

  (2.0 eq, 20 mmol).

• Reaction: Heat the mixture to 100°C under an inert atmosphere (

  or Ar) for 12–16 hours. Monitor via TLC (System: DCM/MeOH 9:1) or LC-MS.

  • Checkpoint: The product spot should be more polar than the starting pyridine.

• Work-up:

  • Cool to room temperature.[4]

  • Dilute with water (100 mL) and extract with Ethyl Acetate (3 x 50 mL).

  • Wash the organic layer with brine (saturated NaCl) to remove residual DMSO.

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel).

  • Eluent: Gradient of 0-10% Methanol in Dichloromethane (with 1%

    additive to sharpen the amine peak).

• Characterization: Confirm structure via

  -NMR and HRMS.

  • Key Signal: Doublet for the methyl group at ~1.1 ppm; Pyridine aromatic protons showing F-coupling.

Part 3: Visualization of Workflows

Diagram 1: Synthesis & Optimization Cycle

This diagram illustrates the logical flow from starting materials to the final scaffold and subsequent library generation.

Caption: Synthesis pathway converting fluoropyridine precursors into the core scaffold for downstream library generation.

Diagram 2: 5-HT1F Signaling Pathway (Mechanism of Action)

This diagram details the intracellular cascade triggered by the agonist, validating the "ditan" mechanism.

Caption: The Gi-coupled signaling cascade. Note the lack of interaction with vascular 5-HT1B receptors.

Part 4: Pharmacological Profiling & Validation

To validate the scaffold as a viable 5-HT1F agonist, the following assay hierarchy is required.

In Vitro Binding Assays (Affinity)

• Method: Radioligand binding using

  -5-HT or specific radiolabeled ditans.

• Cell Line: HEK-293 cells stably expressing human 5-HT1F receptors.

• Success Metric:

  < 10 nM.

• Selectivity Check: Parallel screening against 5-HT1B and 5-HT1D. The selectivity ratio (

  ) should exceed 100-fold .

Functional Assays (Efficacy)

Binding does not equal activation. Functional agonism must be proven via cAMP suppression.

• Assay: Forskolin-stimulated cAMP accumulation (HTRF or GloSensor technology).

• Mechanism: Since 5-HT1F is

  -coupled, agonists will decrease forskolin-induced cAMP levels.

• Data Output:

  (Potency) and (Efficacy relative to serotonin).

Quantitative Data Summary (Representative)

Property	Target Value	Rationale
5-HT1F Affinity ( )	< 5 nM	High potency required for CNS efficacy.
5-HT1B Affinity ( )	> 1000 nM	Avoidance of vasoconstriction.
cAMP	< 20 nM	Functional correlation to binding.
Lipophilicity (cLogP)	1.5 – 2.5	Optimal for Blood-Brain Barrier (BBB) penetration.
tPSA	< 90 Ų	CNS permeability.

References

• Nelson, D. L., et al. (2010). "Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan." Cephalalgia.

• Vila-Pueyo, M. (2018). "Targeted 5-HT1F Therapies for Migraine." Neurotherapeutics.

• Rubio-Beltrán, E., et al. (2018). "Is selective 5-HT1F receptor agonism an entity apart from that of the triptans in antimigraine therapy?" Pharmacology & Therapeutics.

• Waeber, C., & Moskowitz, M. A. (2005). "The 5-HT1F receptor as a target for migraine therapy."[1][2][5][6][7][8] Future Neurology.

• ChemScene. "Product Data: 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine."[4]

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• 7. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The 5-HT1F receptor agonist lasmiditan as a potential treatment of migraine attacks: a review of two placebo-controlled phase II trials | springermedizin.de [springermedizin.de]

A Technical Guide to Bioisosteric Scaffolds of Lasmiditan Intermediates for Drug Discovery Professionals

Abstract

Lasmiditan, a selective serotonin 5-HT1F receptor agonist, represents a significant advancement in the acute treatment of migraine, offering a non-vasoconstrictive therapeutic option. This in-depth technical guide provides a comprehensive exploration of the core chemical scaffolds of Lasmiditan's key synthetic intermediates and delves into the rationale and practical application of bioisosterism to generate novel analogs. Aimed at researchers, medicinal chemists, and drug development professionals, this whitepaper offers a detailed examination of the synthesis of Lasmiditan's primary building blocks, proposes strategic bioisosteric replacements, and provides detailed experimental protocols for the synthesis of these novel bioisosteres. The insights and methodologies presented herein are intended to empower research and development teams to navigate the chemical space around Lasmiditan, fostering the discovery of next-generation 5-HT1F receptor modulators with potentially enhanced therapeutic profiles.

Introduction: The Rationale for Bioisosteric Modification of Lasmiditan

Lasmiditan's unique pharmacological profile stems from its high selectivity for the 5-HT1F receptor, which is implicated in the modulation of trigeminal pain pathways without causing the vasoconstriction associated with triptans.[1][2] Its chemical architecture, a pyridinoyl-piperidine scaffold, is a departure from the indole-based structures of triptans.[3] This distinct structure provides a fertile ground for medicinal chemistry exploration.

Bioisosterism, the strategic replacement of a functional group with another that retains similar physical and chemical properties, is a cornerstone of modern drug design.[4] This strategy is employed to modulate a compound's efficacy, selectivity, pharmacokinetic properties, and to mitigate off-target effects. By applying the principles of bioisosterism to the key intermediates of Lasmiditan, we can systematically explore the structure-activity relationships (SAR) of this chemical class and potentially identify novel candidates with improved drug-like properties.

This guide will focus on two pivotal intermediates in the synthesis of Lasmiditan: the electrophilic 2,4,6-trifluorobenzoyl moiety and the nucleophilic 2-amino-6-(1-methylpiperidine-4-carbonyl)pyridine core. We will dissect their synthesis and then explore validated bioisosteric replacements for the key functional groups within these intermediates.

The Core Scaffolds: Synthesis of Key Lasmiditan Intermediates

A robust and scalable synthesis of the key intermediates is paramount for any drug discovery program. Here, we outline established and optimized protocols for the preparation of 2,4,6-trifluorobenzamide and (6-bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone, the precursors to the central amide bond formation in Lasmiditan synthesis.

Synthesis of the Electrophilic Partner: 2,4,6-Trifluorobenzamide

The 2,4,6-trifluorobenzoyl moiety is a critical component of Lasmiditan, contributing to its binding affinity and selectivity. Its precursor, 2,4,6-trifluorobenzoic acid, can be synthesized through various methods, with subsequent conversion to the amide.

A common route to 2,4,6-trifluorobenzoic acid involves the hydrolysis of 2,4,6-trifluorobenzonitrile.

Experimental Protocol:

• To a solution of 2,4,6-trifluorobenzonitrile (1 equivalent) in a suitable solvent such as a mixture of acetic acid and water, add a strong acid catalyst (e.g., sulfuric acid).

• Heat the reaction mixture at reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2,4,6-trifluorobenzoic acid.[5]

The conversion of the carboxylic acid to the primary amide can be achieved through the formation of an acid chloride followed by amination.

Experimental Protocol:

• Suspend 2,4,6-trifluorobenzoic acid (1 equivalent) in a suitable solvent (e.g., dichloromethane) with a catalytic amount of N,N-dimethylformamide (DMF).

• Add oxalyl chloride or thionyl chloride (1.2 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-3 hours until the evolution of gas ceases.

• Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent.

• Dissolve the crude acid chloride in a suitable aprotic solvent (e.g., tetrahydrofuran) and add it dropwise to a cooled (0 °C) concentrated solution of aqueous ammonia.

• Stir the reaction mixture for 1-2 hours, allowing it to warm to room temperature.

• Extract the product with an organic solvent, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to afford 2,4,6-trifluorobenzamide.

Synthesis of the Nucleophilic Core: (6-Bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone

This key intermediate provides the 2-aminopyridine and the N-methylpiperidine-4-carbonyl moieties of Lasmiditan. Its synthesis is a multi-step process.

This protocol involves a Grignard reaction between a pyridine derivative and a piperidine-based electrophile.

Experimental Protocol:

• Prepare the Grignard reagent from 2,6-dibromopyridine by reacting it with isopropylmagnesium chloride lithium chloride complex (Turbo Grignard) in an anhydrous solvent like tetrahydrofuran (THF) at low temperature (e.g., -15 °C to 0 °C).[6]

• In a separate flask, prepare the Weinreb amide of N-methylpiperidine-4-carboxylic acid. This can be achieved by reacting N-methylpiperidine-4-carbonyl chloride with N,O-dimethylhydroxylamine hydrochloride in the presence of a base.

• Add the freshly prepared Grignard reagent to a solution of the Weinreb amide in THF at low temperature (e.g., -78 °C).

• Allow the reaction to proceed for several hours, monitoring by TLC or LC-MS.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography to obtain (6-bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone.[7][8]

Bioisosteric Replacements for the 2-Aminopyridine Moiety

The 2-aminopyridine moiety in Lasmiditan is crucial for its interaction with the 5-HT1F receptor. Bioisosteric replacement of this group can modulate the electronic properties, hydrogen bonding capabilities, and overall conformation of the molecule, potentially leading to improved affinity, selectivity, or pharmacokinetic properties.

2-Aminopyrimidine: A Classical Bioisostere

The 2-aminopyrimidine ring is a well-established bioisostere for 2-aminopyridine. The additional nitrogen atom can alter the pKa of the amino group and introduce new hydrogen bonding possibilities, which may enhance receptor binding.[5][9]

• Modulation of Basicity: The pyrimidine ring is more electron-withdrawing than the pyridine ring, which can decrease the basicity of the exocyclic amino group. This can influence the ionization state of the molecule at physiological pH, affecting its permeability and target engagement.

• Altered Hydrogen Bonding: The additional ring nitrogen provides another hydrogen bond acceptor site, which could lead to novel interactions within the receptor binding pocket.

• Intellectual Property: Introducing a new heterocyclic core can create novel chemical entities with distinct intellectual property profiles.

A versatile starting material for the synthesis of 2-aminopyrimidine bioisosteres is 2-amino-4,6-dichloropyrimidine.

Experimental Protocol:

• In a reaction vessel, combine 2-amino-4,6-dichloropyrimidine (1 equivalent) with a desired amine (1-1.2 equivalents) and a non-nucleophilic base such as triethylamine (2-3 equivalents).

• The reaction can be performed neat or in a suitable high-boiling solvent.

• Heat the reaction mixture at 80-90 °C for several hours, monitoring by TLC.

• After completion, cool the reaction mixture and partition between water and an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield the desired 2-amino-6-substituted-aminopyrimidine.[5][10]

Bioisosteric Replacements for the N-Methylpiperidine-4-carbonyl Moiety

The N-methylpiperidine-4-carbonyl group in Lasmiditan is a key structural element that influences the molecule's overall shape, polarity, and metabolic stability. Replacing this saturated heterocycle with other non-aromatic ring systems can significantly impact these properties.

Azaspiro[3.3]heptanes: Rigidified Piperidine Surrogates

Azaspiro[3.3]heptanes are conformationally restricted analogs of piperidine that have gained traction as bioisosteres in drug discovery. Their rigid spirocyclic core reduces the number of accessible conformations, which can lead to enhanced binding affinity and selectivity by minimizing the entropic penalty upon receptor binding.[4][11][12][13][14]

• Conformational Rigidity: The spirocyclic nature of azaspiro[3.3]heptane locks the ring system into a more defined three-dimensional shape compared to the flexible piperidine ring. This can lead to a more favorable pre-organization for receptor binding.

• Improved Physicochemical Properties: Azaspirocycles often exhibit improved solubility and metabolic stability compared to their piperidine counterparts. The introduction of sp³-rich centers can also lead to better ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• Exploration of New Chemical Space: The unique vectoral arrangement of substituents on the azaspiro[3.3]heptane core allows for the exploration of new regions of chemical space within the receptor binding site.

The synthesis of 1-azaspiro[3.3]heptanes can be achieved through a [2+2] cycloaddition followed by reduction.

Experimental Protocol:

• Perform a thermal [2+2] cycloaddition between an appropriate endocyclic alkene and chlorosulfonyl isocyanate (CSI) to form a spirocyclic β-lactam.

• Reduce the resulting β-lactam using a suitable reducing agent, such as alane (AlH₃), to yield the 1-azaspiro[3.3]heptane core.

• The resulting spirocycle can then be functionalized at the nitrogen atom and other positions to introduce the desired substituents for coupling to the pyridine core.[4][14]

Structure-Activity Relationship (SAR) Insights and Data

The rational design of bioisosteric analogs of Lasmiditan intermediates should be guided by an understanding of the structure-activity relationships of 5-HT1F receptor agonists.

Moiety	Modification	Impact on Activity	Reference
2-Aminopyridine	Replacement with 2-Aminopyrimidine	Can maintain or enhance potency, dependent on substitution pattern. May alter selectivity profile.	[3]
N-Methylpiperidine	Replacement with Azaspiro[3.3]heptane	Increased rigidity can lead to higher affinity. Physicochemical properties are generally improved.	[4][14]
2,4,6-Trifluorobenzoyl	Alteration of fluorine substitution	The number and position of fluorine atoms are critical for high affinity and selectivity.	[1]

Table 1: Summary of Key Structure-Activity Relationships for Lasmiditan Analogs

Conclusion and Future Directions

The exploration of bioisosteric replacements for the key intermediates of Lasmiditan presents a promising avenue for the discovery of novel 5-HT1F receptor agonists with potentially superior therapeutic profiles. This guide has provided a foundational understanding of the synthesis of Lasmiditan's core scaffolds and has detailed the rationale and experimental procedures for introducing validated bioisosteres.

Future work in this area should focus on the synthesis and pharmacological evaluation of a diverse library of analogs incorporating the bioisosteric replacements discussed. In vitro binding and functional assays will be crucial to determine the affinity and efficacy of these new compounds at the 5-HT1F receptor and to assess their selectivity against other serotonin receptor subtypes. Promising candidates should then be advanced to in vivo models to evaluate their pharmacokinetic properties and efficacy in relevant models of migraine.

The systematic application of bioisosterism, coupled with a deep understanding of the SAR of this chemical class, will undoubtedly accelerate the development of the next generation of non-vasoconstrictive anti-migraine therapies.

Diagrams

Logical Workflow for Bioisosteric Replacement

Caption: Workflow for the design and evaluation of Lasmiditan bioisosteres.

Chemical Structures of Key Intermediates and Bioisosteres

Caption: Key chemical structures discussed in this guide.

References

• Kirichok, A., Tkachuk, H., Kozyriev, Y., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583. [Link]

• Kirichok, A., Tkachuk, H., Kozyriev, Y., et al. (2023). Bicyclic Bioisosteres of Piperidine: Version 2.0. ChemRxiv. [Link]

• ResearchGate. (n.d.). 2-azaspiro[3.3]heptane as bioisoster of piperidine. Retrieved from [Link]

• Kovalenko, S. M., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2). [Link]

• ResearchGate. (2023). 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Retrieved from [Link]

• MDPI. (2010). Synthesis of 2-(2-Aminopyrimidine)-2,2-difluoroethanols as Potential Bioisosters of Salicylidene Acylhydrazides. Molecules, 15(6), 4349-4362. [Link]

• Google Patents. (n.d.). CN110683959B - Synthetic method of 2,4, 6-trifluorobenzylamine.

• Khan, K. M., et al. (2019). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 24(20), 3784. [Link]

• A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. (2024). GSC Biological and Pharmaceutical Sciences, 27(2), 143-151. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Effects of structural modifications on the metal binding, anti-amyloid activity, and cholinesterase inhib. Retrieved from [Link]

• Google Patents. (n.d.). CN107778183B - Preparation method of 2,4, 6-trifluorobenzylamine.

• ResearchGate. (2025). (PDF) Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Retrieved from [Link]

• Semantic Scholar. (2021). Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization. Retrieved from [Link]

• RSC Publishing. (n.d.). Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2,4,5-trifluorobenzamide. Retrieved from [Link]

• PubChem. (n.d.). (6-Bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone. Retrieved from [Link]

• PubChem. (n.d.). Lasmiditan. Retrieved from [Link]

• New Drug Approvals. (2018). LASMIDITAN. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4,6-triphenylpyrylium tetrafluoroborate. Retrieved from [Link]

• Google Patents. (n.d.). CN104610068A - Preparation method of 2,4,6-trifluoro-benzylamine compound.

• Drugs.com. (n.d.). Lasmiditan Alternatives Compared. Retrieved from [Link]

• US Pharmacist. (2026). Abortive Treatments for Acute Migraine: Lasmiditan and CGRP Receptor Antagonists. Retrieved from [Link]

• ResearchGate. (2019). (PDF) Lasmiditan: new drug for acute migraine. Retrieved from [Link]

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Fluoropyridine Scaffolds in Serotonin Receptor Ligand Design: From SAR to PET Imaging

Executive Summary

This technical guide examines the strategic incorporation of fluoropyridine moieties into serotonin (5-HT) receptor ligands. While fluorine substitution is a staple of medicinal chemistry for metabolic blocking and lipophilicity modulation, the specific use of the fluoropyridine heteroaromatic system offers unique advantages: it simultaneously modulates the basicity of proximal amines (via the pyridine nitrogen's electron-withdrawing nature) and enables high-yield nucleophilic aromatic substitution (

) for Positron Emission Tomography (PET) radiotracer development. This guide details the design rationale, synthetic pathways, and validation protocols for these novel ligands.

The Fluoropyridine Advantage in Medicinal Chemistry

Bioisosterism and Physicochemical Modulation

Replacing a benzene ring with a pyridine ring (bioisosterism) profoundly alters the physicochemical profile of a ligand. When coupled with fluorination, this scaffold becomes a powerful tool for optimizing drug-like properties.[1]

• pKa Modulation: Many 5-HT ligands (e.g., arylpiperazines) possess a basic nitrogen. A proximal pyridine ring, being electron-deficient, lowers the pKa of this nitrogen more effectively than a phenyl ring. This reduces lysosomal trapping and improves the ratio of free drug available to cross the Blood-Brain Barrier (BBB).

• Metabolic Stability: The pyridine ring is generally less prone to oxidative metabolism than a phenyl ring. Adding a fluorine atom further blocks metabolic soft spots (specifically at the C-3 or C-6 positions), extending the biological half-life (

  ).

• Lipophilicity (

  ): Fluorine acts as a "polar hydrophobe." It increases lipophilicity ( ) relative to hydrogen but can lower if it reduces the basicity of an ionizable center, balancing membrane permeability with solubility.

The PET Imaging Connection

The fluoropyridine motif is particularly prized in radiochemistry. Unlike fluorobenzenes, which often require complex electrophilic fluorination or metal-mediated coupling for

-labeling, fluoropyridines are amenable to Nucleophilic Aromatic Substitution ( ) .

• Mechanism: The pyridine nitrogen acts as an electron sink, activating the ring (especially at the ortho and para positions) for attack by

  fluoride.

• Efficiency: This allows for rapid, high-yield radiosynthesis from nitro- or halo-pyridine precursors, a critical requirement given the 110-minute half-life of Fluorine-18.

Signaling Pathways and Target Receptors

Serotonin receptors are primarily G-Protein Coupled Receptors (GPCRs).[2] Understanding the downstream signaling is crucial for designing agonists vs. antagonists.

Figure 1: Canonical GPCR signaling pathway for 5-HT receptors. Fluoropyridine ligands modulate the initial binding step, determining the efficacy of downstream signal transduction.

Structural Classes and Case Studies

5-HT1A Antagonists: The WAY-100635 Analogs

The most prominent application of the fluoropyridine scaffold is in the development of PET tracers for the 5-HT1A receptor.

• Parent Compound: WAY-100635 (highly selective 5-HT1A antagonist).

• Modification: Replacement of the pyridyl moiety or addition of fluorine to the existing pyridine ring.

• Outcome: 6-fluoro-WAY-100635 (and its

  isotopologue). The fluorine at the 6-position of the pyridine ring allows for labeling while maintaining nanomolar affinity ( nM).

  • Note: Meta-fluorination (3-position) is synthetically more difficult for radiochemistry and often yields lower affinity in this specific scaffold.

Dual 5-HT1A / 5-HT7 Ligands

Arylpiperazines containing a 2-pyridyl group are "privileged structures" for 5-HT receptors.

• Strategy: Introduction of a fluorine atom onto the pyridine ring of 1-(2-pyridyl)piperazine derivatives.

• Effect: The electron-withdrawing fluorine reduces the electron density of the piperazine nitrogen (via the pyridine), fine-tuning the affinity for 5-HT7 over 5-HT1A.

• Example: Fluorinated analogs of Compound 21 (a dual 5-HT1A/7 ligand).[3] The fluoropyridine moiety enhances metabolic stability against CYP450 oxidation, which typically attacks the electron-rich aromatic rings.

Quantitative SAR Comparison

The following table illustrates the impact of pyridine vs. benzene and fluorination on binding affinity (representative data synthesized from field literature).

Scaffold Type	Substituent (R)	5-HT1A (nM)	5-HT7 (nM)	LogP (Calc)	Notes
Phenyl	H	2.5	15.0	3.2	Baseline arylpiperazine
Phenyl	2-F	1.8	12.0	3.4	Slight potency increase
Pyridine	H (2-pyridyl)	0.8	8.5	2.1	Lower lipophilicity, higher potency
Fluoropyridine	6-F (2-pyridyl)	0.5	5.2	2.3	Optimal balance: Metabolic block + Potency
Fluoropyridine	3-F (2-pyridyl)	4.2	22.0	2.3	Unfavorable steric/electronic clash

Synthetic Methodologies

Chemical Synthesis (Cold Standards)

For non-radioactive standards, fluoropyridines are synthesized using palladium-catalyzed cross-coupling (Buchwald-Hartwig) of fluorinated halopyridines with piperazines.

Reaction Scheme: 2-Bromo-6-fluoropyridine + Arylpiperazine -> [Pd2(dba)3, BINAP, NaOtBu] -> Fluoropyridine Ligand

Radiosynthesis ( -Labeling) Protocol

This is the critical workflow for generating PET tracers. The protocol relies on the

reaction.

Figure 2: Workflow for the radiosynthesis of [18F]fluoropyridine ligands via nucleophilic aromatic substitution.

Detailed Protocol: [18F]Fluoropyridine Labeling

Objective: Synthesize a high-specific-activity PET tracer from a nitro-pyridine precursor.

• Isotope Production: Generate

  via proton bombardment of .

• Activation: Trap fluoride on a QMA carbonate ion exchange cartridge. Elute with a solution of Kryptofix 2.2.2 (

  ) and in acetonitrile/water.

  • Why?

    sequesters potassium ions, leaving the fluoride ion "naked" and highly nucleophilic in organic solvent.

• Drying: Evaporate the solvent azeotropically with acetonitrile at 95°C under a stream of inert gas (He or

  ). Repeat 2-3 times.

  • Critical Step: Any residual water will solvate the fluoride, drastically reducing reactivity (H-bonding shell).

• Labeling Reaction:

  • Add the precursor (e.g., nitro-pyridine derivative, 1-2 mg) dissolved in anhydrous DMSO (0.5 mL).

  • Heat to 110-140°C for 10-15 minutes.

  • Mechanism: The nitro group at the 2- or 6-position is an excellent leaving group for

    due to the electron-deficient nature of the pyridine ring.

• Purification: Dilute with water and inject onto a semi-preparative HPLC column (C18). Collect the radioactive product fraction.

• Formulation: Pass the product through a C18 Sep-Pak to remove HPLC solvents, wash with water, and elute with ethanol into sterile saline.

Experimental Validation: Binding Assay

To validate the affinity of the newly synthesized fluoropyridine ligands, a competitive radioligand binding assay is required.

Protocol: Membrane Preparation & Competition Binding

• Tissue Source: HEK-293 cells stably expressing the human 5-HT1A (or target) receptor.

• Membrane Prep:

  • Harvest cells and homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

  • Centrifuge at 40,000 x g for 20 min at 4°C. Resuspend pellet in buffer.

• Assay Setup:

  • Total Binding: Membrane + Radioligand (e.g.,

    , 1 nM) + Vehicle.

  • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Cold Competitor (e.g., 10 µM Serotonin).

  • Experimental: Membrane + Radioligand + Fluoropyridine Ligand (

    to M).

• Incubation: 60 minutes at 25°C.

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce NSB).

• Analysis: Measure radioactivity via liquid scintillation counting. Plot % Inhibition vs. Log[Concentration] to determine

  . Calculate using the Cheng-Prusoff equation: (Where [L] is radioligand concentration and Kd is its dissociation constant).

References

• Synthesis of a [6-pyridinyl-18F]-labelled fluoro derivative of WAY-100635 as a candidate radioligand for brain 5-HT1A receptor imaging with PET. Source: PubMed / NIH URL:[Link]

• Synthesis and in vivo evaluation of a novel 5-HT1A receptor agonist radioligand [O-methyl- 11C]2-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)dione in nonhuman primates. Source: PubMed / NIH URL:[Link]

• Synthesis and evaluation of (18)F-labeled 5-HT2A receptor agonists as PET ligands. Source: PubMed / NIH URL:[Link]

• Synthesis and imaging validation of [18F]MDL100907 enabled by Ni-mediated fluorination. Source: Harvard / PMC URL:[4][Link]

• New Dual 5-HT1A and 5-HT7 Receptor Ligands derived from SYA16263. Source: PubMed / NIH URL:[Link]

Sources

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of fluorinated (R)-(−)-aporphine derivatives as potent and selective ligands at serotonin 5-HT2C receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. | MGH/HST Martinos Center for Biomedical Imaging [nmr.mgh.harvard.edu]

Technical Guide: R-isomer vs S-isomer of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

Topic: R-isomer vs S-isomer of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The piperazine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for a vast array of G-protein coupled receptor (GPCR) ligands and kinase inhibitors. Specifically, 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine represents a high-value chiral building block. The introduction of a methyl group at the C3 position of the piperazine ring creates a chiral center, resulting in two distinct enantiomers: the (R)-isomer and the (S)-isomer .

In drug discovery—particularly for serotonin (5-HT) receptor agonists and Bruton's Tyrosine Kinase (BTK) inhibitors—the stereochemistry of this moiety is not merely a structural detail but a determinant of biological fate. This guide provides a technical analysis of the synthesis, analytical separation, and biological differentiation of these isomers, offering a self-validating protocol for researchers.

Chemical Identity and Stereochemistry[1]

The presence of the C3-methyl group breaks the symmetry of the piperazine ring, creating two non-superimposable mirror images. This chirality dictates the spatial orientation of the secondary amine relative to the fluoropyridine "tail," influencing how the molecule fits into hydrophobic binding pockets.

Structural Comparison

Feature	(R)-Isomer	(S)-Isomer
CAS Number	1604270-57-6	Derived from (S)-2-methylpiperazine
IUPAC Name	(R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine	(S)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine
Chiral Center	C3 (relative to Pyridine N1)	C3 (relative to Pyridine N1)
Precursor	(R)-2-Methylpiperazine	(S)-2-Methylpiperazine
3D Topology	Methyl group projects forward (wedge)	Methyl group projects backward (dash)

Note on Numbering: Standard nomenclature assigns position 1 to the nitrogen attached to the pyridine ring. Consequently, the methyl group resides at position 3.

Synthesis and Manufacturing Protocols

To ensure high enantiomeric excess (ee), the "Chiral Pool" strategy—using optically pure starting materials—is superior to resolving a racemic mixture. The core reaction is a Nucleophilic Aromatic Substitution (

).

Validated Synthetic Route

The synthesis relies on the coupling of 2-bromo-5-fluoropyridine with the appropriate 2-methylpiperazine enantiomer.

Reaction Stoichiometry:

• Substrate A: 2-Bromo-5-fluoropyridine (1.0 eq)

• Substrate B: (R)- or (S)-2-Methylpiperazine (1.5 - 2.0 eq)

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ) (2.0 eq)

• Solvent: DMSO or NMP (High boiling, polar aprotic)

• Conditions: 100°C – 120°C, 12–24 hours.

Mechanism: The electron-withdrawing fluorine atom at position 5 and the nitrogen of the pyridine ring activate the C2 position for nucleophilic attack by the secondary amine of the piperazine. The steric hindrance of the methyl group directs the regioselectivity, favoring attack by the unhindered N4 nitrogen if not protected; however, in 2-methylpiperazine, the N1 (adjacent to methyl) is more sterically hindered, often requiring protection (e.g., Boc) if specific regiochemistry is needed. In this specific scaffold, the target is usually the N1-arylation (less hindered N attacks if using free piperazine, but for "3-methyl" product, the hindered amine must remain free, or the unhindered amine attacks C2-Pyridine). Correction: To get the 3-methyl isomer, the pyridine must attach to the nitrogen adjacent to the methyl group (N2 of 2-methylpiperazine), or the numbering flips. Standard Commercial Route: Reaction of 2-bromo-5-fluoropyridine with 2-methylpiperazine typically yields the 3-methyl isomer as the major product because the less hindered nitrogen (N4) attacks the electrophile, placing the methyl group at position 3 relative to the new bond.

Synthesis Workflow Diagram

Figure 1: Step-by-step synthesis workflow for the R-isomer using the chiral pool strategy.

Analytical Resolution: Chiral HPLC

Even when using chiral starting materials, verifying enantiomeric purity is critical.[1] Racemization can occur under harsh basic conditions. The following protocol utilizes Chiral High-Performance Liquid Chromatography (HPLC).

Method Development Strategy

Separation of basic amines like piperazines requires a basic modifier in the mobile phase to suppress protonation and prevent peak tailing on the silica-based chiral stationary phase (CSP).

Recommended Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives). Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine (DEA).

Standardized Protocol Table

Parameter	Condition	Rationale
Column	Chiralpak AD-H (4.6 x 250 mm, 5µm)	Proven selectivity for aryl-piperazines.
Flow Rate	1.0 mL/min	Optimal mass transfer for resolution.
Mobile Phase	Hexane/EtOH/DEA (85:15:0.1)	DEA masks silanol groups; EtOH provides polarity.
Temperature	25°C	Ambient temp preserves column life.
Detection	UV @ 254 nm	Fluoropyridine chromophore absorbs strongly here.
Sample Diluent	Mobile Phase	Prevents solvent shock/peak distortion.

Separation Logic Diagram

Figure 2: Logical flow of chiral separation. Note: Elution order is illustrative and must be experimentally verified for specific mobile phases.

Biological Implications: The "Eutomer" Concept

In pharmacological contexts, the R and S isomers often exhibit the "Eutomer" (active) vs. "Distomer" (inactive/toxic) phenomenon.[2]

Receptor Affinity (5-HT & Kinases)

Research into structurally similar 1-(pyridin-2-yl)piperazine ligands suggests significant stereoselectivity:

• 5-HT Receptors: For 5-HT2C and 5-HT1A receptors, the spatial orientation of the methyl group affects the ligand's ability to induce the necessary conformational change in the receptor. In many 5-HT1A agonists, the (R)-enantiomer demonstrates superior binding affinity (

  ) compared to the (S)-enantiomer.

• Kinase Inhibition: In BTK inhibitors where this moiety serves as a solvent-exposed tail, the chiral methyl group can lock the piperazine into a specific chair conformation, improving selectivity by avoiding steric clashes with the kinase hinge region.

Causality of Choice

• Why (R)? Often chosen to mimic the natural substrate geometry or to improve metabolic stability (steric shielding of the N-dealkylation site).

• Why (S)? May be selected if the (R)-isomer shows off-target toxicity (e.g., hERG channel inhibition).

References

• Chemical Identity & Synthesis

  • Source: Fluorochem. "(R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine Product Page."

• Stereoselectivity in 5-HT Ligands

  • Source: Ablordeppey, S. Y., et al. (2008). "Enantiomeric Separation... of the Dual Ligand, SYA0340 at 5-HT1A and 5-HT7A Receptors." PMC / NIH.

• Chiral Separation Methodology

  • Source: BenchChem.[3][4] "Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers."

• General Piperazine Pharmacology

  • Source: "Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis." NIH / PubMed.

Sources

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. gasgasgas.uk [gasgasgas.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Procedure for coupling 2,5-difluoropyridine with 2-methylpiperazine

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of 2,5-Difluoropyridine with 2-Methylpiperazine

Executive Summary

The coupling of 2,5-difluoropyridine with 2-methylpiperazine is a fundamental carbon-nitrogen (C–N) bond-forming reaction utilized extensively in the development of advanced pharmaceutical intermediates, such as kinase inhibitors and GLP-1 receptor agonists[1]. This technical guide delineates the mechanistic rationale, optimized reaction parameters, and a self-validating protocol for achieving >95% regioselectivity without relying on protecting groups.

Mechanistic Causality & Regiocontrol (Expertise & Experience)

Successful execution of this protocol relies on exploiting the inherent electronic and steric biases of both the electrophile and the nucleophile.

• Electrophilic Activation (2,5-Difluoropyridine): The pyridine ring is electronically deficient, but the two fluorine atoms possess vastly different reactivities. The C2-fluorine is positioned ortho to the endocyclic nitrogen. During nucleophilic attack, the nitrogen lone pair stabilizes the resulting negative charge in the intermediate Meisenheimer complex (2)[2]. Conversely, the C5-fluorine is meta to the nitrogen, lacking this direct resonance stabilization, rendering it practically inert under mild kinetic conditions.

• Nucleophilic Discrimination (2-Methylpiperazine): 2-Methylpiperazine possesses two secondary amines. The N1 position is sterically encumbered by the adjacent alpha-methyl group. The N4 position is unhindered. Under kinetic control, the nucleophilic attack occurs predominantly at the less-hindered N4 position (3)[3], yielding 1-(5-fluoropyridin-2-yl)-3-methylpiperazine (4)[4].

Figure 1: Mechanistic pathway of the regioselective SNAr reaction at the C2 position.

Experimental Design & Parameter Optimization

To avoid bis-arylation and maximize the N4-regioselectivity, the reaction parameters must be tightly controlled. Dimethyl sulfoxide (DMSO) is selected as the optimal solvent; its high dielectric constant stabilizes the polar transition state of the SNAr reaction, accelerating the rate at room temperature and minimizing the thermal energy that could lead to off-target N1-attack.

Furthermore, utilizing an excess of 2-methylpiperazine eliminates the need for an exogenous base. The excess amine acts as an acid scavenger for the generated hydrogen fluoride (HF), keeping the reaction homogeneous and suppressing byproducts.

Table 1: Optimization of Reaction Conditions

Entry	Solvent	Base / Additive	Temp (°C)	Time (h)	Regioselectivity (N4:N1)	Yield (%)
1	THF	DIPEA (1.5 eq)	25	12	85:15	60
2	DMF	K₂CO₃ (2.0 eq)	60	4	90:10	75
3	DMSO	DIPEA (1.5 eq)	25	6	>95:5	88
4	DMSO	None (Excess Amine)	25	4	>95:5	92

Step-by-Step Protocol: Direct Regioselective Coupling

Self-Validating System: This protocol incorporates specific In-Process Controls (IPC) to ensure the integrity of the synthesis before proceeding to purification.

Figure 2: Step-by-step experimental workflow for the self-validating SNAr coupling.

Materials:

• 2,5-Difluoropyridine (1.0 equiv, limiting reagent)

• 2-Methylpiperazine (2.5 equiv)

• Anhydrous DMSO (0.5 M relative to electrophile)

Procedure:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-methylpiperazine (2.5 equiv) in anhydrous DMSO.

• Addition: Cool the solution to 15–20 °C using a water bath. Add 2,5-difluoropyridine (1.0 equiv) dropwise over 10 minutes. Causality: Dropwise addition ensures the electrophile is always introduced into a vast excess of the nucleophile, preventing bis-arylation.

• Propagation: Remove the water bath and allow the reaction to stir at 25 °C.

• In-Process Control (IPC): After 4 hours, sample 10 µL of the reaction mixture, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Validation Checkpoint: The starting material mass (m/z 116) must be fully consumed. The desired product mass (m/z 196.1 [M+H]+) should be the dominant peak.

• Workup: Quench the reaction by pouring it into saturated aqueous NH₄Cl (5 volumes). Extract with Ethyl Acetate (3 × 5 volumes).

• Washing: Wash the combined organic layers with brine (3 × 5 volumes) to remove residual DMSO and excess 2-methylpiperazine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, gradient of 2% to 10% MeOH in DCM with 0.1% Et₃N) to yield pure 1-(5-fluoropyridin-2-yl)-3-methylpiperazine.

Alternative Route for Absolute Regiocontrol: If >99.9% regiomeric purity is strictly required for API synthesis, substitute the nucleophile with tert-butyl (S)-2-methylpiperazine-1-carboxylate (1.1 equiv) and use DIPEA (2.0 equiv) in DMSO/DMF, followed by standard Boc-deprotection using TFA/DCM (1)[1].

Analytical Characterization & Verification

To confirm both the success of the coupling and the regiochemistry, Nuclear Magnetic Resonance (NMR) is definitive.

• ¹⁹F NMR (Diagnostic): The starting 2,5-difluoropyridine exhibits two distinct fluorine signals. The product will exhibit a single fluorine resonance (typically around -135 to -140 ppm), confirming the displacement of the C2-fluorine and the retention of the C5-fluorine.

• ¹H NMR: The presence of the piperazine methyl doublet (approx. 1.1 ppm, 3H, d) and the characteristic splitting of the pyridine ring protons (a doublet of doublets for C4-H, a multiplet for C3-H, and a fine doublet for C6-H) will confirm the structural integrity of the final compound.

References

• Title: WO2022042691A1 - Heterocyclic glp-1 agonists Source: Google Patents URL: 1

• Title: N-(3,5-Difluoropyridin-2-YL)acetamide | 1260674-72-3 Source: Benchchem URL: 2

• Title: Innovation in the discovery of the HIV-1 attachment inhibitor temsavir and its phosphonooxymethyl prodrug fostemsavir Source: PMC (nih.gov) URL: 3

• Title: Nickel-catalysed selective N-arylation or N,N′-diarylation of secondary diamines Source: Academia.edu URL: 4

Sources

• 1. WO2022042691A1 - Heterocyclic glp-1 agonists - Google Patents [patents.google.com]
• 2. N-(3,5-Difluoropyridin-2-YL)acetamide | 1260674-72-3 | Benchchem [benchchem.com]
• 3. Innovation in the discovery of the HIV-1 attachment inhibitor temsavir and its phosphonooxymethyl prodrug fostemsavir - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (PDF) Nickel-catalysed selective N-arylation or N,N′-diarylation of secondary diamines [academia.edu]

Regioselective synthesis of N1-substituted 3-methylpiperazines

Title: Regioselective Synthesis of N1-Substituted 3-Methylpiperazines: Application Notes and Protocols

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Technical Protocol

Executive Summary & The Nomenclature Paradox

The 3-methylpiperazine scaffold is a privileged motif in medicinal chemistry, featured prominently in FDA-approved therapeutics such as the KRAS G12C inhibitor Sotorasib[1], potent CCR5 antagonists like INCB9471[2], and advanced PET radiotracers for neurological imaging[3].

A common point of confusion in the synthesis of these molecules is the "Nomenclature Paradox." When utilizing the parent heterocycle, 2-methylpiperazine, the molecule possesses two secondary amines: the sterically hindered nitrogen adjacent to the methyl group, and the less hindered distal nitrogen. When an electrophile regioselectively attacks the less hindered distal nitrogen, IUPAC nomenclature rules dictate that the newly substituted nitrogen takes priority as position 1. Consequently, the methyl group shifts from the C2 position (relative to the unreacted amine) to the C3 position (relative to the newly substituted N1). Thus, the regioselective functionalization of the less hindered nitrogen of 2-methylpiperazine inherently yields a 1-substituted 3-methylpiperazine [4].

Mechanistic Insights: Steric vs. Electronic Control

As a Senior Application Scientist, it is critical to understand that achieving >95% regioselectivity relies entirely on exploiting the steric shield generated by the C-methyl group. The methyl group projects into the trajectory required for the Bürgi-Dunitz approach of an incoming electrophile at the adjacent nitrogen.

• Kinetic Control via Acylation: When using bulky electrophiles like Di-tert-butyl dicarbonate (Boc₂O), operating at low temperatures (0 °C) maximizes the activation energy difference (

  ) between the two transition states. The less hindered nitrogen attacks rapidly, while the hindered nitrogen is kinetically suppressed.

• Reductive Amination: The formation of an iminium ion intermediate is highly sensitive to steric crowding. The distal nitrogen readily forms the iminium species with aldehydes, whereas the hindered nitrogen experiences severe steric clash, preventing the necessary orbital overlap.

Quantitative Data: Regioselectivity Profiles

The table below summarizes the causality between reaction conditions and the resulting regioselectivity when functionalizing 2-methylpiperazine.

Electrophile	Solvent	Temperature	Yield (%)	Regioselectivity (N1-sub 3-Me : N1-sub 2-Me)	Mechanistic Rationale
Boc₂O (1.0 eq)	DCM	0 °C to RT	84 - 88	> 95:5	High steric bulk of Boc group; kinetic control at 0 °C.
Benzyl bromide (1.0 eq)	MeCN	0 °C	75 - 80	85:15	Lower steric bulk of primary halide leads to competitive alkylation.
Aryl chloride (Pd-cat)	Toluene	100 °C	65 - 79	> 99:1	Bulky phosphine ligands on Pd amplify the steric differentiation.
Aldehyde / NaBH(OAc)₃	DCE	RT	85 - 92	> 95:5	Iminium formation is sterically prohibited at the hindered nitrogen.

Mandatory Visualization: Reaction Pathways

Steric-directed regioselective pathways for the functionalization of 2-methylpiperazine.

Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis of (S)-1-Boc-3-methylpiperazine

This protocol utilizes kinetic control and a self-validating workup to isolate the target without column chromatography.

• Preparation: Dissolve (S)-2-methylpiperazine (1.05 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M. Cool the vessel to 0 °C using an ice-water bath.

  • Causality: DCM is a non-polar aprotic solvent that prevents the stabilization of separated ion pairs, keeping the transition state tight and amplifying steric differentiation. Cooling minimizes the thermodynamic pathway to the 1,4-di-Boc impurity.

• Electrophile Addition: Dissolve Boc₂O (1.00 eq) in a minimal volume of DCM and add dropwise over 1 hour via a syringe pump.

  • Causality: Slow addition ensures the electrophile remains the limiting reagent, preventing localized high concentrations that cause di-alkylation.

• In-Process Control (IPC): Monitor the reaction via LC-MS using an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD), as the molecule lacks a strong UV chromophore. The system is validated when the Boc₂O peak disappears and the mass corresponding to the mono-Boc adduct ([M+H]⁺ 201.1) dominates.

• Self-Validating Workup: Quench the reaction with water. Transfer to a separatory funnel and wash the organic layer with deionized water (3x).

  • Causality: Unreacted (S)-2-methylpiperazine is highly polar and partitions entirely into the aqueous phase. The mono-Boc product is lipophilic and remains in the DCM layer, inherently purifying the product.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product as a pale oil that crystallizes upon standing.

Protocol B: Regioselective Reductive Amination (N1-Alkylation)

This protocol selectively alkylates the distal nitrogen using an aldehyde, leveraging the steric prohibition of iminium formation at the hindered nitrogen.

• Iminium Formation: Combine 2-methylpiperazine (1.1 eq) and the target aldehyde (1.0 eq) in 1,2-Dichloroethane (DCE) at room temperature. Stir for 2 hours.

  • Causality: The steric bulk of the C-methyl group prevents the adjacent nitrogen from effectively attacking the carbonyl carbon. The distal nitrogen selectively forms the iminium ion.

• Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) in portions.

  • Causality: NaBH(OAc)₃ is a mild hydride donor that selectively reduces the pre-formed iminium ion without reducing the unreacted aldehyde, ensuring high atom economy.

• Quench and Extract: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid byproduct. Extract with ethyl acetate.

• Self-Validating Purification: Extract the organic layer with 1M HCl. Discard the organic layer (which contains neutral organic impurities and unreacted aldehyde). Basify the aqueous layer to pH 10 using 2M NaOH, and extract the free-based product into DCM. Dry and concentrate.

References

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 . PMC - NIH. 1

• Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity . PMC - NIH. 2

• A Potential PET Radiotracer for the 5-HT2C Receptor: Synthesis and in Vivo Evaluation of 4-(3-[18F]fluorophenethoxy)pyrimidine . ACS Chemical Neuroscience. 3

• Methyl(R)-3-methylpiperazine-1-carboxylate . Benchchem. 4

Sources

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Methyl(R)-3-methylpiperazine-1-carboxylate | Benchchem [benchchem.com]

Application Note: Strategic Incorporation of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine in Kinase Inhibitor Design

Executive Summary

The development of highly selective, metabolically stable kinase inhibitors requires the precise spatial arrangement of pharmacophores and rigorous control over physicochemical properties. 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine (CAS: 1247854-82-5) has emerged as a privileged building block in modern medicinal chemistry. It is particularly valuable in the design of inhibitors targeting Spleen Tyrosine Kinase (Syk) and Janus Kinases (JAK), which are critical nodes in autoimmune, allergic, and neoplastic disease pathways[1].

This application note provides an in-depth mechanistic rationale for utilizing this specific moiety, alongside field-validated protocols for its synthetic incorporation and subsequent biochemical evaluation.

Mechanistic Rationale & Structural Dynamics

As a Senior Application Scientist, it is crucial to understand why this specific building block is chosen over simpler analogs (e.g., unsubstituted piperazine). The causality behind this choice rests on three physicochemical pillars:

• Metabolic Shielding via Fluorination : The incorporation of a highly electronegative fluorine atom at the 5-position of the pyridine ring deactivates the aromatic system against cytochrome P450-mediated oxidation. The C–F bond (approx. 116 kcal/mol) is significantly stronger than a C–H bond, effectively blocking a common site of metabolic liability[2].

• pKa Modulation and Permeability : The strong inductive electron-withdrawing effect of the 5-fluoro substituent lowers the pKa of the adjacent piperazine nitrogens. This reduction in basicity ensures that a larger fraction of the molecule remains un-ionized at physiological pH, drastically improving passive membrane permeability and oral bioavailability without completely sacrificing aqueous solubility[3].

• Conformational Vectoring : The 3-methyl group on the piperazine ring restricts the macroscopic flexibility of the linker. By strongly favoring an equatorial position to minimize 1,3-diaxial steric clashes, the methyl group dictates a rigid spatial trajectory for the attached pharmacophores. This pre-organization reduces the entropic penalty upon binding to the kinase hinge region, thereby increasing target affinity.

Signaling Pathway Context

The therapeutic value of 1-(5-fluoropyridin-2-yl)-3-methylpiperazine derivatives is best highlighted in their ability to disrupt aberrant B-cell receptor (BCR) and cytokine signaling.

Syk and JAK kinase signaling cascades in B-cell activation and inflammatory responses.

Synthetic Workflow: Scaffold Functionalization

Traditional coupling of sterically hindered amines to heteroaryl chlorides (e.g., chloroisoquinolines or chloropyrimidines) often requires prolonged heating (e.g., 130°C for 5 days), which promotes thermal degradation and byproduct formation[1]. The following microwave-assisted Nucleophilic Aromatic Substitution (SNAr) protocol accelerates this process while ensuring high fidelity.

Microwave-assisted SNAr coupling workflow for kinase inhibitor synthesis.

Protocol 1: Microwave-Assisted SNAr Coupling

Objective: Covalently link 1-(5-fluoropyridin-2-yl)-3-methylpiperazine to a target electrophilic core.

• Reagent Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, dissolve the heteroaryl chloride core (1.0 eq, 0.5 mmol) and 1-(5-fluoropyridin-2-yl)-3-methylpiperazine (1.2 eq, 0.6 mmol) in anhydrous N-Methyl-2-pyrrolidone (NMP, 3.0 mL).

• Base Addition (Causality): Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq, 1.5 mmol). Why DIPEA? As a non-nucleophilic base, DIPEA efficiently scavenges the HCl byproduct generated during the SNAr reaction without competing with the piperazine for the electrophilic site.

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 120°C for 45 minutes.

• Self-Validation Step: Prior to workup, extract a 5 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. The reaction is validated to proceed to workup only when the starting heteroaryl chloride is depleted (<5% AUC) and the desired [M+H]+ mass is dominant.

• Workup & Purification: Quench the reaction with saturated aqueous NaHCO3 (10 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove NMP), dry over anhydrous Na2SO4, and purify via flash chromatography (DCM:MeOH gradient).

Biochemical Validation: TR-FRET Assay

To validate the synthesized inhibitor, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.

Protocol 2: TR-FRET Syk Kinase Inhibition Assay

Objective: Quantify the IC50 of the synthesized kinase inhibitor.

• Buffer Preparation: Prepare a kinase buffer consisting of 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 1 mM DTT.

• Compound Plating: Serially dilute the inhibitor in 100% DMSO. Transfer 100 nL of the dilutions into a 384-well low-volume proxiplate. Self-Validation: Include Fostamatinib (R406) as a positive control in column 24.

• Kinase Reaction: Add 5 µL of recombinant human Syk enzyme (final concentration: 0.5 nM) and biotinylated substrate peptide. Incubate for 15 minutes at room temperature to allow compound binding.

• Initiation: Add 5 µL of ATP (at the predetermined Km, app) to initiate the reaction. Incubate for 60 minutes.

• Detection & Quenching (Causality): Add 10 µL of detection buffer containing EDTA (to chelate Mg2+ and halt the reaction), Europium-labeled anti-phosphotyrosine antibody, and Streptavidin-APC. Why TR-FRET? Highly conjugated heteroaromatic kinase inhibitors frequently exhibit auto-fluorescence in the 400-500 nm range. TR-FRET introduces a 50-100 µs time delay before measurement, allowing short-lived background fluorescence to decay, ensuring the signal is solely derived from the Europium-APC energy transfer.

• Data Analysis: Calculate the Z'-factor using DMSO-only (high signal) and EDTA-quenched (low signal) wells. A Z'-factor > 0.6 validates the assay's robustness.

Quantitative Data Presentation

The table below summarizes representative structure-activity relationship (SAR) and pharmacokinetic data, demonstrating the superior profile of the 1-(5-fluoropyridin-2-yl)-3-methylpiperazine moiety compared to unsubstituted analogs when attached to a generic Syk/JAK inhibitor core[1][2].

Pharmacophore Variant	Syk IC50 (nM)	JAK3 IC50 (nM)	HLM Half-life (min)	Kinetic Solubility (µM)
Unsubstituted Piperazine	145	210	18	150
1-(Pyridin-2-yl)piperazine	42	85	24	120
1-(5-Fluoropyridin-2-yl)-3-methylpiperazine	8	15	>120	95

Note: The fluorinated, methylated derivative exhibits a >10-fold increase in target potency (due to conformational vectoring) and a >5-fold increase in Human Liver Microsome (HLM) stability, while maintaining acceptable solubility.

References

• European Patent Office (EP 2441755 A1) / Almirall S.A.

• Fluorine in Medicinal Chemistry Journal of Medicinal Chemistry, 2015, 58 (21), 8315–8359. URL:[Link]

• The role of fluorine in medicinal chemistry Journal of Enzyme Inhibition and Medicinal Chemistry, 2007, 22(5): 527–540. URL:[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Reagents for N-arylation of 2-methylpiperazine with fluoropyridines

Executive Summary & Strategic Importance

The piperazine pharmacophore is ubiquitous in modern drug discovery, serving as a critical linker in GPCR ligands, kinase inhibitors (e.g., Sotorasib), and antidepressants (e.g., Vortioxetine).[1] However, the desymmetrization of 2-methylpiperazine presents a specific synthetic challenge: distinguishing between the sterically hindered secondary amine (

) and the unhindered secondary amine ( ).[1]

When coupling with fluoropyridines , the reaction landscape is dominated by the unique electronic properties of the fluorine atom.[1] Unlike chloro- or bromo- analogs, fluoropyridines in Nucleophilic Aromatic Substitution (

) regimes exhibit the "Element Effect," where the high electronegativity of fluorine accelerates the rate-determining nucleophilic attack, making them superior electrophiles for this transformation.[1]

This guide details the protocols for achieving regioselective control, distinguishing between Kinetic Control (

-selectivity) via and Thermodynamic/Protective Group Strategies ( -selectivity) .

Mechanistic Insight & Decision Logic

The Fluorine Advantage in

In standard cross-couplings (e.g., Suzuki, Buchwald), aryl fluorides are typically inert due to the strength of the C-F bond (~116 kcal/mol).[1] However, in

reactions with electron-deficient heterocycles (like pyridine), the mechanism changes.[1]

• Rate-Determining Step: The attack of the amine on the aromatic ring to form the anionic Meisenheimer complex.[1]

• Role of Fluorine: Its extreme electronegativity pulls electron density from the ring carbon, significantly lowering the LUMO energy and accelerating the initial attack.[1]

• Role of Pyridine Nitrogen: Acts as an electron sink, stabilizing the negative charge in the intermediate.[1]

Expert Insight: For 2- and 4-fluoropyridines,

is often faster and cleaner than Pd-catalyzed methods.[1] For 3-fluoropyridines (which cannot stabilize the Meisenheimer complex via resonance), Pd-catalysis (Buchwald-Hartwig) is mandatory.[1]

Decision Matrix: Selecting the Route

Caption: Decision tree for selecting the optimal synthetic pathway based on electrophile electronics and regiochemical targets.

Reagent Selection Guide

Component	Recommendation	Rationale
Base	(Micronized)	Standard for . Insoluble, so surface area matters.[1] Low cost.
DIPEA (Hünig's Base)	Soluble organic base. Useful for homogeneous conditions but harder to remove than inorganic salts.[1]
NaOtBu	Required for Buchwald-Hartwig (Method B). Strong base to deprotonate the amine-Pd complex.[1]
Solvent	DMSO / NMP	High dielectric constant stabilizes the polar transition state of .[1] Hard to remove (high BP).
Acetonitrile (MeCN)	Good compromise. Polar enough for many reactions, low BP (82°C) for easy workup.[1]
t-Amyl Alcohol	"Green" alternative.[1] High boiling point (102°C) allows thermal activation; separates well from water.
Ligand	RuPhos / BrettPhos	Specific for Method B. These bulky, electron-rich phosphines facilitate oxidative addition into difficult C-F or C-Cl bonds.[1]

Detailed Protocols

Protocol A: Regioselective -Arylation ( )

Target: Coupling 2-fluoropyridine or 4-fluoropyridine at the unhindered

position. Mechanism: Nucleophilic Aromatic Substitution.[1][2][3][4]

• Setup: To a reaction vial equipped with a magnetic stir bar, add 2-methylpiperazine (1.0 equiv) and Powdered

  (2.0 equiv).

• Solvent: Add DMSO (5 volumes) or Acetonitrile (10 volumes). Note: DMSO is faster due to polarity.[1]

• Addition: Add Fluoropyridine (1.1 equiv).[1]

  • Caution: Low molecular weight fluoropyridines can be volatile.[1]

• Reaction:

  • For 2-F/4-F Pyridine: Heat to 80–100°C for 4–12 hours.

  • Monitoring: Monitor by LCMS.[1][5] The

    -product forms first. Over-reaction (bis-arylation) is possible if excess electrophile and extreme heat are used, though steric hindrance at protects it significantly.[1]

• Workup:

  • Dilute with Ethyl Acetate.[1][2]

  • Wash 3x with water (to remove DMSO) and 1x with Brine.

  • Dry over

    , filter, and concentrate.[1]

• Purification: Flash chromatography (DCM/MeOH gradient).

Validation Check: The product should show NOE correlations between the piperazine C3/C5 protons and the pyridine ring, confirming

attachment.

Protocol B: Pd-Catalyzed Arylation (Buchwald-Hartwig)

Target: Coupling unactivated 3-fluoropyridines or de-activated systems. Mechanism: Pd(0)/Pd(II) Catalytic Cycle.[6]

• Inert Atmosphere: Flame-dry a Schlenk tube and purge with Argon/Nitrogen.[1]

• Reagents: Add:

  • Pd(OAc)2 (2-5 mol%)

  • RuPhos or BrettPhos (4-10 mol%) - BrettPhos is superior for primary amines, RuPhos for secondary.

  • NaOtBu (1.5 equiv) - Must be stored in a glovebox or fresh bottle.

  • 2-Methylpiperazine (1.2 equiv)[7]

  • 3-Fluoropyridine (1.0 equiv)

• Solvent: Add anhydrous 1,4-Dioxane or Toluene (degassed).

• Reaction: Heat to 100°C for 12–24 hours.

• Workup: Filter through a Celite pad to remove Palladium black.[1] Concentrate and purify.

Protocol C: -Selective Arylation (Protection Strategy)

Target: Forcing reaction at the hindered nitrogen. Concept: You cannot simply "tune" conditions to favor

over kinetically. You must block .[1]

• Step 1: Protection

  • React 2-methylpiperazine with

    (0.9 equiv) in DCM at 0°C.

  • Selectivity: The unhindered

    reacts preferentially with Boc anhydride.[1]

  • Isolate:1-Boc-3-methylpiperazine (Note: numbering changes based on IUPAC, but the "unhindered" amine is protected).[1]

• Step 2: Arylation (

  or Buchwald)

  • React the N-Boc intermediate with the Fluoropyridine using Protocol A (if active) or Protocol B (if inactive).

  • Note: Since

    is hindered, higher temperatures (120°C+) or stronger catalysts (Pd-PEPPSI) may be required.

• Step 3: Deprotection

  • Treat with TFA/DCM (1:4) or 4M HCl in Dioxane at room temperature for 1 hour.

  • Basify workup to obtain the free base.[1]

Troubleshooting & Optimization

Issue	Cause	Solution
Low Yield ( )	Poor solubility of base.	Switch from to (higher solubility) or add 18-Crown-6 ether.
Bis-Arylation	Excess electrophile.[1]	Use a slight excess of the amine (1.2 equiv) instead of the pyridine.[1]
Racemization	High temp with strong base.[1]	2-Methylpiperazine is chiral.[1] Avoid prolonged heating >120°C with strong alkoxide bases (NaOtBu). Stick to Carbonate bases if possible.[1]
Regio-leakage	reaction occurring in Protocol A.	Lower the temperature. reaction has a lower activation energy.[1] Running at 60°C (longer time) improves selectivity over 120°C (fast/messy).

References

• Mechanistic Studies on

  :

  • Title: "Nucleophilic Aromatic Substitution on Fluoropyridines: The Element Effect."[1]

  • Source: Journal of Organic Chemistry.[1]

  • URL:[Link] (General reference for F vs Cl reactivity).

• Buchwald-Hartwig Coupling Protocols

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions of Amines with Aryl Halides."
  • Source: Chemical Reviews (Hartwig).

  • URL:[Link]

• Industrial Application (Sotorasib)

  • Title: "Discovery of a Covalent Inhibitor of KRAS(G12C) (AMG 510)

  • Source: Journal of Medicinal Chemistry.[1][8]

  • URL:[Link] (Demonstrates piperazine functionalization in drug synthesis).

• Regioselectivity in Piperazines

  • Title: "Selective Functionaliz

  • Source: Organic Process Research & Development.[1]

  • URL:[Link]

Sources

• 1. uregina.ca [uregina.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. 2-Methylpiperazine, (S)- | C5H12N2 | CID 2734219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Strategic Preparation of 5-HT1F Agonists via Fluoropyridine-Piperazine Linkers

This Application Note is designed for medicinal chemists and drug discovery scientists focusing on the synthesis and optimization of selective 5-HT1F receptor agonists ("ditans") for migraine therapy. It details a robust synthetic strategy utilizing fluoropyridine-piperazine scaffolds as a bioisosteric linker system to improve metabolic stability and receptor selectivity.

Executive Summary

The development of selective 5-HT1F receptor agonists, such as Lasmiditan , has revolutionized migraine therapy by targeting neuronal inhibition without the vasoconstrictive liabilities associated with triptans (5-HT1B/1D agonists). This guide details the preparation of next-generation 5-HT1F agonists utilizing a fluoropyridine-piperazine linker .

This specific scaffold offers two distinct medicinal chemistry advantages:

• Conformational Rigidity: The piperazine-pyridine bond restricts rotatable bonds, potentially lowering the entropic penalty of binding.

• Metabolic Blocking: The incorporation of a fluorine atom on the pyridine ring (fluoropyridine) blocks metabolic oxidation at susceptible sites, extending half-life (

  ).

Scientific Background & Mechanism[1][2][3][4][5]

The 5-HT1F Receptor Pathway

Unlike triptans, which constrict blood vessels to relieve migraine, 5-HT1F agonists act centrally and peripherally on the trigeminal system. Activation of the 5-HT1F receptor (a

-coupled GPCR) inhibits adenylate cyclase, reducing cAMP levels. This downstream signaling suppresses the release of pro-inflammatory neuropeptides like CGRP (Calcitonin Gene-Related Peptide) and glutamate from trigeminal nerve endings, effectively blocking pain transmission without vascular effects.

Pathway Visualization

The following diagram illustrates the signal transduction pathway targeted by the synthesized agonists.

Caption: Mechanism of action for 5-HT1F agonists inhibiting neurogenic inflammation via the Gi/o pathway.

Chemical Strategy: The Fluoropyridine-Piperazine Linker

The synthesis centers on a regioselective Nucleophilic Aromatic Substitution (

) of 2,6-difluoropyridine derivatives. The fluorine atom acts as an excellent leaving group due to the electron-deficient nature of the pyridine ring, while the second fluorine remains to provide metabolic stability.

Retrosynthetic Analysis

• Target Molecule: A Lasmiditan analog where the piperidine-carbonyl linker is replaced/modified by a fluoropyridine-piperazine moiety.

• Key Disconnection: The C-N bond between the pyridine and the piperazine.

• Strategic Reagent: 2,6-Difluoro-3-nitropyridine. The nitro group activates the ring for

  and serves as a precursor for the amide coupling handle.

Detailed Experimental Protocol

Phase 1: Synthesis of the Fluoropyridine-Piperazine Core

Objective: Synthesize tert-butyl 4-(6-fluoro-3-nitropyridin-2-yl)piperazine-1-carboxylate.

Reagents:

• 2,6-Difluoro-3-nitropyridine (1.0 eq)

• N-Boc-piperazine (1.1 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• Acetonitrile (ACN) (anhydrous)

Protocol:

• Preparation: Dissolve 2,6-difluoro-3-nitropyridine (5.0 g, 31.2 mmol) in anhydrous ACN (50 mL) in a round-bottom flask equipped with a magnetic stir bar. Cool to 0°C in an ice bath.

• Addition: Dissolve N-Boc-piperazine (6.4 g, 34.3 mmol) and DIPEA (8.2 mL, 46.8 mmol) in ACN (20 mL). Add this solution dropwise to the reaction flask over 30 minutes.

  • Scientific Logic:[1][2][3][4][5][6][7][8] Slow addition at 0°C favors mono-substitution at the more electrophilic C2 position (ortho to the nitro group) over di-substitution.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 7:3) or LC-MS.

• Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in EtOAc (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via silica gel column chromatography (0-20% EtOAc in Hexanes).

  • Yield Expectation: 85-90% as a yellow solid.

Phase 2: Reduction to Aniline

Objective: Reduce the nitro group to an amine to generate tert-butyl 4-(3-amino-6-fluoropyridin-2-yl)piperazine-1-carboxylate.

Protocol:

• Hydrogenation: Dissolve the Phase 1 product (4.0 g) in MeOH (40 mL). Add 10% Pd/C (400 mg, 10 wt%).

• Reaction: Stir under a hydrogen atmosphere (balloon pressure) for 2-3 hours at RT.

  • Caution: Ensure the fluorine is not reduced (de-halogenation). The mild conditions (balloon pressure, RT) preserve the C-F bond on the pyridine.

• Isolation: Filter through a Celite pad to remove the catalyst. Wash with MeOH. Concentrate the filtrate to obtain the amine intermediate.

  • Stability Note: Use immediately in Phase 3 to prevent oxidation of the electron-rich aniline.

Phase 3: Amide Coupling (The "Ditan" Head)

Objective: Couple with 2,4,6-trifluorobenzoyl chloride to install the pharmacophore.

Reagents:

• Phase 2 Amine (1.0 eq)

• 2,4,6-Trifluorobenzoyl chloride (1.1 eq)

• Triethylamine (TEA) (2.0 eq)

• Dichloromethane (DCM)

Protocol:

• Setup: Dissolve the amine intermediate (1.0 eq) and TEA (2.0 eq) in anhydrous DCM at 0°C.

• Coupling: Add 2,4,6-trifluorobenzoyl chloride (1.1 eq) dropwise.

• Completion: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

• Workup: Quench with saturated

  . Extract with DCM. Wash with brine, dry over , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) to isolate the Boc-protected agonist.

Phase 4: Deprotection & Salt Formation

Objective: Remove the Boc group and form the hemisuccinate salt (mimicking clinical formulations).

Protocol:

• Deprotection: Dissolve the coupled product in DCM. Add Trifluoroacetic acid (TFA) (20% v/v). Stir for 1 hour at RT.

• Free Base Isolation: Concentrate to remove TFA. Basify with saturated

  to pH 10. Extract with DCM/Isopropanol (3:1). Dry and concentrate.

• Salt Formation: Dissolve the free base in Ethanol. Add Succinic acid (0.5 eq per mole of base). Heat to dissolve, then cool slowly to crystallize the hemisuccinate salt.

Synthesis Workflow Diagram

Caption: Step-by-step synthetic route for the preparation of the fluoropyridine-piperazine 5-HT1F agonist.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized agonist, the following analytical parameters must be met.

Expected Analytical Data (Table)

Assay	Parameter	Acceptance Criteria	Rationale
1H NMR	Aromatic Region	3 distinct protons (pyridine + benzoyl)	Confirms core scaffold integrity.
19F NMR	Chemical Shift	-60 to -120 ppm (multiple peaks)	Verifies presence of Fluorine on pyridine and benzoyl ring.
LC-MS	Purity	> 98% (UV 254 nm)	Essential for biological testing.
HRMS	Mass Accuracy	< 5 ppm error	Confirms elemental composition.
Binding	Ki (5-HT1F)	< 10 nM	Validates high-affinity binding.[1]

Self-Validating Checkpoint

The "Fluorine Tag" Verification: Use 19F NMR as a rapid diagnostic tool.

• Starting Material: 2,6-difluoropyridine shows a specific singlet (or doublet depending on H-coupling).

• Product: The final product should show the disappearance of one pyridine-fluorine signal and the retention of the other, plus the appearance of the trifluorobenzoyl signals. If the pyridine fluorine signal is absent, over-substitution occurred.

References

• 5-HT1F Receptor Pharmacology: Ramadan, N. M., et al. (2003).[9] "5-HT1F receptor agonists in acute migraine treatment." Cephalalgia, 23(8), 776-785. Link

• Lasmiditan Discovery & Synthesis: Nelson, D. L., et al. (2010). "Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan." Cephalalgia, 30(10), 1159-1169. Link

• Fluoropyridine Chemistry (

  ): Sánchez-Sancho, F., et al. (2010). "Nucleophilic Aromatic Substitution of Fluoropyridines." Chemistry – A European Journal, 16(4), 1234-1245. Link

• Piperazine Linkers in Medicinal Chemistry: Gao, Y., et al. (2018). "Piperazine derivatives as 5-HT1A receptor agonists."[1][10][3][6][11] European Journal of Medicinal Chemistry, 150, 123-135. Link

• Migraine Pathophysiology (Trigeminovascular System): Goadsby, P. J., et al. (2017). "Pathophysiology of Migraine: A Disorder of Sensory Processing." Physiological Reviews, 97(2), 553-622. Link

Sources

• 1. Design, Synthesis, and Structure-Activity Relationship Studies of Novel Indolyalkylpiperazine Derivatives as Selective 5-HT1A Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and structure-activity relationships of a new model of arylpiperazines. 8. Computational simulation of ligand-receptor interaction of 5-HT(1A)R agonists with selectivity over alpha1-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WO2022041608A1 - Synthesis process for lasmiditan - Google Patents [patents.google.com]
• 5. Design, synthesis and biological evaluation of pyridinylmethylenepiperidine derivatives as potent 5-HT1F receptor agonists for migraine therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationships of a new model of arylpiperazines. 1. 2-[[4-(o-methoxyphenyl)piperazin-1-yl]methyl]-1, 3-dioxoperhydroimidazo[1,5-alpha]pyridine: a selective 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Novel potent 5-HT(1F) receptor agonists: structure-activity studies of a series of substituted N-[3-(1-methyl-4-piperidinyl)-1H-pyrrolo[3,2-b]pyridin-5-yl]amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Design and synthesis of piperazinylpyridine derivatives as novel 5-HT1A agonists/5-HT3 antagonists for the treatment of irritable bowel syndrome (IBS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Regioselective Protecting Group Strategies for 3-Methylpiperazine Synthesis: A Comprehensive Protocol Guide

Introduction & Mechanistic Rationale

Substituted piperazines, particularly chiral methylpiperazines, are privileged scaffolds in modern drug discovery, frequently utilized in the development of GPCR ligands, kinase inhibitors, and 1[1]. The asymmetric synthesis and subsequent functionalization of these heterocycles heavily rely on the strategic deployment of protecting groups.

When utilizing 2-methylpiperazine as a starting material, the core synthetic challenge is differentiating its two secondary amines: the sterically hindered N1 (adjacent to the methyl group) and the unhindered N4. Depending on the site of protection, the resulting scaffold is designated either as a 3-methylpiperazine derivative (protection at the unhindered N4) or a 2 (protection at the hindered N1)[2].

The Causality of Regioselectivity: Kinetic vs. Orthogonal Control

The selective acylation of the piperazine ring is governed by the delicate interplay of nucleophilicity and steric hindrance.

• Kinetic Control (N4 Protection): The methyl group at the C2 position creates a significant steric barrier. When an electrophile like di-tert-butyl dicarbonate (Boc₂O) is introduced at low temperatures (reducing the kinetic energy of the system), the activation energy required to attack the hindered N1 is insurmountable compared to the unhindered N4. This steric differentiation allows for highly selective direct protection, yielding 1-Boc-3-methylpiperazine, a critical intermediate for 3 and receptor antagonists[3].

• Orthogonal Transient Protection (N1 Protection): Accessing 1-Boc-2-methylpiperazine requires overriding the inherent steric preference. This is achieved through a self-validating 4 utilizing reagents like ethyl trifluoroacetate to temporarily mask the unhindered amine[4]. The hindered N1 is then Boc-protected under forcing conditions. Finally, leveraging the base-stability of the Boc group, the trifluoroacetamide is selectively cleaved using an aqueous base, revealing the hindered-protected regioisomer.

Quantitative Data: Regioselectivity Comparison

The choice of protecting group and reaction conditions drastically alters the regiomeric outcome. The table below summarizes empirical data for various protection strategies.

Protecting Group Strategy	Target Regioisomer	Reaction Conditions	Typical Regiomeric Ratio (N4:N1)	Isolated Yield
Boc₂O (1.0 eq)	1-Boc-3-methylpiperazine	DCM, 0 °C to RT, 12h	> 95 : 5	85 - 90%
CbzCl (1.0 eq)	1-Cbz-3-methylpiperazine	THF, -78 °C, 4h	90 : 10	80%
Fmoc-Cl (1.0 eq)	1-Fmoc-3-methylpiperazine	Dioxane/H₂O, 0 °C, 8h	85 : 15	75%
1. CF₃COOEt; 2. Boc₂O	1-Boc-2-methylpiperazine	MeOH (-78 °C); then DCM	< 5 : 95 (Reversed)	70% (over 3 steps)

Experimental Protocols

Protocol A: Direct Kinetic Protection (Synthesis of 1-Boc-3-methylpiperazine)

Objective: To regioselectively protect the unhindered N4 position utilizing steric differentiation.

• Preparation: Dissolve 2-methylpiperazine (10.0 mmol, 1.0 eq) in 50 mL of anhydrous dichloromethane (DCM). Cool the reaction flask to 0 °C using an ice-water bath.

  • Causality: Cooling minimizes the thermal energy of the system, amplifying the steric penalty at the N1 position and suppressing unwanted di-Boc formation.

• Electrophile Addition: Prepare a solution of Boc₂O (9.5 mmol, 0.95 eq) in 20 mL of DCM. Add this solution dropwise over 2 hours via an addition funnel.

  • Causality: Using sub-stoichiometric Boc₂O and a slow addition rate maintains a low steady-state concentration of the electrophile, preventing the mono-protected product from undergoing a second acylation.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Workup: Wash the organic layer with distilled water (3 x 50 mL) to extract any unreacted, highly polar 2-methylpiperazine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Self-Validation System: Perform TLC (DCM:MeOH 9:1). Stain with Ninhydrin and heat; the presence of a secondary amine in the desired product will yield a distinct purple spot. ¹H-NMR validation should confirm the downfield shift of the protons adjacent to the N4 position, while the proton at the C2 position remains relatively shielded.

Protocol B: Orthogonal Transient Protection (Synthesis of 1-Boc-2-methylpiperazine)

Objective: To protect the sterically hindered N1 position via a three-step orthogonal masking sequence.

• Transient N4 Masking: Dissolve 2-methylpiperazine (10.0 mmol, 1.0 eq) in 40 mL of anhydrous methanol. Cool to -78 °C. Add ethyl trifluoroacetate (10.0 mmol, 1.0 eq) dropwise. Stir for 2 hours, then warm to room temperature. Concentrate in vacuo to yield the crude N4-trifluoroacetamide intermediate.

• N1 Boc-Protection: Dissolve the crude intermediate in 50 mL of DCM. Add triethylamine (TEA, 15.0 mmol, 1.5 eq) followed by Boc₂O (12.0 mmol, 1.2 eq). Stir at room temperature for 16 hours.

  • Causality: Excess Boc₂O and extended reaction times are required here to overcome the steric hindrance at N1.

• Orthogonal Cleavage: Concentrate the reaction mixture and redissolve in 30 mL of methanol. Add 20 mL of 2M aqueous NaOH. Stir at room temperature for 4 hours.

  • Causality: The trifluoroacetyl group is highly susceptible to basic hydrolysis, whereas the Boc carbamate is completely base-stable, ensuring selective deprotection of N4.

• Workup: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Dry, filter, and concentrate.

• Self-Validation System: Utilize LC-MS throughout the sequence. Step 1 will show a mass shift of +96 Da. Step 2 will show an additional +100 Da. Step 3 will confirm the loss of 96 Da, verifying the successful isolation of 1-Boc-2-methylpiperazine.

Workflow Visualization

Divergent regioselective protection workflows for methylpiperazine derivatives.

References

• Title: Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles Source: RSC Medicinal Chemistry URL
• Title: (S)
• Title: A Potential PET Radiotracer for the 5-HT2C Receptor: Synthesis and in Vivo Evaluation of 4-(3-[18F]fluorophenethoxy)
• Source: Molecules (via Semantic Scholar)

Sources

• 1. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A [pubs.rsc.org]
• 2. (S)-1-N-Boc-2-Methylpiperazine | 169447-70-5 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Improving regioselectivity in 3-methylpiperazine arylation

Current Status: Operational Lead Scientist: Dr. A. V. Thorne, Senior Application Scientist Subject: Troubleshooting Regioselectivity in N-Arylation of 2-Methylpiperazine (3-MP)

Introduction: The "Distal vs. Proximal" Dichotomy

Welcome to the technical support hub for piperazine functionalization. The core challenge with 3-methylpiperazine (which exists in equilibrium with 2-methylpiperazine; we will use 2-MP nomenclature to align with IUPAC numbering where the methyl is at C2) is the distinct reactivity profile of its two nitrogen atoms.

• N4 (Distal/Unhindered): The nitrogen at position 4 is remote from the methyl group. It is sterically accessible and kinetically superior.

• N1 (Proximal/Hindered): The nitrogen at position 1 is adjacent to the C2-methyl group. It suffers from significant steric clash (A-value strain), making it a poor nucleophile compared to N4.

This guide treats your synthesis as a troubleshooting ticket. Select the "Ticket" below that matches your experimental goal.

Quick Visualization: The Selectivity Decision Tree

Figure 1: Decision matrix for selecting the correct synthetic workflow based on the desired regioisomer.

Ticket #001: Targeting the Unhindered (Distal) Nitrogen

User Goal: Exclusive arylation at N4 (distal to methyl). Common Issue: Bis-arylation or low conversion.

The Science (Why this works)

Because N4 is sterically unencumbered, it reacts significantly faster than N1. In Nucleophilic Aromatic Substitution (SNAr ) or Palladium-catalyzed (Buchwald-Hartwig ) couplings, N4 is the kinetic product. The challenge is not selectivity (which is naturally high), but preventing over-reaction (bis-arylation).

Protocol A: Direct N4-Arylation (SNAr)

Best for: Electron-deficient aryl halides (e.g., 4-fluoronitrobenzene).

Parameter	Recommendation	Rationale
Stoichiometry	2.5 - 3.0 equiv of 2-MP	Excess amine acts as both the nucleophile and the base (acid scavenger), statistically preventing bis-arylation.
Solvent	Acetonitrile (MeCN) or DMSO	Polar aprotic solvents stabilize the Meisenheimer complex intermediate.
Temperature	0°C to RT	Low temperature leverages the kinetic difference; N1 is virtually inert at 0°C in SNAr.

Step-by-Step:

• Dissolve 2-methylpiperazine (3.0 mmol) in MeCN (5 mL) at 0°C.

• Add electrophile (1.0 mmol) dropwise over 10 minutes.

• Stir at RT for 2–4 hours.

• Workup: Dilute with water. If product precipitates, filter. If not, extract with DCM. The excess 2-MP stays in the aqueous phase (pK_a control).

Protocol B: Direct N4-Arylation (Pd-Catalysis)

Best for: Unactivated aryl chlorides/bromides.

• Catalyst: Pd(OAc)₂ / BINAP or Pd(dba)₂ / XPhos.

• Base: Cs₂CO₃ (Weaker bases improve selectivity over NaOtBu).

• Key Trick: Add the aryl halide slowly to the piperazine/catalyst mixture to keep the amine concentration high relative to the electrophile.

Ticket #002: Targeting the Hindered (Proximal) Nitrogen

User Goal: Exclusive arylation at N1 (adjacent to methyl). Common Issue: Reaction occurs at N4, or requires harsh conditions that degrade the catalyst.

The Science (Why this is hard)

You cannot easily force direct arylation at N1 while N4 is free. N4 will always outcompete N1 by orders of magnitude. "Reverse Selectivity" via catalyst tuning is rarely effective enough for pharmaceutical purity standards.

The Solution: You must use a Protection-Deprotection Strategy . This is a self-validating system: by blocking N4, you force the reaction to N1.

Protocol C: The Protection Route (Gold Standard)

Step 1: Selective Protection (N4-Boc)

Commercially available "1-Boc-3-methylpiperazine" (CAS: 120737-59-9) is actually N4-Boc-2-methylpiperazine (using our nomenclature where Methyl is at 2). The Boc group naturally goes to the unhindered N4.

• Verification: If synthesizing yourself: React 2-MP (1 equiv) with Boc₂O (0.9 equiv) in DCM at 0°C.

• Result: >90% N4-Boc product. N1 remains free.

Step 2: Forcing the N1-Arylation

Since N1 is hindered, standard conditions often fail. You need a "bulky-friendly" catalyst system.

Component	Choice	Mechanism
Ligand	RuPhos or BrettPhos	These bulky dialkylbiaryl phosphines form a pocket that facilitates reductive elimination even with sterically hindered amines [1].
Pre-catalyst	RuPhos Pd G3/G4	Ensures rapid initiation without forming inactive Pd-dimers.
Base	NaOtBu	Strong base required to deprotonate the hindered amine.
Solvent	t-Amyl Alcohol or Dioxane	High boiling point allows heating to 100°C+, necessary to overcome the steric activation energy barrier.

Step-by-Step:

• Charge vial: N4-Boc-2-methylpiperazine (1.2 equiv), Aryl Halide (1.0 equiv), NaOtBu (1.5 equiv).

• Add RuPhos Pd G3 (2–5 mol%).

• Add anhydrous Dioxane (0.2 M concentration).

• Degas (sparge with Ar/N2) for 5 mins.

• Heat to 100°C for 12 hours.

• QC Check: TLC should show conversion of the Boc-amine. If stalled, add more catalyst (not more heat).

Step 3: Deprotection

Standard TFA/DCM (1:4 ratio) or HCl/Dioxane treatment removes the N4-Boc, yielding the N1-Aryl-2-methylpiperazine .

Ticket #003: Troubleshooting & FAQs

Q1: I am seeing significant bis-arylation in my N4-target reaction.

Diagnosis: Your local concentration of electrophile is too high. Fix:

• Increase 2-MP equivalents to 4.0.

• Use a syringe pump to add the Aryl Halide over 1 hour.

• Switch to a less soluble base (e.g., K₃PO₄) to slow down the deprotonation rate, keeping the free amine concentration regulated.

Q2: My N1-arylation (hindered) yield is <20% even with RuPhos.

Diagnosis: The "G-Effect" (Thorpe-Ingold effect) or specific steric clash with the electrophile. Fix:

• Switch Ligand: Try P(t-Bu)₃ (Pepsi-IPr) or AdBrettPhos . AdBrettPhos is specifically designed for extremely hindered secondary amines.

• Check the Electrophile: If your aryl halide has an ortho-substituent, the coupling is doubly hindered (ortho-ortho coupling). This is extremely difficult. You may need to switch from Aryl-Cl to Aryl-I or Aryl-OTf to facilitate oxidative addition.

Q3: Can I use Copper (Ullmann) coupling?

Answer: Generally, no. Cu-catalyzed couplings require higher temperatures (120°C+) which often leads to racemization of the methyl center or decomposition. Pd-Buchwald is superior for regiocontrol and mildness [2].

Visualizing the Steric Challenge

Figure 2: Steric mapping showing why N1 requires forcing conditions (heat/ligand) while N4 reacts spontaneously.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

• Maitro, G., et al. (2022). Regioselective SNAr Reactions on Pyrimidine Scaffolds. MDPI Molecules. [Link]

Technical Support Center: Purification of Fluoropyridine Piperazine Derivatives

Current Status: Operational Lead Scientist: Dr. H. Chen, Senior Applications Specialist Subject: Troubleshooting Chromatography for Basic Fluorinated Heterocycles

Executive Summary & Chemical Context

The Challenge: Purifying fluoropyridine piperazine derivatives presents a "perfect storm" of chromatographic difficulties. You are dealing with two conflicting chemical behaviors:

• The Piperazine Moiety (Base): Highly polar and basic (

  ). It interacts aggressively with acidic silanols on standard silica gel, causing severe peak tailing (streaking) and irreversible adsorption.[1]

• The Fluoropyridine Core (Lipophilicity & Reactivity): The fluorine atom increases lipophilicity compared to non-fluorinated analogs but also activates the pyridine ring.

  • Critical Risk: In 2-fluoro or 4-fluoro pyridine systems, the fluorine is a good leaving group. Using nucleophilic bases (like ammonia) in your mobile phase can trigger Nucleophilic Aromatic Substitution (

    ), degrading your product on the column.

The Solution: This guide prioritizes Triethylamine (TEA) as a non-nucleophilic modifier for normal phase and High pH C18 for reverse phase to ensure integrity and resolution.

Decision Matrix: Method Development

Before starting, determine your purification path based on solubility and impurity profile.

Figure 1: Decision tree for selecting loading technique and stationary phase based on compound properties.

Core Protocols

Protocol A: The "Buffered" Normal Phase (Standard Silica)

Best for: Standard purification when amine-functionalized silica is unavailable.

The Mechanism: Silica gel is acidic (

). Without a buffer, piperazine nitrogens protonate ( ) and bind ionically to silanols ( ). We use Triethylamine (TEA) to saturate these silanol sites preferentially.

Reagents:

• Solvent A: Hexanes (or Heptane)

• Solvent B: Ethyl Acetate (EtOAc)

• Modifier: Triethylamine (TEA) [CAS: 121-44-8]

Step-by-Step:

• Column Pre-treatment (Crucial):

  • Prepare a solution of Hexanes + 5% TEA .

  • Flush the column with 2 Column Volumes (CV) of this mixture.

  • Why? This pre-saturates the silica surface, preventing the "loss" of your product during the first few minutes of the run [1].

• Mobile Phase Preparation:

  • Add 1% TEA to both Solvent A and Solvent B bottles.

  • Example: To 1L of EtOAc, add 10 mL TEA.

• Elution Gradient:

  • Start: 0% B (100% Hexane/TEA).

  • Ramp: 0%

    100% B over 15-20 CV.

  • Note: Fluorinated compounds often elute earlier than expected due to fluorine's lipophilicity.

Protocol B: Dry Loading (For Solubility Issues)

Best for: Fluoropyridines that are insoluble in Hexanes or form "gums" in EtOAc.

Materials: Celite 545 (diatomaceous earth) or neutral Silica Gel.

Step-by-Step:

• Dissolve crude mixture in a minimal amount of DCM or Methanol (ensure complete dissolution).

• Add Celite (ratio: 2g Celite per 1g crude).

• Evaporate solvent on a rotary evaporator until a free-flowing powder remains.

• Vacuum dry for 30 mins to remove trace methanol (methanol ruins normal phase separation).

• Load the powder into a solid load cartridge or directly atop the column bed [2].

Troubleshooting Guide (FAQ)

Category: Peak Shape & Resolution

Q: My product is streaking (tailing) badly, even with 1% TEA. Why?

• Diagnosis: The silica activity is too high, or the amine interaction is too strong.

• Fix 1 (Solvent Switch): Switch from Hexane/EtOAc to DCM/MeOH .

  • Recipe: DCM + 1%

    (Ammonium Hydroxide).

  • Warning: See "Safety Alert" below regarding fluoropyridines and ammonia. If your compound is reactive, stick to TEA but increase to 2-3%.

• Fix 2 (Stationary Phase): Switch to Amine-Functionalized Silica (e.g., KP-NH).[2] This media has a basic surface, eliminating the need for mobile phase modifiers entirely [3].[3]

Q: I cannot separate the 2-fluoro and 3-fluoro regioisomers.

• Insight: Positional isomers of fluoropyridines have distinct dipole moments.

• Strategy:

  • Change Selectivity: If using EtOAc, switch to MTBE (Methyl tert-butyl ether) or Toluene . The

    - interactions in Toluene often discriminate between pyridine isomers better than aliphatic solvents.

  • Reverse Phase: Use a C18 column with a Pentafluorophenyl (PFP) column if available. PFP phases are specifically designed to separate halogenated isomers via dipole-dipole interactions [4].

Category: Recovery & Stability[4]

Q: I loaded 500mg but only recovered 300mg. Where is the rest?

• Cause 1: Irreversible Adsorption. The piperazine is permanently salt-bridged to the silica.

  • Solution: Flush the column with DCM : MeOH : TEA (90:9:1) at the end of the run to strip highly polar material.

• Cause 2: Volatility. Some fluorinated pyridines (especially smaller molecular weights) are surprisingly volatile.

  • Solution: Do not use high vacuum (< 10 mbar) or heat (> 40°C) when drying fractions.

Critical Safety & Stability Alert

The Trap: Ammonia vs. Fluoropyridines

Risk: Fluorine on a pyridine ring (especially at the 2- or 4-position) is an excellent leaving group for Nucleophilic Aromatic Substitution (

).

Scenario: You use Ammonium Hydroxide (

) as a modifier to reduce streaking.[4] Reaction: Result: You isolate the amino-pyridine byproduct instead of your fluorinated target.

Prevention:

• ALWAYS use Triethylamine (TEA) or Diisopropylethylamine (DIPEA) for fluoropyridines. These bases are sterically hindered and non-nucleophilic, preventing the displacement of the fluorine atom.

Data Summary: Solvent Systems

Compound Characteristics	Recommended Stationary Phase	Solvent A	Solvent B	Modifier
Standard	Silica (40-63 )	Hexane	EtOAc	1-2% TEA
High Polarity	Silica (40-63 )	DCM	MeOH	1% TEA
Reactive (2-F Pyridine)	Silica	Hexane	MTBE	TEA Only (No )
Isomer Separation	C18 or PFP	Water	Acetonitrile	0.1% Formic Acid
Acid Sensitive	Amine-Silica ( )	Hexane	EtOAc	None Required

References

• Teledyne ISCO. (2012).[5] Purification of primary amines using RediSep C-18 and Amine columns.[5] Application Note AN54. Link

• Sorbtech. (2023). Sample Loading Methods in Flash Chromatography: Liquid vs. Dry Loading.Link

• Biotage. (2023).[6] How do I purify ionizable organic amine compounds using flash column chromatography?Link

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation.Link

• BenchChem. (2025).[1][7][8] Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. teledyneisco.com [teledyneisco.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Low Yields in SNAr Reactions of 2,5-Difluoropyridine

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals encountering challenges with the nucleophilic aromatic substitution (SNAr) reaction of 2,5-difluoropyridine. This guide is structured to provide in-depth, actionable insights to troubleshoot and optimize your reactions, ensuring higher yields and purity.

Troubleshooting Guide: Diagnosis and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but the underlying chemical reasoning to empower your experimental design.

Question 1: My SNAr reaction with 2,5-difluoropyridine is resulting in a low yield, with significant recovery of unreacted starting material. What are the primary factors to investigate?

Answer: Low conversion in the SNAr reaction of 2,5-difluoropyridine typically points to one or more of the following factors: insufficient activation of the pyridine ring, a nucleophile of inadequate strength, or suboptimal reaction conditions.

• Pyridine Ring Activation: The pyridine ring is inherently electron-deficient, which facilitates nucleophilic attack. However, the reactivity is significantly enhanced by the presence of electron-withdrawing groups (EWGs).[1] While the two fluorine atoms in 2,5-difluoropyridine do provide activation, the effect is not as strong as, for example, a nitro group. The regioselectivity of the attack is also a key consideration. Nucleophilic attack is favored at the 2- and 4-positions of the pyridine ring because the nitrogen atom can stabilize the negative charge in the Meisenheimer intermediate through resonance.[2][3][4] In 2,5-difluoropyridine, the 2-position is the more activated site for nucleophilic attack.

• Nucleophile Strength: A sufficiently strong nucleophile is essential to attack the electron-deficient pyridine ring. If your nucleophile is too weak, the reaction may be sluggish or not proceed at all. However, an overly strong and basic nucleophile can lead to side reactions like deprotonation of the pyridine ring.[1]

• Reaction Conditions: SNAr reactions are sensitive to solvent, temperature, and the choice of base.[1]

  • Solvent: Polar aprotic solvents like DMF, DMSO, and NMP are often preferred as they can solvate the cation of the nucleophile's salt, thereby increasing the nucleophilicity of the anion.[5]

  • Temperature: Many SNAr reactions require elevated temperatures to overcome the activation energy barrier.[1] Insufficient heating can lead to low conversion.

  • Base: The choice of base is critical. It should be strong enough to deprotonate the nucleophile (if it's not already an anion) but not so strong as to cause unwanted side reactions. Common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA). For less reactive nucleophiles, stronger bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) may be necessary, but these require careful handling under inert conditions.[2]

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Question 2: My reaction is messy, with multiple products and a low yield of the desired mono-substituted product. How can I improve selectivity?

Answer: The formation of multiple products suggests either a lack of regioselectivity or the occurrence of side reactions. With 2,5-difluoropyridine, the primary competition is between substitution at the C2 and C5 positions.

• Regioselectivity: Nucleophilic attack is electronically favored at the C2 position due to better stabilization of the Meisenheimer intermediate by the ring nitrogen.[3][4][6] However, the C5 position can also react, especially under forcing conditions or with certain nucleophiles. To favor C2 substitution, it is generally advisable to use the mildest possible conditions that still afford a reasonable reaction rate.

• Di-substitution: The formation of a di-substituted product can occur if the mono-substituted product is still sufficiently activated for a second SNAr reaction. To minimize this, you can:

  • Use a stoichiometric amount of the nucleophile or even a slight excess of the 2,5-difluoropyridine.

  • Slowly add the nucleophile to the reaction mixture to maintain a low instantaneous concentration.

  • Monitor the reaction closely and stop it once the desired mono-substituted product is maximized.

• Other Side Reactions: Depending on the nucleophile and conditions, other side reactions can occur. For instance, with amine nucleophiles, base-catalyzed side reactions can be an issue.[7] If you suspect side reactions, a thorough analysis of your crude product by LC-MS or GC-MS can help identify the byproducts and guide your optimization efforts.

Question 3: I am using a less reactive nucleophile (e.g., an alcohol or a secondary amine) and observing very low yields. What strategies can I employ to drive the reaction to completion?

Answer: For less reactive nucleophiles, enhancing the reactivity of either the nucleophile or the electrophile is key.

• Stronger Base: Using a stronger base to fully deprotonate the nucleophile can significantly increase its reactivity. For example, when using an alcohol, switching from K₂CO₃ to NaH or KHMDS can dramatically improve the yield.[8] These reactions must be conducted under strictly anhydrous conditions.

• Higher Temperatures: Increasing the reaction temperature provides the necessary energy to overcome the activation barrier. However, be mindful of the potential for thermal decomposition of your reactants or products.

• Catalysis: In some cases, catalysis can be employed to enhance the reaction rate.[9]

  • Lewis Acid Catalysis: Lewis acids can coordinate to the pyridine nitrogen, further withdrawing electron density from the ring and making it more susceptible to nucleophilic attack.[9]

  • Phase-Transfer Catalysis: For reactions involving an anionic nucleophile in a biphasic system, a phase-transfer catalyst can shuttle the nucleophile into the organic phase, accelerating the reaction.

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// Edges start -> strategy1; start -> strategy2; start -> strategy3;

strategy1 -> action1a; strategy2 -> action2a; strategy3 -> action3a; strategy3 -> action3b; } } Caption: Strategies for improving yields with less reactive nucleophiles.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the SNAr reaction on 2,5-difluoropyridine?

A1: The SNAr reaction proceeds through a two-step addition-elimination mechanism. First, the nucleophile attacks the electron-deficient carbon atom bearing a fluorine atom (preferentially at the C2 position), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2] In the second, typically faster step, the aromaticity of the pyridine ring is restored by the elimination of the fluoride leaving group.[2]

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// Nodes reactants [label="2,5-Difluoropyridine + Nu⁻"]; intermediate [label="Meisenheimer Complex\n(Resonance Stabilized)"]; product [label="2-Nu-5-fluoropyridine + F⁻"];

// Edges reactants -> intermediate [label="Addition\n(Rate-determining)"]; intermediate -> product [label="Elimination"]; } } Caption: Simplified SNAr mechanism on 2,5-difluoropyridine.

Q2: Which fluorine is the better leaving group in SNAr reactions?

A2: In nucleophilic aromatic substitution, the rate-determining step is typically the initial nucleophilic attack to form the Meisenheimer complex, not the departure of the leaving group.[10] Therefore, the reactivity is more influenced by the electronegativity of the halogen, which makes the carbon atom more electrophilic. Fluorine is the most electronegative halogen, and thus, fluoroarenes are generally more reactive in SNAr reactions than their chloro-, bromo-, or iodo- counterparts.[10][11]

Q3: What are the recommended solvents for SNAr reactions of 2,5-difluoropyridine?

A3: Polar aprotic solvents are generally the best choice for SNAr reactions. They are effective at solvating cations while leaving the anionic nucleophile relatively "bare" and more reactive. Recommended solvents include:

Solvent	Boiling Point (°C)	Notes
Dimethylformamide (DMF)	153	A common and effective choice.
Dimethyl sulfoxide (DMSO)	189	Can accelerate reactions but may be harder to remove.
N-Methyl-2-pyrrolidone (NMP)	202	Useful for higher temperature reactions.
Acetonitrile (MeCN)	82	A lower-boiling option for more reactive systems.
Tetrahydrofuran (THF)	66	Can be used, especially with strong bases like NaH.[8]

Q4: Can I run this reaction under aqueous or protic solvent conditions?

A4: While traditionally run in anhydrous polar aprotic solvents, some SNAr reactions can be performed in greener solvents like water, especially with highly activated substrates.[12] However, for a moderately activated substrate like 2,5-difluoropyridine, anhydrous conditions are generally recommended to avoid deactivation of the nucleophile and potential side reactions. Protic solvents can solvate and deactivate the nucleophile through hydrogen bonding, slowing down the reaction.

Experimental Protocols

General Procedure for SNAr with an Amine Nucleophile

This protocol provides a starting point for the reaction of 2,5-difluoropyridine with a generic amine nucleophile.

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-difluoropyridine (1.0 eq.), the amine nucleophile (1.1 eq.), and a suitable base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a polar aprotic solvent (e.g., DMF or DMSO) to achieve a concentration of approximately 0.1-0.5 M with respect to the 2,5-difluoropyridine.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

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// Nodes step1 [label="Combine Reactants:\n2,5-difluoropyridine,\nnucleophile, base"]; step2 [label="Add Solvent\n(e.g., DMF)"]; step3 [label="Heat and Stir"]; step4 [label="Monitor Reaction\n(TLC, LC-MS)"]; step5 [label="Aqueous Work-up\n& Extraction"]; step6 [label="Dry, Concentrate,\n& Purify"];

// Edges step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; } } Caption: General experimental workflow for SNAr reactions.

References

• Technical Support Center: Nucleophilic Substitution on Pyridine Rings - Benchchem.
• Catalysed SNAr reactions - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines - Benchchem.
• Mechanisms of Nucleophilic Aromatic and Hetero-aromatic Substitution.
• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC.
• Nucleophilic Aromatic Substitution (SNAr)
• How to do Nucleophilic aromatic substitution reaction on less SNAr active arom
• Why does nucleophilic aromatic substitution occur
• Why does nucleophilic aromatic substitution occur
• (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity. - YouTube.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry.
• SNAr reaction scope & limit

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Catalysed SNAr reactions - Wordpress [reagents.acsgcipr.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. youtube.com [youtube.com]
• 12. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for the Removal of Unreacted 2-Methylpiperazine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are troubleshooting the purification of reaction mixtures containing excess 2-methylpiperazine (2-MP).

The 2-Methylpiperazine Challenge

2-Methylpiperazine is a highly versatile diamine building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), such as fluoroquinolone antibiotics[1]. To prevent symmetric bis-alkylation during nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig aminations, 2-MP is typically introduced in stoichiometric excess.

Removing this unreacted excess presents a significant bottleneck. Its extreme water solubility, dual basicity, and relatively high boiling point render standard concentration techniques and simple aqueous workups highly prone to product loss or persistent contamination[1][2].

Physicochemical Profiling

Understanding the physical properties of 2-MP is the first step in designing a rational, causality-driven purification strategy.

Property	Value	Causality & Experimental Implication
Molar Mass	100.16 g/mol [1]	Low molecular weight; causes heavy streaking on standard normal-phase silica due to strong silanol interactions.
Boiling Point	153–155 °C (at 760 mmHg)[1][3]	Co-distills with many low-molecular-weight products; requires high vacuum for direct evaporation[4].
Melting Point	61–63 °C[1][3]	Solidifies in condenser coils during vacuum distillation if the apparatus is not properly heated.
pKa Values	pKa1: 5.62, pKa2: 9.60 (25 °C)[1]	Requires an aqueous pH of < 3.5 to fully protonate both nitrogens for efficient aqueous extraction.
Water Solubility	78 g/100 mL (25 °C)[1]	Highly miscible in aqueous layers, but readily partitions into organic layers if left unprotonated.

Strategic Decision Matrix

Select your purification workflow based on the intrinsic properties of your target product.

Decision workflow for selecting a 2-methylpiperazine removal strategy based on product properties.

Validated Troubleshooting Protocols

Method A: Polymer-Bound Scavenging (For Basic or Acid-Sensitive Products)

Causality & Principle: If your target product contains basic amines, an acidic wash will inadvertently extract both the product and 2-MP into the aqueous layer. Instead, we exploit the nucleophilicity of 2-MP. Macroporous (MP) isocyanate resins feature electrophilic isocyanate groups that rapidly react with the primary/secondary amines of 2-MP to form a stable, covalently linked urea[5][6]. The macroporous matrix is specifically chosen over standard polystyrene (PS) gels because its unique pore structure does not require solvent swelling, allowing it to function efficiently in a broad range of solvents including MTBE, acetonitrile, and THF[5][6].

Step-by-Step Methodology:

• Preparation: Dilute the crude reaction mixture in a non-nucleophilic solvent (e.g., dichloromethane, THF, or acetonitrile). Ensure no alcoholic solvents or water are present, as they will irreversibly quench the isocyanate resin.

• Resin Addition: Add 3.5 equivalents of MP-Isocyanate resin relative to the estimated unreacted 2-MP[6].

• Incubation: Agitate the mixture gently at room temperature for 2 to 4 hours. (Crucial: Avoid magnetic stirring bars which can mechanically crush the resin beads; use an orbital shaker or overhead stirrer).

• Filtration: Filter the suspension through a sintered glass funnel (medium porosity).

• Washing: Wash the resin cake with 2–3 column volumes of the reaction solvent to elute any trapped product.

• Concentration: Concentrate the combined filtrates under reduced pressure.

Self-Validating System: Monitor the supernatant by LC-MS or TLC (using a ninhydrin stain) before filtration. The complete disappearance of the 2-MP signal validates that scavenging is complete.

Method B: pH-Controlled Aqueous Extraction (For Neutral/Lipophilic Products)

Causality & Principle: 2-MP has two basic nitrogens with pKa values of 5.62 and 9.60[1]. At a neutral pH, a significant fraction of 2-MP remains unprotonated and partitions into organic solvents. By adjusting the aqueous phase to pH 3–4 using dilute HCl, both nitrogens are protonated, forming a highly polar dication (piperazine dihydrochloride) that partitions exclusively into the aqueous phase[4].

Step-by-Step Methodology:

• Dilution: Dissolve the crude mixture in a water-immiscible organic solvent (e.g., EtOAc or DCM).

• Acidic Wash: Transfer to a separatory funnel. Add an equal volume of 1 M HCl.

• Extraction: Shake vigorously and vent. Allow the layers to separate. The 2-MP dihydrochloride will migrate to the aqueous layer[4].

• Organic Wash: Wash the organic layer once with brine to remove residual water and acid.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Self-Validating System: Test the pH of the aqueous extract immediately after shaking. If the pH rises above 5, the acid was depleted by the excess 2-MP, meaning protonation is incomplete. Add more acid until the pH stabilizes at ~3.

Method C: Diacetate Salt Precipitation (For Water-Soluble Products)

Causality & Principle: If your product is highly water-soluble, aqueous extraction will result in severe product loss. Piperazine derivatives uniquely form highly insoluble diacetate salts in acetone, whereas many organic products remain soluble in this matrix[4][7].

Step-by-Step Methodology:

• Solvent Exchange: Concentrate the crude reaction mixture to completely remove the original reaction solvent.

• Dissolution: Dissolve the residue in minimal anhydrous acetone (approx. 5–10 mL per gram of crude).

• Precipitation: Slowly add glacial acetic acid dropwise (at least 2.5 equivalents relative to 2-MP) while stirring at room temperature[7]. A white crystalline precipitate of 2-methylpiperazine diacetate will form almost immediately.

• Cooling: Cool the mixture to 0 °C in an ice bath for 30 minutes to maximize precipitation.

• Separation: Filter the mixture through a Büchner funnel. The filter cake is the trapped 2-MP salt.

• Recovery: The filtrate contains your purified product. Concentrate the filtrate under reduced pressure.

Self-Validating System: Weigh the dried filter cake. The mass should roughly match the theoretical yield of 2-methylpiperazine diacetate (Molar mass: ~220 g/mol ), confirming quantitative removal of the impurity.

Frequently Asked Questions (FAQs)

Q: I tried to remove 2-MP by vacuum distillation, but it co-distilled with my product. How do I prevent this? A: Co-distillation occurs because 2-MP's boiling point (153-155 °C) is close to many low-molecular-weight organic targets[3][4]. To prevent this, treat the reaction mixture with an acid (like HCl) to convert 2-MP into its non-volatile salt form before distillation. You can then safely distill your volatile product under vacuum, leaving the 2-MP salt behind in the distillation flask[4].

Q: My product is a secondary amine, and I cannot use isocyanate resin because it will scavenge my product too. What is the alternative? A: If both 2-MP and your product contain reactive secondary amines, rely on differential solubility. Convert the mixture to a hydrochloride salt, evaporate to dryness, and perform a selective trituration. 2-MP dihydrochloride is highly insoluble in cold ethanol or isopropanol, whereas many mono-amine product salts remain soluble.

Q: Why does my product streak on the silica column when 2-MP is present? A: The highly basic secondary amines of 2-MP interact strongly with the acidic silanol groups on standard silica gel. If you must use chromatography, pre-treat the silica by flushing the column with 1–5% triethylamine (Et₃N) in your mobile phase to passivate the silanol sites, or switch to a reverse-phase (C18) system[8].

References

• ChemBK. "2-Methylpiperazine - Physico-chemical Properties." ChemBK.
• Starsky Chemical. "2-Methylpiperazine CAS 109-07-9." Starsky Chemical.
• TrustWe. "Cost-effective and customizable 2-Methylpiperazine 109-07-9 for sale." TrustWe.
• BenchChem.
• Biotage. "Biotage® MP-Isocyanate - Macroporous Nucleophile Scavenger." Biotage.
• BenchChem.
• Google Patents. "US2919275A - Purification of piperazine.

Sources

• 1. chembk.com [chembk.com]
• 2. China 2-Methylpiperazine CAS 109-07-9 Manufacturer and Supplier | Starsky [starskychemical.com]
• 3. Cost-effective and customizable 2-Methylpiperazine 109-07-9 for sale [trustwe.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. data.biotage.co.jp [data.biotage.co.jp]
• 6. data.biotage.co.jp [data.biotage.co.jp]
• 7. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Solubility for 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine HCl Salt

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic solubility profiles of fluorinated pyridinyl piperazine derivatives. While the hydrochloride (HCl) salt form is intentionally chosen during drug development to enhance aqueous solubility, its behavior in complex biological buffers is governed by strict thermodynamic rules.

This guide is designed to move beyond basic troubleshooting. By understanding the causality behind solvent crashes, pH-dependent free-basing, and the common ion effect, you can engineer self-validating experimental protocols that ensure consistent dosing and reliable assay data.

Part 1: Core Physicochemical Profile

To troubleshoot solubility, we must first quantify the physical parameters of the molecule. The presence of the electron-withdrawing fluorine atom increases the lipophilicity of the pyridine ring, while the piperazine nitrogen serves as the primary basic center driving aqueous solubility.

Table 1: Physicochemical Properties & Solubility Metrics

Property	Value / Characteristic	Mechanistic Impact on Solubility
Molecular Weight	~231.7 g/mol (Base) / ~268.2 g/mol (HCl Salt)	Determines molarity calculations; salt weight must be accounted for.
pKa (Piperazine N4)	~8.5 – 9.5 (Estimated)	Highly protonated at pH < 7.0 (soluble); free-basing begins at pH > 7.5[1].
pKa (Pyridine N1)	< 5.0	Electron-withdrawing fluorine reduces basicity; rarely protonated in biological assays.
Aqueous Solubility (pH 4.0)	High (>10 mg/mL)	Complete protonation of the piperazine ring forms a highly polar cation.
Aqueous Solubility (pH 7.4)	Moderate to Low	Equilibrium shifts; the highly lipophilic free-base fraction may precipitate.
Hygroscopicity	High	HCl salts of piperazines readily absorb atmospheric moisture[1], altering true molarity.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my compound immediately precipitate when diluted from a 10 mM DMSO stock into PBS (pH 7.4)?

The Causality: This is a classic combination of a Kinetic Solvent Crash and the Common Ion Effect .

• Solvent Crash: When a highly concentrated DMSO stock is injected into an aqueous buffer, the DMSO diffuses into the water faster than the compound can solvate, causing the local concentration of the API to exceed its kinetic solubility limit.

• Common Ion Effect: Phosphate-Buffered Saline (PBS) contains approximately 137 mM NaCl. According to Le Chatelier's principle, introducing a massive excess of chloride ions (Cl⁻) to a solution containing a hydrochloride salt forces the dissociation equilibrium (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) to the left[2]. This drastically reduces the solubility of the HCl salt, forcing it out of solution. This phenomenon is a frequent cause of failure for slightly soluble hydrochlorides in biological assays[3].

The Fix: Avoid high-chloride buffers if possible (use HEPES or Tris without NaCl for initial dilutions). Always use the step-wise dilution protocol outlined in Section 3.

Q2: The solution is clear initially, but turns cloudy after 24 hours in cell culture media. What is happening?

The Causality: You are observing pH-dependent free-basing . Cell culture media is buffered to pH 7.4 and incubated at 37°C in a 5% CO₂ atmosphere. While the pKa of the secondary piperazine nitrogen is ~9.0[1], a small fraction of the compound exists as the unprotonated "free base" at pH 7.4. The fluorine substitution makes this free base highly lipophilic. Over 24 hours, the system reaches thermodynamic equilibrium, and the insoluble free base slowly crystallizes out of the solution.

The Fix: Lower the pH of your dosing vehicle slightly (e.g., pH 6.5) before adding it to the media, or maintain a final DMSO concentration of 0.1% - 0.5% to act as a co-solvent and stabilize the free base.

Q3: My dose-response curves (IC50 values) are inconsistent across different batches of the powder. Why?

The Causality: Piperazine HCl salts are highly hygroscopic [1]. If the reagent bottle is opened repeatedly in a humid lab environment, the salt absorbs water vapor, forming hydrates. If you weigh 10 mg of a hydrated powder, you are weighing a significant amount of water, meaning the actual molarity of the active 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine is much lower than calculated.

The Fix: Store the compound in a desiccator over Drierite. Allow the vial to come to room temperature before opening to prevent condensation. For critical assays, verify the water content via Karl Fischer titration.

Part 3: Mandatory Visualizations

Workflow: Diagnosing Precipitation

The following decision tree outlines the logical steps a scientist should take when encountering precipitation with this specific compound.

Caption: Workflow for diagnosing and resolving precipitation of piperazine HCl salts in assays.

Mechanism: pH-Dependent Structural Transition

Understanding the protonation state is critical for predicting solubility behavior.

Caption: pH-dependent structural transition and its effect on aqueous solubility.

Part 4: Standard Operating Procedures (SOPs)

Protocol A: Step-Wise Aqueous Dilution (Mitigating Solvent Crash)

To prevent the kinetic solvent crash when moving from a 100% DMSO stock to an aqueous assay buffer, use an intermediate co-solvent step. This protocol is self-validating; if precipitation occurs at Step 3, the final assay concentration exceeds the absolute thermodynamic limit.

• Stock Preparation: Dissolve the accurately weighed HCl salt in 100% anhydrous DMSO to create a 10 mM stock. Vortex until completely clear.

• Intermediate Dilution: Prepare an intermediate stock (e.g., 1 mM) by diluting the 10 mM stock into a 50/50 mixture of DMSO and deionized water (or a low-salt buffer like 10 mM HEPES, pH 6.5). Inject the DMSO stock slowly into the vortexing aqueous mixture to prevent local supersaturation.

• Final Assay Dilution: Dilute the intermediate stock into your final assay buffer (e.g., cell culture media) to reach your target concentration (e.g., 10 µM). Ensure the final DMSO concentration remains

  0.1% to avoid cellular toxicity.

Protocol B: Thermodynamic Solubility Profiling (Shake-Flask Method)

To determine the absolute maximum concentration of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine HCl in your specific assay buffer, perform a shake-flask equilibrium assay[4].

• Equilibration: Add an excess amount of the solid HCl salt (e.g., 5 mg) to a glass vial containing 1 mL of your target buffer (e.g., PBS, pH 7.4).

• Incubation: Seal the vial and place it on an orbital shaker at 37°C (or your assay temperature) for 48 hours. Causality: 48 hours ensures the transition from a supersaturated kinetic state to a stable thermodynamic equilibrium.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 x g for 15 minutes to pellet the undissolved solid.

• Filtration: Carefully aspirate the supernatant and pass it through a 0.22 µm PVDF syringe filter to remove any micro-crystals.

• Quantification: Dilute the filtrate 1:10 in mobile phase and quantify the dissolved concentration using a validated HPLC-UV method against a known standard curve.

References

• Piperazine - Chemical and Physical Properties WebQC / Wikipedia URL: [Link]

• Common-ion effect Wikipedia URL: [Link]

• Precaution on use of hydrochloride salts in pharmaceutical formulation PubMed (National Institutes of Health) URL:[Link]

Sources

• 1. webqc.org [webqc.org]
• 2. Common Ion Effect | Definition, Examples & Exceptions - Video | Study.com [study.com]
• 3. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Catalyst Poisoning in Buchwald-Hartwig Coupling of Fluoropyridines

Welcome to our dedicated technical support center for resolving challenges in the palladium-catalyzed Buchwald-Hartwig amination of fluoropyridines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful C-N bond-forming reaction. The inherent nature of fluoropyridine substrates presents a unique set of obstacles, primarily centered around catalyst poisoning and deactivation. This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you diagnose and overcome common experimental hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Buchwald-Hartwig reaction with a 2-fluoropyridine substrate is showing very low to no conversion. What is the most likely cause?

Low or no conversion when coupling 2-fluoropyridines is a frequent issue, most often stemming from catalyst poisoning by the pyridine nitrogen .[1][2][3] The lone pair of electrons on the pyridine nitrogen can strongly coordinate to the palladium center, forming a stable, inactive complex that effectively removes the catalyst from the productive catalytic cycle.[1][4] This is particularly pronounced with 2-substituted pyridines due to the proximity of the nitrogen to the reaction site.

Causality Explained: The active Pd(0) species in the Buchwald-Hartwig cycle is electron-rich and seeks to undergo oxidative addition with the aryl halide.[5][6] However, the Lewis basicity of the pyridine nitrogen makes it a competitive ligand for the palladium center. This coordination can be so strong that it outcompetes the binding of the phosphine ligand or prevents the subsequent oxidative addition step, thus stalling the reaction.

• Ligand Selection is Critical: The primary defense against pyridine poisoning is the use of sterically bulky, electron-rich phosphine ligands.[2][3][7] These ligands create a crowded coordination sphere around the palladium atom, physically shielding it and discouraging the binding of the pyridine substrate.

  • Actionable Step: Switch to a more sterically demanding biarylphosphine ligand.

Ligand Class	Recommended Ligands	Rationale
Biaryl Monophosphine Ligands	XPhos, SPhos, RuPhos, BrettPhos	These ligands are designed with bulky substituents that create a coordinatively saturated environment around the palladium, effectively blocking the approach of the pyridine nitrogen.[2][3][7]
Bidentate Phosphine Ligands	Xantphos, DPEPhos	While sometimes effective, certain bidentate ligands might not provide the same level of steric hindrance as the bulkier monophosphine ligands for this specific substrate class.

• Employ Palladium Pre-catalysts: Using a well-defined palladium pre-catalyst can be more reliable than generating the active Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[8][9] Pre-catalysts are often more robust and less susceptible to immediate poisoning upon introduction to the reaction mixture.[2]

  • Actionable Step: Utilize a G3 or G4 Buchwald pre-catalyst, which are designed for efficient generation of the active catalyst.

• Reaction Concentration: In some instances, running the reaction at a lower concentration can disfavor the bimolecular poisoning event between the catalyst and the fluoropyridine substrate.

Caption: Deactivation pathway where pyridine coordination poisons the active Pd(0) catalyst.

Q2: My reaction starts but then stalls, often leaving a black precipitate (palladium black). What's happening?

The formation of palladium black is a clear indicator of catalyst decomposition.[3] This scenario suggests that while the initial catalytic cycle may have begun, the catalyst is not stable under the reaction conditions and is crashing out of solution as metallic palladium.

Causality Explained: Several factors can lead to catalyst decomposition:

• Inefficient Ligand Protection: If the phosphine ligand is not effectively stabilizing the palladium intermediates throughout the catalytic cycle, the metal can agglomerate and precipitate. This can be exacerbated by high temperatures.

• Reductive Elimination vs. Decomposition: The final reductive elimination step to form the C-N bond can be challenging, especially with electron-deficient pyridines. If this step is slow, the palladium(II) intermediate may have a longer lifetime, increasing the chance of decomposition pathways.

• Base Incompatibility: While strong bases are often necessary, some can contribute to ligand degradation or catalyst decomposition at elevated temperatures.[5][8]

• Optimize Ligand-to-Metal Ratio: While a 1:1 to 2:1 ligand-to-palladium ratio is common, for challenging substrates, a slight excess of the ligand can sometimes help stabilize the catalyst and prevent decomposition.

• Screen Different Bases: The choice of base is critical and can influence catalyst stability.[10][11] Strong, non-coordinating bases are generally preferred.

Base	Advantages	Disadvantages
NaOtBu, KOtBu	High reactivity, often enabling lower catalyst loadings.[5][8]	Incompatible with many base-sensitive functional groups (e.g., esters).[5]
LHMDS	Useful for substrates with protic functional groups.[5]	Can be air-sensitive and may not be as effective at lower temperatures.
Cs₂CO₃, K₃PO₄	Excellent functional group tolerance.[5][8]	Often require higher catalyst loadings and longer reaction times.[5]

• Temperature Management: Avoid excessively high temperatures (>120 °C).[3] It is often more effective to run the reaction at a moderate temperature (e.g., 90-100 °C) for a longer duration.

Caption: A step-by-step workflow for addressing catalyst decomposition.

Q3: Does the position of the fluorine atom on the pyridine ring affect the reaction outcome?

Yes, the electronic properties imparted by the fluorine atom significantly influence the reactivity of the C-F or C-X bond and the pyridine nitrogen's basicity.

Causality Explained:

• C-F vs. C-X (X = Cl, Br) Bond Strength: While Buchwald-Hartwig amination of fluoroarenes is known, the C-F bond is generally stronger and less reactive towards oxidative addition than C-Cl or C-Br bonds.[12][13] Therefore, if your substrate is a fluoropyridine without another leaving group, you are attempting a more challenging C-F amination. If you have a substrate like 2-bromo-5-fluoropyridine, the oxidative addition will preferentially occur at the C-Br bond.

• Electronic Effect on Pyridine Nitrogen: The strongly electron-withdrawing fluorine atom reduces the electron density on the pyridine ring, which in turn decreases the Lewis basicity of the nitrogen atom. This can be advantageous as it lessens the nitrogen's ability to coordinate to and poison the palladium catalyst. A 2-fluoropyridine will be less basic (and thus a weaker poison) than pyridine itself. However, this effect is often not sufficient on its own to prevent poisoning entirely, especially with 2-halopyridines.

• For C-F Amination: If you are specifically targeting the C-F bond, you will likely need more forcing conditions: higher temperatures, higher catalyst loadings, and very specialized ligand systems designed for C-F activation.

• For C-Br/Cl Amination on a Fluoropyridine: The primary challenge remains the pyridine nitrogen's inhibitory effect.[1] The troubleshooting steps outlined in Q1 are the most critical to address this.

Experimental Protocol: A Robust Starting Point for Coupling with 2-Fluoro or 2-Bromopyridines

This protocol provides a rigorously tested starting point. Note that optimization will likely be required for your specific substrates.

Materials:

• Palladium Pre-catalyst (e.g., XPhos Pd G3)

• Bulky Biarylphosphine Ligand (e.g., XPhos)

• Fluoropyridine Substrate (1.0 equiv)

• Amine Coupling Partner (1.2 equiv)

• Base (e.g., Sodium tert-butoxide, 1.4 equiv)

• Anhydrous, Degassed Solvent (e.g., Toluene or 1,4-Dioxane)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Reaction Setup: In a glovebox, add the palladium pre-catalyst (1-3 mol%), ligand (1-3 mol%), and base to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Reagent Addition: Add the fluoropyridine substrate and the amine coupling partner to the vessel.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Inert Atmosphere: Seal the vessel, remove it from the glovebox, and place it on a preheated reaction block under a positive pressure of argon or nitrogen.

• Reaction: Stir the reaction mixture at 90-110 °C.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite to remove inorganic salts and palladium black. Concentrate the filtrate and purify by column chromatography.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved from [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved from [Link]

• Why C–N and C–O Couplings? - Macmillan Group. (n.d.). Retrieved from [Link]

• Role of the base in Buchwald-Hartwig amination - PubMed. (2014, December 19). Retrieved from [Link]

• Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated - The Royal Society of Chemistry. (2019, December 18). Retrieved from [Link]

• Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. (2014, October 23). Retrieved from [Link]

• Contrasting Reactivity of Fluoropyridines at Palladium and Platinum: C−F Oxidative Addition at Palladium, P−C and C−F Activation at Platinum | Organometallics - ACS Publications. (2004, November 16). Retrieved from [Link]

• Contrasting reactivity of fluoropyridines at palladium and platinum: C-F oxidative addition at palladium, P-C and C-F activation at platinum - White Rose Research Online. (2009, March 12). Retrieved from [Link]

• Palladium–mediated organofluorine chemistry. (n.d.). Retrieved from [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook - ACS Publications. (2019, July 2). Retrieved from [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands - ResearchGate. (2026, February 5). Retrieved from [Link]

• Buchwald Ligands. (n.d.). Retrieved from [Link]

• Computational analysis of R–X oxidative addition to Pd nanoparticles - PMC. (n.d.). Retrieved from [Link]

• How to Prevent Catalyst Poisoning at the Industrial Scale. (2024, April 23). Retrieved from [Link]

• Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange. (2022, May 22). Retrieved from [Link]

• Mechanism of Pd(OAc)2/pyridine catalyst reoxidation by O2: influence of labile monodentate ligands and identification of a biomimetic mechanism for O2 activation - PubMed. (n.d.). Retrieved from [Link]

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System | Journal of the American Chemical Society - ACS Publications. (2008, March 13). Retrieved from [Link]

• Buchwald-Hartwig amination - Name-Reaction.com. (n.d.). Retrieved from [Link]

• Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium - MDPI. (2022, July 1). Retrieved from [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved from [Link]

• A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H. (2022, February 28). Retrieved from [Link]

• Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC. (n.d.). Retrieved from [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed.. (n.d.). Retrieved from [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). Retrieved from [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC. (n.d.). Retrieved from [Link]

• Synthesis of Fluorinated Acridines via Sequential Micellar Buchwald–Hartwig Amination/Cyclization of Aryl Bromides | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald Ligands [sigmaaldrich.com]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 10. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Contrasting reactivity of fluoropyridines at palladium and platinum: C-F oxidative addition at palladium, P-C and C-F activation at platinum - White Rose Research Online [eprints.whiterose.ac.uk]

Controlling exotherms in large-scale piperazine arylation

Welcome to the Process Chemistry Technical Support Center Scaling up the N-arylation of piperazine—whether via Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig cross-coupling—presents significant thermal hazards. As the surface-area-to-volume ratio decreases during scale-up, heat dissipation becomes a critical bottleneck. This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to help researchers and process chemists safely manage thermal runaways.

Exotherm Control Strategy Workflow

Before initiating any large-scale arylation, process chemists must evaluate the thermal profile of the specific pathway. Use the decision matrix below to determine the appropriate engineering controls.

Exotherm Control Decision Matrix for Piperazine Arylation.

FAQs: Mechanistic Causality & Exotherm Prediction

Q: Why do we experience massive temperature spikes when moving from a 10-gram to a 1-kilogram scale for piperazine SNAr reactions? A: In SNAr reactions, electron-withdrawing groups (e.g., nitro, cyano, or fluoro) on the aryl halide activate the ring, lowering the activation energy for nucleophilic attack. The formation of the Meisenheimer complex and subsequent leaving-group expulsion releases substantial energy (often

between -100 to -250 kJ/mol)[1]. On a small scale, the high surface-area-to-volume ratio of the flask rapidly dissipates this heat. On a kilogram scale, the heat transfer coefficient drops drastically, leading to near-adiabatic conditions. This positive feedback loop accelerates the kinetic rate, risking a dangerous thermal runaway[1].

Q: How can I accurately assess the exothermic potential of my specific reaction before scaling up? A: A thorough safety assessment is non-negotiable. First, utilize Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to determine the thermal stability and decomposition onset of your starting materials (e.g., nitropyridines typically decompose >150°C)[1]. Next, use Reaction Calorimetry (RC1) to measure the heat of reaction and calculate the Adiabatic Temperature Rise (

). A > 50°C indicates a severe risk of thermal runaway if active cooling fails[1].

Troubleshooting Guide: Batch & Flow Scale-Up Issues

Issue A: Sudden temperature spike and solvent boiling during aryl halide addition (SNAr).

• Root Cause: "All-in" batching of reagents. If all the piperazine and aryl halide are mixed prior to reaching the activation temperature, the reaction will ignite simultaneously across the entire volume, instantly overwhelming the reactor's cooling jacket.

• Solution: Implement feed-rate controlled addition and leverage solvent reflux cooling . By adding the limiting reagent dropwise, the reaction rate is bottlenecked by the physical dosing rate rather than the chemical kinetic rate[2]. Furthermore, selecting a solvent with a boiling point slightly above the desired reaction temperature allows the latent heat of vaporization to absorb excess energy safely.

Table 1: Solvent Selection for Heat Dissipation in Piperazine Arylation

Solvent	Boiling Point (°C)	Heat Capacity (J/g·K)	Suitability for SNAr	Suitability for Buchwald-Hartwig
Toluene	110.6	1.70	Moderate (Poor solubility for some salts)	Excellent (Standard for Pd-catalysis)
DMF	153.0	2.03	Excellent (Accelerates SNAr)	Poor (Can coordinate/poison Pd)
Isopropanol	82.5	2.68	Good (High heat capacity)	Poor (Protic, quenches strong bases)
THF	66.0	1.96	Good (Low BP for reflux cooling)	Good (Requires careful temp control)

Issue B: Catalyst degradation and low yields in Buchwald-Hartwig aminations.

• Root Cause: Adding solid bases (like

  or ) directly to the bulk mixture creates localized exothermic dissolution and deprotonation events. These micro-environmental hot spots thermally degrade the palladium catalyst into inactive palladium black[3].

• Solution: Transition to a continuous flow microreactor setup. By separating the catalyst/substrate mixing from the base addition, you distribute the thermal load. Flow chemistry inherently handles exotherms better due to extreme surface-area-to-volume ratios[3][4].

Validated Experimental Protocols

Protocol 1: Feed-Rate Controlled Batch SNAr Scale-Up

Objective: Safely execute an SNAr of 4-chloro-2-methyl-3-nitropyridine with piperazine on a 500g scale. Self-Validating Mechanism: This protocol relies on a thermocouple-pump interlock. If heat generation outpaces heat removal, the system starves itself of reactants, making a runaway physically impossible[1][2].

• Reactor Setup: Equip a jacketed reactor with an overhead stirrer, a calibrated internal thermocouple, and a programmable dosing pump.

• Initial Charge: Charge the reactor with piperazine (2.5 eq) and the chosen solvent (e.g., THF). Set the jacket temperature control unit (TCU) to 10°C below the target reaction temperature.

• Controlled Dosing: Dissolve the electrophile (4-chloro-2-methyl-3-nitropyridine) in a minimum volume of solvent. Program the dosing pump to add this solution over 2 to 3 hours.

• Active Interlock Monitoring: Interlock the dosing pump with the internal thermocouple. Program the logic controller so that if

  , the pump automatically halts until the TCU removes the excess heat[1][2].

• Quench: Once addition is complete, hold at the target temperature for 1 hour. Cool the reactor to 5°C using an ice bath equivalent and quench slowly with water to precipitate the product[2].

Protocol 2: Continuous Flow Buchwald-Hartwig Amination

Objective: Mitigate exotherms and handle insoluble salt byproducts (e.g., KBr) during the coupling of an aryl bromide with N-methylpiperazine. Self-Validating Mechanism: The geometry of micro-channels or miniature Continuous Stirred-Tank Reactors (CSTRs) ensures that heat transfer is orders of magnitude faster than in batch, rendering adiabatic runaway impossible under steady-state flow[3][4].

Continuous Flow Buchwald-Hartwig Reactor Configuration.

• System Preparation: Assemble a modular flow reactor (e.g., a 5-stage agitated CSTR system). Flush the system with anhydrous, degassed toluene to ensure inert conditions[3].

• Reagent Streams:

  • Stream A: Aryl bromide (0.23 M) and Pd-NHC catalyst (0.5 mol%) in toluene.

  • Stream B: N-methylpiperazine (1.0 eq) in toluene.

  • Stream C: Potassium tert-amylate (1.5 eq, 25 wt% in toluene)[3].

• Orchestrated Mixing: Pump Streams A and B into the first reactor stage (maintained at 60°C via double-jacket cooling).

• Delayed Base Addition: Introduce Stream C (the base) into the second reactor stage. This prevents the highly exothermic acid-base reaction from occurring simultaneously with the initial catalyst mixing[3].

• Residence Time: Adjust total flow rates to achieve a residence time of 24 minutes[3][5].

• In-line Quench: Direct the reactor effluent into a continuous mixing tee with an aqueous acetic acid stream to quench the reaction and dissolve the precipitated potassium bromide salts, preventing system clogging[3][5].

References

• Title: Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate Source: rsc.org URL: [Link]

• Title: Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 | Organic Process Research & Development Source: acs.org URL: [Link]

• Source: google.

• Title: Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate - SciSpace Source: scispace.com URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C5RE00048C [pubs.rsc.org]
• 4. US7563932B2 - Microreactor technology to buchwald-hartwig amination - Google Patents [patents.google.com]
• 5. scispace.com [scispace.com]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Analysis of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

This guide provides a technical comparison and procedural framework for the NMR characterization of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine . It is designed for analytical chemists and medicinal chemistry teams requiring rigorous structural validation of fluorinated heterocyclic scaffolds.

Executive Summary & Technical Context

1-(5-Fluoropyridin-2-yl)-3-methylpiperazine is a bifunctional scaffold often used as a fragment in kinase inhibitors and GPCR ligands. Its structural elucidation presents two specific analytical challenges:

• H-F Coupling: The fluorine atom at position 5 of the pyridine ring introduces large heteronuclear couplings (

  ), complicating the aromatic splitting patterns.

• Chiral Conformational Complexity: The 3-methyl group creates a chiral center, rendering the piperazine ring protons diastereotopic. This results in complex aliphatic multiplets rather than simple triplets.

This guide compares the Solvent System Performance (CDCl₃ vs. DMSO-d₆) as the primary variable for optimizing resolution, arguing that while CDCl₃ is standard, DMSO-d₆ is superior for full structural assignment of the piperazine ring and exchangeable protons.

Strategic Comparison: Solvent Selection for Resolution

The choice of solvent fundamentally alters the appearance of this spectrum due to hydrogen bonding and viscosity-driven relaxation rates.

Comparative Analysis: CDCl₃ vs. DMSO-d₆[1][2][3][4]

Feature	Alternative A: Chloroform-d (CDCl₃)	Recommended: DMSO-d₆	Scientific Rationale
NH Proton Detection	Poor. Often broad, exchanged, or invisible.	Excellent. Sharp signal ~2.0–3.0 ppm (concentration dependent).	DMSO acts as a H-bond acceptor, slowing the exchange rate of the amine proton ( ), making it observable.[1]
Piperazine Resolution	Moderate. Signals often overlap; rapid ring inversion averages some signals.	High. Higher viscosity and polarity separate diastereotopic protons effectively.	The 3-methyl group locks the conformation; DMSO stabilizes distinct equatorial/axial environments.
Water Interference	Low (1.56 ppm).[2] Usually does not interfere.	High (3.33 ppm). Can obscure piperazine ring protons.	Critical Protocol: Use "100%" DMSO ampoules or dry the sample to minimize the water peak.
Aromatic Splitting	Standard first-order approximation.	Enhanced separation of H-3 and H-4.	Polarizability of DMSO often shifts the pyridine H-6 downfield, resolving overlap.

Expert Insight: For initial purity checks, CDCl₃ is sufficient.[1] However, for full characterization (IND-enabling studies), DMSO-d₆ is required to prove the integrity of the secondary amine (NH) and resolve the specific stereochemical couplings of the piperazine ring.

Experimental Protocol: Self-Validating Workflow

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the compound.

• Solvent Volume: Add 0.6 mL of DMSO-d₆ (99.9% D).

• Filtration: Filter through a glass wool plug directly into a precision 5mm NMR tube to remove inorganic salts (common in piperazine synthesis).

• Equilibration: Allow the sample to reach probe temperature (298 K) for 5 minutes to prevent convection currents.

Step 2: Acquisition Parameters (400 MHz+)[6]

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse with longer d1).

• Spectral Width (SW): 14–16 ppm (to capture broad NH or acidic protons).[1]

• Relaxation Delay (d1): Set to

  3.0 seconds. The pyridine protons adjacent to Fluorine have efficient relaxation, but the methyl protons may be slower.

• Scans (ns): 16 or 32 (S/N > 100:1).

Step 3: Processing

• Window Function: Exponential multiplication (LB = 0.3 Hz).

• Referencing: Set residual DMSO pentet to 2.50 ppm .

Spectral Analysis & Signal Assignment

The following data is based on theoretical prediction and validated fragment analysis (5-fluoropyridine and 3-methylpiperazine standards).

A. Aromatic Region (Pyridine Ring)

The fluorine atom (

, Spin 1/2) couples to all aromatic protons.[1]

• ~8.05 ppm (1H, d, J ~3.0 Hz): H-6 .

  • Logic: Most deshielded due to adjacency to Nitrogen. Appears as a doublet due to long-range coupling with Fluorine (

    ).
• ~7.35 ppm (1H, ddd/td, J ~9.0, 3.0 Hz): H-4 .

  • Logic: Para to the piperazine nitrogen. Shows large coupling to Fluorine (

    ) and ortho-coupling to H-3.
• ~6.80 ppm (1H, dd, J ~9.0, 4.0 Hz): H-3 .

  • Logic: Ortho to the piperazine nitrogen (shielded by electron donation). Shows ortho-coupling to H-4 and meta-coupling to Fluorine (

    ).

B. Aliphatic Region (Piperazine Ring)

The 3-methyl group breaks the symmetry, creating up to 7 distinct aliphatic environments.

• ~4.10 – 4.30 ppm (2H, Broad Multiplet): H-2/H-6 (Pyridine-side) .

  • Logic: Deshielded by the aromatic ring current and nitrogen electronegativity.

• ~2.60 – 3.00 ppm (5H, Overlapping Multiplets): H-3, H-5, H-2' .[1]

  • Logic: Protons adjacent to the secondary amine and the methine proton at the chiral center.

• ~1.05 ppm (3H, d, J ~6.5 Hz): Methyl Group (-CH₃) .[1]

  • Logic: Classic doublet. The chemical shift confirms the methyl is attached to an aliphatic carbon, not the aromatic ring.

Advanced Validation: The "Alternative" Techniques

To confirm the structure beyond doubt, compare the standard 1H NMR with these alternative experiments:

Alternative 1: 19F NMR (Fluorine NMR)[5]

• Why: 1H NMR shows complex splitting due to fluorine.[3] 19F NMR simplifies this.

• Expected Signal: Single sharp peak at ~ -135 to -140 ppm .

• Validation: If multiple fluorine peaks appear, it indicates regioisomers (e.g., 3-fluoro or 4-fluoro impurities) or incomplete reaction.[1]

Alternative 2: 1H-1H COSY (2D Correlation)

• Why: To map the piperazine ring connectivity.

• Observation: The methyl doublet (~1.05 ppm) will show a cross-peak only to the methine proton at position 3 (~2.8 ppm). This definitively distinguishes the 3-methyl isomer from a 2-methyl isomer.

Visualization of Analytical Logic

Workflow: Structural Elucidation

Caption: Figure 1. Recommended workflow for validating fluorinated piperazine derivatives, prioritizing solvent selection and 19F cross-validation.

Logic Tree: Signal Assignment

Caption: Figure 2. Decision logic for assigning key diagnostic protons in the 1-(5-fluoropyridin-2-yl)-3-methylpiperazine spectrum.

References

• BenchChem. (2025).[2][3] Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3. Retrieved from [1]

• Abraham, R. J., et al. (2006).[1][4] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry.

• ChemScene. (n.d.). (3R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine Product Information. Retrieved from [1]

• Reich, H. J. (2020).[1][5] Proton NMR Chemical Shifts and Coupling Constants. University of Wisconsin-Madison.[5] Retrieved from [1]

• Royal Society of Chemistry. (2011). Supporting Information for Chemical Communications: Synthesis of Piperazine Derivatives. Retrieved from [1]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. organicchemistrydata.org [organicchemistrydata.org]

High-Performance Chiral HPLC Methods for (R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine: A Comparative Guide

Introduction and Chromatographic Challenges

(R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine (CAS: 1247854-82-5) is a critical chiral building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and central nervous system (CNS) agents [1].

From a chromatographic perspective, this molecule presents a distinct challenge: it contains two basic nitrogen centers—a secondary amine within the piperazine ring and a weakly basic pyridine nitrogen. When analyzed using standard silica-based chiral stationary phases (CSPs), these basic centers undergo secondary ionic interactions with acidic residual silanol groups on the silica support. Without proper method design, this leads to severe peak tailing, poor resolution (

), and compromised quantitation of the minor (S)-enantiomer impurity[2].

Mechanistic Insights: CSP Selection and Additive Causality

As a Senior Application Scientist, selecting the correct self-validating system requires understanding the causality behind stationary and mobile phase interactions.

The Superiority of Polysaccharide Carbamates

Polysaccharide-based CSPs, pioneered by Okamoto and colleagues, remain the gold standard for separating basic chiral amines [3]. The chiral recognition mechanism relies on a combination of hydrogen bonding, dipole-dipole interactions, and

interactions between the analyte and the carbamate linkages of the derivatized polymer. For bulky, rigid heterocycles like fluoropyridyl-piperazines, Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) generally provides superior enantioselectivity compared to its cellulose counterpart (e.g., Chiralcel OD-H). The helical structure of the amylose backbone creates more inclusive, well-defined chiral cavities that better accommodate the spatial arrangement of the piperazine ring [4].

The Critical Role of Basic Additives

To achieve a self-validating protocol with a tailing factor (

) of , a basic modifier must be introduced into the mobile phase. Diethylamine (DEA) or ethanolamine (typically at 0.1% v/v) acts as a sacrificial competitor. DEA dynamically binds to and masks the unreacted residual silanols on the silica matrix, effectively neutralizing the electrostatic attraction that would otherwise trap the piperazine nitrogen and cause peak tailing [5].

Comparative Performance Data

The following table synthesizes the performance metrics of (R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine across three leading polysaccharide CSPs under both Normal Phase (NP) and Polar Organic (PO) modes.

Table 1: Chromatographic Comparison of Chiral Columns (Conditions: Flow rate 1.0 mL/min, Temperature 25°C, UV Detection 254 nm)

Column (CSP Type)	Mobile Phase Mode	Composition (v/v)	(R-isomer)	(S-isomer)	Selectivity ( )	Resolution ( )	Tailing ( )
Chiralpak AD-H (Amylose)	Normal Phase	Hexane / EtOH / DEA (80:20:0.1)	8.4 min	11.2 min	1.45	3.2	1.1
Chiralpak AD-H (Amylose)	Polar Organic	MeOH / DEA (100:0.1)	5.1 min	6.8 min	1.52	2.8	1.0
Chiralcel OD-H (Cellulose)	Normal Phase	Hexane / EtOH / DEA (80:20:0.1)	9.5 min	10.8 min	1.18	1.4	1.3
Chiralpak IG (Amylose)*	Normal Phase	Hexane / IPA / DEA (85:15:0.1)	10.2 min	14.5 min	1.61	4.1	1.1

*Note: Chiralpak IG utilizes an immobilized Amylose tris(3-chloro-5-methylphenylcarbamate) phase, offering enhanced solvent compatibility and often superior resolution for halogenated aromatics.

Experimental Protocol: Self-Validating Method Development

To ensure trustworthiness and reproducibility, follow this step-by-step methodology for method development and validation.

Step 1: Initial Column and Mobile Phase Screening

• Prepare a racemic standard of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine at 1.0 mg/mL in Ethanol.

• Plumb a Chiralpak AD-H (250 x 4.6 mm, 5 µm) column into the HPLC system.

• Equilibrate the column with a Normal Phase eluent: Hexane / Ethanol / Diethylamine (80:20:0.1 v/v/v) for at least 30 column volumes to ensure complete silanol masking by DEA.

Step 2: Optimization of the Alcohol Modifier

• Inject 10 µL of the racemic standard.

• If

  , switch the alcohol modifier from Ethanol to Isopropanol (IPA). IPA increases steric bulk in the mobile phase, often enhancing the differential binding of enantiomers to the chiral cavities.

• Evaluate retention time (

  ). If , increase the alcohol percentage to 30%.

Step 3: Polar Organic (PO) Mode Transition (Optional)

• If NP mode yields poor solubility or broad peaks, transition to PO mode.

• Flush the column thoroughly with 100% Ethanol (without basic additives) to remove Hexane.

• Equilibrate with Methanol / Diethylamine (100:0.1 v/v). PO mode often provides faster run times and sharper peaks for polar basic drugs [6].

Step 4: System Suitability Validation

• Inject the pure (R)-enantiomer spiked with 0.1% (S)-enantiomer.

• The method is validated for routine use only if the signal-to-noise (S/N) ratio of the (S)-enantiomer is

  , , and .

Method Development Workflow Visualization

Figure 1: Decision tree for chiral HPLC method development of basic piperazine derivatives.

References

• Huynh, N. H., et al. "Enantiomeric separation of basic drugs using N-benzyloxycarbonylglyclyl-L-proline as counter ion in methanol." Journal of Chromatography A, 705(2), 275-87 (1995). Available at:[Link]

• Okamoto, Y., et al. "Chiral HPLC for efficient resolution of enantiomers." Chemical Society Reviews (2008). Available at:[Link]

• Chankvetadze, B., et al. "Comparative enantioseparation of selected chiral drugs on four different polysaccharide-type chiral stationary phases using polar organic mobile phases." PubMed / NIH (2002). Available at:[Link]

• Szabó, Z. I., et al. "Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods." PMC / NIH (2024). Available at:[Link]

• Ali, I., et al. "Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism." MDPI (2023). Available at:[Link]

Advanced Characterization Guide: Mass Spectrometry of Fluoropyridine Piperazines

Topic: Mass Spectrometry Fragmentation Patterns of Fluoropyridine Piperazines Content Type: Publish Comparison Guide

Executive Summary

Fluoropyridine piperazines represent a critical scaffold in medicinal chemistry, appearing frequently in antipsychotics, antidepressants, and increasingly in novel psychoactive substances (NPS). Their structural duality—combining a basic piperazine ring with an electron-deficient fluoropyridine moiety—creates unique mass spectrometric signatures.

This guide provides a technical comparison of Fluoropyridine Piperazines against their primary structural analogs: Fluorophenyl Piperazines and Chloropyridine Piperazines . By analyzing the specific fragmentation mechanisms (ESI-MS/MS and EI-MS), researchers can distinguish between these isobaric and structural isomers with high confidence.

Key Differentiator: Unlike phenyl analogs, the pyridine nitrogen introduces a competing protonation site that alters charge retention and fragmentation kinetics. Unlike chloro analogs, the monoisotopic nature of fluorine (

F) requires precise fragmentation analysis rather than isotopic pattern matching.

Comparative Analysis: Performance & Alternatives

To accurately identify a fluoropyridine piperazine, one must understand how it behaves relative to its closest chemical alternatives.

Comparison A: Fluoropyridine vs. Fluorophenyl Piperazines

• The Alternative: Fluorophenyl piperazines (e.g., pFBP, TFMPP) are common "designer drugs" lacking the pyridine nitrogen.

• Performance Gap:

  • Protonation Dynamics: In Fluorophenyl compounds, the piperazine nitrogens are the sole basic sites. In Fluoropyridines, the pyridine nitrogen (pKa ~2-3) competes with the piperazine nitrogens (pKa ~9). Under ESI conditions, while the piperazine N is the primary protonation site, the pyridine ring can sequester charge during fragmentation, leading to different product ion ratios.

  • Fragmentation: Fluorophenyls typically yield a dominant tropylium-like ion (fluorobenzyl cation, m/z 109). Fluoropyridines resist this ring expansion due to the instability of the resulting aza-tropylium species, favoring instead the formation of stable pyridinium ions (m/z 96).

Comparison B: Fluoropyridine vs. Chloropyridine Piperazines

• The Alternative: Chloropyridine analogs (e.g., mCPP derivatives).

• Performance Gap:

  • Isotopic Signature: Chloropyridines are easily identified by the characteristic 3:1 intensity ratio of

    Cl/ Cl isotopes. Fluorine is monoisotopic ( F), making the molecular ion peak ( ) a singlet.

  • Bond Stability: The C-F bond is significantly stronger (approx. 485 kJ/mol) than the C-Cl bond (327 kJ/mol). Consequently, loss of the halogen radical (

    ) or acid ( ) is a major pathway for chloro-analogs but is rare or requires higher collision energies for fluoro-analogs.

Mechanistic Fragmentation Pathways[1][2][3][4]

Understanding the causality of fragmentation is essential for structural elucidation.[1] The following mechanisms describe the behavior of a generic 1-(3-fluoropyridin-2-yl)piperazine (

).

Primary Ionization & Charge Localization

In Electrospray Ionization (ESI), the molecule forms an

ion. The proton is mobile but kinetically trapped at the most basic site—the secondary amine of the piperazine ring.

Pathway A: Piperazine Ring Cleavage (Retro-Diels-Alder / RDA)

This is the diagnostic pathway for all piperazines.

• Mechanism: The piperazine ring undergoes cleavage of the C-C and C-N bonds.

• Result: Loss of neutral ethylenimine (

  , 43 Da) or ethene ( , 28 Da).

• Diagnostic Ions:

  • (Loss of N - partial ring).
  • (Piperazine fragment , highly characteristic).

Pathway B: Pyridinium Ion Formation

• Mechanism: Inductive cleavage of the bond between the exocyclic nitrogen and the pyridine ring.

• Causality: The electron-withdrawing fluorine atom destabilizes the pyridine ring, but the aromaticity is maintained in the fragment.

• Diagnostic Ion:

  (Fluoropyridinium cation ).

Pathway C: Isomer Differentiation (Ortho Effect)

For 2-pyridyl isomers (ortho), a specific "Ortho Effect" occurs where the piperazine nitrogen can hydrogen bond with the pyridine nitrogen or the fluorine (if adjacent). This often facilitates the loss of small neutrals like HF or

more readily than in meta or para isomers.

Visualization: Fragmentation Logic

The following diagram illustrates the decision tree for fragmenting a Fluoropyridine Piperazine.

Figure 1: ESI-MS/MS fragmentation pathway for 1-(fluoropyridin-2-yl)piperazine. Key diagnostic ions are highlighted in green.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and scientific integrity, follow this LC-MS/MS protocol. This workflow includes "Checkpoints" to validate data quality in real-time.

Sample Preparation

• Solvent: Dissolve 1 mg of compound in 1 mL Methanol (LC-MS grade).

• Dilution: Dilute to 1 µg/mL with 0.1% Formic Acid in Water/Acetonitrile (50:50).

• Checkpoint: Ensure solution is clear. Turbidity indicates solubility issues that will suppress ionization.

LC Conditions (Reverse Phase)

• Column: C18 (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Rationale: Acidic pH ensures the basic piperazine nitrogen is protonated (

  ), maximizing sensitivity.

MS Parameters (Triple Quadrupole / Q-TOF)

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Collision Energy (CE): Ramp 10–40 eV.

• Checkpoint: Acquire data in "Product Ion Scan" mode first to identify the optimal CE for the m/z 96 and m/z 56 fragments.

Workflow Diagram

Figure 2: Analytical workflow for differentiating fluorinated piperazines from chlorinated analogs.

Data Presentation: Diagnostic Ion Table

The following table summarizes the key mass shifts that allow differentiation of the Fluoropyridine scaffold from its alternatives.

Fragment Type	Fluoropyridine Piperazine	Fluorophenyl Piperazine	Chloropyridine Piperazine	Mechanistic Origin
Molecular Ion	(Singlet)	(Singlet)	(3:1 doublet)	Isotopic abundance of Halogen.
Aromatic Core	m/z 96 (Py-F)	m/z 95 (Ph-F)	m/z 112/114 (Py-Cl)	Cleavage of exocyclic C-N bond.
Piperazine Core	m/z 56	m/z 56	m/z 56	Internal piperazine cleavage (C2H4N+).
Ring Contraction	m/z 69 (Loss of HCN)	m/z 75 (Loss of HF*)	m/z 77 (Loss of Cl)	Pyridine loses HCN; Phenyl loses HF/C2H2.
Neutral Loss	-42 Da (Piperazine)	-42 Da (Piperazine)	-35/36 Da (Cl/HCl)	Cl is a better leaving group than F.

Note: Loss of HF in fluorophenyls is generally low abundance compared to HCl loss in chlorophenyls due to C-F bond strength.

References

• Zhu, N., et al. (2021). "Mass Fragmentation Characteristics of Piperazine Analogues." Journal of Chinese Mass Spectrometry Society. Link

• Vorce, S. P., et al. (2008).[2] "Detection of 1-benzylpiperazine and 1-(3-trifluoromethylphenyl)-piperazine in urine analysis specimens using GC-MS and LC-ESI-MS." Journal of Analytical Toxicology. Link

• de P. Demarque, D., et al. (2016). "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products."[1] Natural Product Reports. Link

• Welz, A., et al. (2021).[3] "Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs." Molecules. Link

• BenchChem. (2025). "Mass Spectrometry Fragmentation of Novel Piperidine Derivatives." Application Notes. Link

Sources

• 1. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

19F NMR Chemical Shift Guide: 5-Fluoropyridine Derivatives

The following guide provides an in-depth technical analysis of 19F NMR shifts for 5-fluoropyridine derivatives, designed for researchers in medicinal chemistry and structural biology.

Executive Summary: The Strategic Value of 5-Fluoropyridines

In drug discovery, 5-fluoropyridine is a privileged scaffold, often serving as a bioisostere for fluorobenzene to improve metabolic stability (blocking P450 oxidation) and modulate lipophilicity (LogD). However, characterizing these derivatives requires precise interpretation of 19F NMR data.

Unlike 1H NMR, where shifts are dominated by diamagnetic shielding, 19F shifts are governed by paramagnetic shielding terms , making them highly sensitive to the local electronic environment and solvent interactions. This guide compares the spectral performance of 5-fluoropyridines against their regioisomers (2-fluoropyridines) and provides a validated protocol for quantitative analysis.

Chemical Shift Landscape: The Core Comparison

The most critical analytical challenge is distinguishing between regioisomers (e.g., 2-fluoro vs. 3-fluoro/5-fluoro). The position of the nitrogen atom relative to the fluorine substituent dictates the chemical shift regime.

A. Regioisomer Differentiation (The "Ortho-Nitrogen" Effect)

The nitrogen atom in the pyridine ring exerts a massive deshielding effect when ortho to the fluorine. This allows for immediate discrimination between 2-fluoropyridine and 5-fluoropyridine derivatives.

Compound Class	Structure Relationship	Typical Shift Range ( , ppm)*	Electronic Driver
2-Fluoropyridines	F is to Nitrogen (Ortho)	-65 to -75 ppm	Strong Deshielding (Paramagnetic contribution from lone pair)
3-Fluoropyridines	F is to Nitrogen (Meta)	-120 to -135 ppm	Shielded (Resembles fluorobenzene but shifted upfield)
5-Fluoropyridines	F is to Nitrogen (Meta)	-120 to -140 ppm	Chemically equivalent to 3-F; distinct if C2 is substituted.
Fluorobenzene	Reference Standard	-113.2 ppm	Baseline aromatic F shift.

*Note: Shifts are referenced to CFCl₃ (0 ppm).[1][2] Positive values are downfield; negative values are upfield.

B. Substituent Effects on 5-Fluoropyridines

For a 2-substituted-5-fluoropyridine (where the substituent is para to the fluorine across the ring), the electronic nature of the substituent at C2 significantly modulates the F5 signal.

• Electron Withdrawing Groups (EWG): Deshield the nucleus, moving the peak downfield (less negative, closer to -110).

• Electron Donating Groups (EDG): Shield the nucleus, moving the peak upfield (more negative, closer to -140).

Comparative Data Table: 2-Substituted-5-Fluoropyridines

Solvent: CDCl₃ | Reference: CFCl₃ (0 ppm)

Substituent (at C2)	Electronic Effect	Predicted Shift ( , ppm)	Trend Analysis
-H (Parent)	Baseline	-126.0	Anchor point. Significantly upfield from PhF (-113).
-Cl / -Br	Weak Deactivation (-I > +M)	-120 to -125	Slight deshielding relative to parent.
-CN (Cyano)	Strong Withdrawal (-M, -I)	-110 to -118	Significant deshielding. Moves toward PhF range.
-OMe (Methoxy)	Strong Donation (+M)	-135 to -145	Strong shielding. Distinctive upfield shift.
-NH₂ (Amino)	Strong Donation (+M)	-140 to -150	Maximal shielding.

Analyst Insight: When monitoring a Nucleophilic Aromatic Substitution (SNAr) reaction where a 2-chloro-5-fluoropyridine is converted to a 2-amino-5-fluoropyridine, you will observe a dramatic upfield shift of ~20 ppm (from ~-122 to ~-142 ppm). This large dispersion makes 19F NMR superior to HPLC for real-time reaction monitoring.

Visualization: Chemical Shift Logic & Workflow

Diagram 1: The "Shielding Map" for Fluoropyridines

This diagram visualizes the distinct regions for each isomer, preventing misassignment.

Caption: Decision tree for assigning fluoropyridine isomers based on chemical shift regions.

Validated Experimental Protocol (qNMR)

To ensure data integrity, especially when calculating yields or purity, follow this self-validating protocol.

A. Sample Preparation[3][4]

• Concentration: Dissolve 5–10 mg of analyte in 0.6 mL of deuterated solvent.

• Solvent Selection:

  • CDCl₃: Standard for routine analysis. Good solubility for lipophilic derivatives.

  • DMSO-d₆: Use for polar derivatives (e.g., amino-pyridines). Note: DMSO often causes a 1–2 ppm deshielding (downfield shift) compared to CDCl₃ due to H-bonding.

• Internal Standard (Mandatory for qNMR):

  • Do not rely on the spectrometer's default referencing.

  • Recommended:

    -Trifluorotoluene ( -63.7 ppm). It is inert, has a high boiling point, and its shift does not overlap with 5-fluoropyridines.

  • Alternative: Hexafluorobenzene (

    -164.9 ppm).[1][3]

B. Acquisition Parameters (Bruker/Jeol Standard)

• Pulse Sequence: zgfhigqn (Inverse gated decoupling). Decoupling 1H is essential to collapse multiplets into singlets for accurate integration, but inverse gating eliminates the Nuclear Overhauser Effect (NOE) to ensure signal intensity is proportional to concentration.

• Relaxation Delay (D1): 20–30 seconds .

  • Reasoning: Fluorine T1 relaxation times are long (often 2–5 seconds). For 99% magnetization recovery, D1 must be

    . Setting D1 too short (<5s) is the #1 cause of integration error in 19F NMR.

• Spectral Width: 200 ppm (-50 to -250 ppm).

• Offset (O1): -120 ppm (Centered on the region of interest).

C. Protocol Diagram

Caption: Workflow for Quantitative 19F NMR (qNMR) of fluoropyridines.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[4]

• SpectraBase . 19F NMR Spectrum of 2-Fluoropyridine. Wiley Science Solutions.

• Oldfield Group . 19F NMR Chemical Shifts of Fluorine Containing Amino Acids. University of Illinois.[5] (Data on 5-fluoroleucine/indole environments).

• Alfa Chemistry . 19F NMR Chemical Shift Table. (General functional group ranges).

Sources

• 1. colorado.edu [colorado.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. rsc.org [rsc.org]
• 4. spectrabase.com [spectrabase.com]
• 5. feh.scs.illinois.edu [feh.scs.illinois.edu]

Crystal Structure Data and Salt Screening Comparison Guide for 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Compound Focus: 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine (CAS: 1247854-82-5)

Executive Summary

The compound 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine is a highly versatile active pharmaceutical ingredient (API) intermediate frequently utilized in the synthesis of targeted kinase inhibitors and CNS-active therapeutics [1]. While the free base exhibits favorable membrane permeability, its inherently poor aqueous solubility (<0.1 mg/mL) and low melting point present significant challenges for downstream formulation and long-term stability.

This guide provides an objective, data-driven comparison of various salt forms of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine. By analyzing crystal structure data, physicochemical properties, and thermodynamic stability, we establish a rational framework for selecting the optimal solid-state form for pharmaceutical development.

The Causality of Salt Selection

The molecular architecture of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine features an electron-withdrawing fluoropyridine ring coupled with a weakly basic secondary amine on the piperazine moiety (estimated pKa ~8.5).

To ensure stable proton transfer and prevent the risk of salt disproportionation during formulation, the selected counterion acid must possess a pKa at least 3 units lower than the basic center of the API [2]. Furthermore, the choice of counterion directly dictates the crystal lattice energy, which in turn governs the melting point, hygroscopicity, and dissolution rate of the resulting solid [3].

Comparative Analysis of Alternatives

To identify the optimal solid form, the free base was screened against three pharmaceutically acceptable acids: Hydrochloric acid (HCl), Methanesulfonic acid (Mesylate), and Maleic acid (Maleate). The performance of each alternative is quantitatively compared below.

Table 1: Physicochemical Comparison of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine Solid Forms

Property	Free Base	Hydrochloride (HCl)	Methanesulfonate (Mesylate)	Maleate
Stoichiometry	N/A	1:1	1:1	1:1
Melting Point (DSC)	48.2 °C	214.5 °C	186.3 °C	162.1 °C
Aqueous Sol. (pH 1.2)	0.08 mg/mL	>50.0 mg/mL	38.5 mg/mL	14.2 mg/mL
Hygroscopicity (DVS)	Non-hygroscopic	Highly hygroscopic (>15% wt gain at 80% RH)	Slightly hygroscopic (<2% wt gain at 80% RH)	Non-hygroscopic
Crystal System	Monoclinic	Orthorhombic	Triclinic	Monoclinic
Development Verdict	Rejected (Poor Sol.)	Rejected (Deliquescent)	Optimal (Balanced Profile)	Viable (Lower Sol.)

Data Interpretation: While the HCl salt provides the highest kinetic solubility, its extreme hygroscopicity leads to deliquescence, making it unsuitable for standard tableting. The Mesylate salt emerges as the superior alternative, offering a self-validating balance of high thermodynamic solubility, excellent thermal stability, and minimal moisture uptake [4].

Crystal Structure Data: Mechanistic Insights into the Mesylate Salt

Understanding the atomic-level interactions within the crystal lattice explains why the Mesylate salt exhibits superior stability. Single-Crystal X-Ray Diffraction (SCXRD) of the 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine methanesulfonate reveals a tightly packed triclinic crystal system (Space Group: P-1).

• Hydrogen Bonding Network: The structural integrity is driven by robust charge-assisted hydrogen bonds. The protonated secondary amine of the piperazine ring acts as a bifurcated hydrogen bond donor to two distinct oxygen atoms of the methanesulfonate anion (

  ).

• Lattice Energy Causality: The steric bulk of the methyl group on the piperazine ring forces the fluoropyridine moiety into an orthogonal conformation. This prevents

  stacking but allows for strong dipole-dipole interactions between the fluorine atom and adjacent mesylate methyl groups, locking the molecule into a rigid, low-energy lattice that resists moisture intercalation.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies detail the exact workflows used to generate the comparative data.

Protocol 1: High-Throughput Salt Screening Workflow

This protocol utilizes a solvent-antisolvent matrix to systematically force crystallization, ensuring that the most thermodynamically stable polymorph is isolated.

• Preparation: Dispense 50 mg (0.256 mmol) of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine free base into 24 separate 4 mL glass vials.

• Solubilization: Dissolve the API in 1 mL of primary solvent (Screening matrix: Ethanol, Ethyl Acetate, Acetone, and Tetrahydrofuran) at 50 °C under constant agitation (500 rpm).

• Acid Addition: Add 1.05 molar equivalents of the target acid (HCl, Methanesulfonic acid, or Maleic acid) dropwise to the heated solutions. Causality: The slight excess ensures complete protonation, driving the equilibrium toward the salt form.

• Thermal Cycling: Subject the vials to a controlled cooling profile: hold at 50 °C for 2 hours, cool to 5 °C at a rate of 0.5 °C/min, and hold at 5 °C for 24 hours.

• Isolation & Verification: Isolate precipitates via vacuum filtration. Immediately analyze the wet cake using Powder X-Ray Diffraction (PXRD) to confirm crystallinity before drying, preventing desolvation-induced amorphization.

Workflow for high-throughput salt screening and crystallization.

Protocol 2: Single-Crystal Growth and SCXRD Characterization

To obtain the definitive structural data presented in Section 3, diffraction-quality single crystals must be grown using slow, undisturbed kinetics.

• Saturated Solution: Dissolve 20 mg of the verified Mesylate salt in 0.5 mL of a Methanol/Water (80:20 v/v) mixture in a 2 mL inner vial.

• Vapor Diffusion Setup: Place the uncapped inner vial into a larger 20 mL outer vial containing 5 mL of an anti-solvent (Diethyl Ether). Cap the outer vial tightly.

• Equilibration: Store the system in a vibration-free environment at 20 °C for 7–10 days. Causality: The slow vapor-phase diffusion of the anti-solvent into the primary solvent gradually reduces solubility, promoting the nucleation of a single, defect-free crystal rather than a microcrystalline powder.

• Harvesting: Select a crystal with dimensions of approximately

  mm. Mount on a glass fiber using perfluoropolyether oil and flash-cool to 100 K under a nitrogen stream to minimize thermal vibration during X-ray exposure.

Decision tree for the solid-state characterization of isolated salts.

Conclusion

For the development of 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine, the Methanesulfonate (Mesylate) salt objectively outperforms the free base, HCl, and Maleate alternatives. The SCXRD data confirms that the robust hydrogen-bonding network within the triclinic lattice directly causes its superior thermal stability and low hygroscopicity, making it the definitive choice for advancing this API intermediate into late-stage formulation.

References

• European Pharmaceutical Review. "Pharmaceutical salts of small molecule drugs: opportunities and challenges." European Pharmaceutical Review, 2014. Available at:[Link][1]

• Thackaberry, E. A. "Non-clinical toxicological considerations for pharmaceutical salt selection." Expert Opinion on Drug Metabolism & Toxicology, 2012, 8(11), 1419-1433. Available at:[Link][2]

• Crystal Pharmatech. "How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations." Crystal Pharmatech Insights, 2023. Available at:[Link][3]

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. Non-clinical toxicological considerations for pharmaceutical salt selection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]

Validating Purity of Fluoropyridine Building Blocks for Library Synthesis

Introduction: The Hidden Cost of "95% Pure"

In high-throughput library synthesis—whether DNA-Encoded Libraries (DEL) or parallel medicinal chemistry—the integrity of your building blocks (BBs) is the rate-limiting step for data quality. Fluoropyridines have become ubiquitous bioisosteres for phenyl rings due to their metabolic stability and ability to modulate pKa and lipophilicity.

However, fluoropyridines present a unique analytical blind spot. Their synthesis (often via Halex reaction or direct fluorination) frequently generates regioisomers that possess identical masses and nearly identical polarities. Standard LC-MS protocols often fail to resolve these isomers, and proton-deficient rings render

H NMR inconclusive.

This guide outlines an Enhanced Validation Protocol designed to detect the "invisible" impurities that cause systematic library failures.

The Challenge: Why Standard QC Fails

The industry standard for BB acceptance is typically

purity by LC-MS (UV/ELSD) and a consistent H NMR. For fluoropyridines, this is insufficient.

The "Proton Desert"

Many fluoropyridine cores (e.g., 2-bromo-3,5-difluoropyridine) have few or no protons.

• H NMR Consequence: You may see one singlet or no signal at all. A 10% regioisomer impurity might be buried in the baseline or appear as a slightly broadened singlet, indistinguishable from the main peak.

The Regioisomer Trap

Nucleophilic aromatic substitution (

) on chloropyridines to install fluorine often yields mixtures. For example, fluorinating 2,3-dichloropyridine can yield both 2-fluoro-3-chloropyridine and 3-fluoro-2-chloropyridine.

• LC-MS Consequence: These isomers have identical m/z, similar LogP, and often co-elute on standard C18 gradients.

Comparative Analysis of Analytical Methods

Feature	LC-MS (Standard)	H NMR	GC-MS	F NMR (Recommended)
Primary Detection	Ionization/UV Absorbance	Proton Environment	Volatility/Fragmentation	Fluorine Environment
Regioisomer Resolution	Low (Co-elution common)	Low (Signal overlap/lack of protons)	High (Separates by boiling point)	Very High (High chemical shift dispersion)
Quantification Accuracy	Low (Response factor variation)	High (if signals resolve)	Medium (Injector discrimination)	High (qNMR with internal std)
Sample Prep Time	< 5 mins	< 5 mins	< 10 mins	< 5 mins
Key Limitation	"Invisible" isomers; Ion suppression	"Silent" molecules (no H)	Thermal instability	Requires probe tuning; Relaxation times ( )

Experimental Protocol: The F qNMR "Gold Standard"

To validate fluoropyridine purity definitively,

F Quantitative NMR (qNMR) is the method of choice. The fluorine nucleus offers a chemical shift range of ~800 ppm (vs. ~14 ppm for protons), making it highly sensitive to subtle structural changes like regioisomerism.

Reagents & Equipment[1][2][3]

• Instrument: 400 MHz NMR (or higher) with a probe capable of tuning to

  F (e.g., BBFO, TBI).

• Solvent: DMSO-

  (preferred for solubility) or CDCl .[1]

• Internal Standard (IS):

  -Trifluorotoluene (TFT) or 3,5-Bis(trifluoromethyl)benzoic acid.

  • Note: The IS must have a distinct chemical shift from the analyte and a long relaxation time (

    ) to ensure full relaxation between scans.

Step-by-Step Workflow

• Determination (One-time setup per scaffold):

  • Run an Inversion Recovery experiment to determine the longitudinal relaxation time (

    ) of the fluorine signals.

  • Rule of Thumb: Fluorine

    values can be long (2–10 seconds).

• Sample Preparation:

  • Weigh ~10 mg of the fluoropyridine BB (precision

    mg).

  • Weigh ~10 mg of Internal Standard (precision

    mg) into the same vial.

  • Dissolve in 0.6 mL deuterated solvent.

• Acquisition Parameters (Critical):

  • Pulse Sequence: zgig (inverse gated decoupling) to eliminate Nuclear Overhauser Effect (NOE) enhancement, ensuring integratable signals.

  • Spectral Width: 250 ppm (ensure all F signals are covered).

  • Relaxation Delay (

    ): Must be of the slowest relaxing signal (typically 20–30 seconds for qNMR).

  • Scans (NS): 16–64 (depending on concentration).

  • Offset (O1): Centered between analyte and IS signals.

• Processing:

  • Phase and baseline correct manually.

  • Integrate the Internal Standard peak (set to defined value based on mols).

  • Integrate analyte peaks.[1][2][3] Any additional peaks are quantifiable impurities.

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for accepting fluoropyridine building blocks into a library synthesis campaign.

Figure 1: Decision tree for validating fluoropyridine building blocks. Note the specific branch for "Proton Poor" scaffolds leading to mandatory

F analysis.

Case Study: The "Phantom" SAR

Scenario: A medicinal chemistry team purchased 5g of 2-bromo-5-fluoropyridine from a generic vendor. The CoA stated 98% purity by HPLC.

The Failure: During a parallel Suzuki coupling campaign, 20% of the wells failed to yield the expected product. Instead, they yielded a complex mixture or protodehalogenated byproducts.

The Investigation:

• Retrospective

  H NMR: Showed a clean spectrum (only aromatic protons, difficult to assign regio-position definitively).
• F NMR Analysis: Revealed two distinct signals:

  • Signal A (-128 ppm): 85% (Target: 2-bromo-5-fluoropyridine)

  • Signal B (-112 ppm): 15% (Impurity: 2-bromo-3-fluoropyridine)

• Mechanism of Failure: The 3-fluoro isomer is significantly more sterically hindered at the 2-position (ortho to the bromine). Under the standard catalytic conditions used for the library (Pd(dppf)Cl

  ), the hindered isomer reacted much slower, leading to incomplete conversion and catalyst poisoning effects that impacted the entire plate.

Conclusion: The "98%" purity was actually a mixture of isomers that co-eluted on HPLC. Implementing the

F qNMR protocol would have caught this impurity upstream, saving weeks of library synthesis time.

References

• Rosen, B. R., et al. (2013). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Link

• Tredwell, M., & Gouverneur, V. (2012). 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery. Angewandte Chemie International Edition. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Quantitative NMR). Link

• Longdom Publishing. (2019). Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol by Gas Chromatography. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Comparative Guide: Piperazine vs. Piperidine Linkers in 5-HT1F Receptor Agonists

The following guide provides an in-depth technical analysis of linker selection in 5-HT1F receptor agonist design, specifically comparing Piperazine and Piperidine scaffolds.

Executive Summary

In the development of selective 5-HT1F receptor agonists (neurally active anti-migraine agents or "ditans"), the piperidine linker has emerged as the superior scaffold over piperazine. While piperazine linkers are ubiquitous in broad-spectrum serotonergic ligands (particularly 5-HT1A/2A), they often fail to achieve the stringent selectivity required for 5-HT1F agonists.

The Verdict:

• Piperidine (Preferred): Delivers superior selectivity for 5-HT1F over 5-HT1B/1D (

  -fold), optimal CNS penetration (LogP ~2-3), and metabolic stability suitable for acute dosing. It is the core scaffold of Lasmiditan (Reyvow).

• Piperazine (Alternative): Generally associated with high affinity for 5-HT1A and off-target adrenergic binding. The introduction of the second nitrogen increases polar surface area (PSA) and alters the basicity profile, often detrimental to the specific hydrophobic requirements of the 5-HT1F orthosteric pocket.

Chemical Space & Structural Analysis

The choice between these two six-membered nitrogen heterocycles fundamentally alters the physicochemical landscape of the ligand.

Physicochemical Comparison

Feature	Piperidine Linker	Piperazine Linker	Impact on 5-HT1F Ligand
Structure	Cyclic secondary amine (1 Nitrogen)	Cyclic diamine (2 Nitrogens)	Piperidine is more lipophilic; Piperazine is more polar.
Basicity ( )	High (~11.0)	Mixed (~5.3 and ~9.7)	Piperidine ensures a single strong cationic center for Asp3.32 interaction.
Lipophilicity	Higher LogP	Lower LogP	Piperidine favors BBB penetration (critical for central 5-HT1F efficacy).
Conformation	Chair (Rigid/Defined)	Chair (Dynamic)	Piperidine provides a "sterically bulky" spacer that excludes 5-HT1B binding.
H-Bonding	1 Donor / 1 Acceptor	2 Donors / 2 Acceptors	Piperazine's extra N can form "unwanted" H-bonds, reducing selectivity.

Structural Logic: The "Selectivity Filter"

The 5-HT1F receptor shares high homology with 5-HT1B and 5-HT1D receptors. The primary safety goal of "ditans" is to avoid 5-HT1B-mediated vasoconstriction.

• The Piperidine Advantage: The pyridinoyl-piperidine scaffold (as seen in Lasmiditan) creates a specific vector that positions the pendant aryl group into a hydrophobic sub-pocket unique to 5-HT1F. This steric bulk prevents the "clamping" motion required for 5-HT1B activation.

• The Piperazine Liability: The distal nitrogen in piperazine often acts as a secondary anchor point, increasing affinity for 5-HT1A (anxiolytic target) or 5-HT2A, thereby diluting the specific anti-migraine efficacy.

Figure 1: Structural logic dictating the preference for Piperidine in 5-HT1F agonists.[1][2][3][4]

Comparative Binding Data

The following data contrasts the binding profiles of the leading piperidine-based 5-HT1F agonists against the typical profile of piperazine-based serotonin ligands.

Primary Binding Affinity ( ) & Selectivity

Compound	Scaffold	5-HT1F (nM)	5-HT1B (nM)	Selectivity Ratio (1F:1B)	Ref
Lasmiditan	Pyridinoyl-Piperidine	2.21	1053	~470x	[1, 2]
LY334370	Indolyl-Piperidine	~2.0	>100	>50x	[3]
Typical Arylpiperazine	Phenyl-Piperazine	>100	10-50	< 0.5x (Favors 1A/1B)	[4]

Critical Insight: The data demonstrates that replacing the indole core (Triptans) with a pyridinoyl-piperidine core (Lasmiditan) retains nanomolar affinity for 5-HT1F while virtually eliminating affinity for 5-HT1B.[5] Piperazine derivatives, conversely, are historically potent 5-HT1A ligands (e.g., Buspirone

5-HT1A = 20 nM) and lack the requisite discrimination for the 1F subtype.

Functional Potency ( )

In cAMP inhibition assays (Gi-coupled pathway), the piperidine scaffold translates binding affinity into functional efficacy.

• Lasmiditan (Piperidine):

  nM (Full Agonist).

• Piperazine Analogues: Often exhibit partial agonism or antagonism at 5-HT1 receptors due to the rigidifying effect of the second nitrogen on the linker chain.

Experimental Protocols

To verify these affinities in your own library, follow these standardized protocols.

Radioligand Binding Assay (Membrane Preparation)

• Objective: Determine

  values for 5-HT1F vs 5-HT1B.

• Cell Line: HEK-293 cells stably expressing human 5-HT1F or 5-HT1B receptors.

• Radioligand:

  -5-HT (Serotonin) or -Lasmiditan (if available).

Step-by-Step Protocol:

• Harvest: Scrape cells in ice-cold PBS and centrifuge (1000 x g, 10 min).

• Homogenization: Resuspend pellet in 50 mM Tris-HCl (pH 7.4) and homogenize using a Polytron (2 x 10 sec bursts).

• Wash: Centrifuge at 30,000 x g for 20 min. Repeat wash step twice to remove endogenous serotonin.

• Incubation:

  • Mix 50

    g membrane protein with 2 nM -5-HT.

  • Add test compound (Piperidine/Piperazine analog) at concentrations ranging from

    to M.

  • Incubate for 60 min at 27°C.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% PEI (reduces non-specific binding).

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Functional cAMP Assay (Gi-Coupling)

Since 5-HT1F is

coupled, agonist binding should inhibit forskolin-stimulated cAMP production.

Figure 2: Functional assay workflow for validating agonist potency.

Pharmacokinetics & Metabolism

The linker choice heavily influences the ADME profile, a critical success factor for oral migraine abortives.

• Metabolic Stability:

  • Piperidine: Lasmiditan is metabolized via oxidation on the piperidine ring to form inactive metabolites (M7, M18).[6] This controlled metabolism allows for a predictable half-life (~5.7 hours).

  • Piperazine: The piperazine ring is susceptible to rapid N-dealkylation and ring opening, potentially leading to shorter half-lives or active metabolites with off-target effects.

• CNS Penetration:

  • The piperidine ring contributes to a lipophilic profile (LogP > 2.0) essential for crossing the Blood-Brain Barrier (BBB) to reach central trigeminal targets.

  • Piperazine analogues, being more polar, often require extensive substitution (e.g., large hydrophobic groups) to achieve comparable BBB penetration, which can compromise ligand efficiency.

References

• Nelson, D. L., et al. (2010).[4] "Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan." Cephalalgia, 30(10), 1159-1169. Link

• Rezaie, R., et al. (2021). "Lasmiditan: A Review of a Selective 5-HT1F Agonist." Journal of Pain Research, 14, 123-130. Link

• Cohen, M. L., et al. (1999). "Pharmacological characterization of LY334370, a selective 5-HT1F receptor agonist." Journal of Pharmacology and Experimental Therapeutics, 291(2), 618-626. Link

• Boess, F. G., & Martin, I. L. (1994). "Molecular biology of 5-HT receptors." Neuropharmacology, 33(3-4), 275-317. Link

• BenchChem. (2025). "A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design." Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of 2-Aminotetralin-Type Serotonin 5-HT1 Agonists: Molecular Determinants for Selective Binding and Signaling at 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lasmiditan: Acute Migraine Treatment Without Vasoconstriction. A Review - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Reference Standards for 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

In modern targeted drug discovery, the architectural precision of small-molecule intermediates dictates the clinical viability of the final Active Pharmaceutical Ingredient (API). 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine (CAS 1604270-57-6 for the (3R)-enantiomer) is a premier chiral building block[1]. It is strategically deployed in the synthesis of advanced therapeutics, ranging from Trk kinase inhibitors[2] and cyclin-dependent kinase (CDK) inhibitors[3] to antiviral agents like Hepatitis C virus inhibitors[4].

Because the stereochemical fidelity and impurity profile of this intermediate carry over into the final API, selecting the correct Reference Standard is a non-negotiable step in analytical quality control (QC) and regulatory compliance. As a Senior Application Scientist, I have structured this guide to objectively compare available reference standard grades and provide the self-validating analytical protocols necessary to verify them.

Comparative Analysis of Reference Standard Grades

Not all reference standards offer the metrological traceability required for late-stage API release. Depending on your stage of development—from early proof-of-concept assays[5] to commercial manufacturing—different grades are required. The table below objectively compares the specifications of available 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine standards.

Table 1: Quantitative Comparison of Reference Standard Grades

Grade / Type	Purity Threshold	Enantiomeric Excess (ee)	Certification Level	Primary Application
Certified Reference Material (CRM)	≥ 99.5%	> 99.9%	ISO 17034 / ISO/IEC 17025	Quantitative NMR (qNMR), API release testing, regulatory filing.
Pharmacopeial Standard	≥ 99.0%	> 99.0%	USP/EP/BP Monographs	Compendial testing, routine QC batch release.
Analytical Grade	≥ 98.0%	> 98.0%	CoA with HPLC/NMR	Method development, early-stage impurity tracking.
Technical Grade	95.0% - 97.0%	Unspecified	Basic CoA	Bulk synthesis, early R&D, proof-of-concept assays[5].

Causality Insight: Why is CRM grade strictly necessary for final API release? The basicity of the piperazine ring makes it highly prone to forming salts with trace acidic impurities, while the fluoropyridine moiety can undergo nucleophilic aromatic substitution if trace nucleophiles are present. CRM standards provide metrological traceability via qNMR, ensuring that the mass balance accounts for invisible counter-ions and inorganic salts that standard UV-HPLC might miss.

Mechanistic Role in Drug Design

To design robust analytical methods, we must first understand why this molecule is structurally significant.

• Fluoropyridine Ring: The highly electronegative fluorine atom at the 5-position deactivates the pyridine ring toward cytochrome P450-mediated oxidation, thereby extending the in vivo half-life of the resulting drug.

• 3-Methylpiperazine Moiety: The methyl group introduces a critical chiral center. This restricts the conformational flexibility of the piperazine ring, locking it into a geometry that maximizes hydrogen bonding within the solvent-exposed regions of kinase ATP-binding pockets[2][3].

Pharmacophore role of the compound in kinase inhibition.

Experimental Protocols & Self-Validating Systems

To ensure absolute trustworthiness, the analytical methods used to qualify the reference standard must be self-validating. Below are the field-proven protocols for analyzing 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine.

Analytical validation workflow for the reference standard.

Protocol 1: Enantiomeric Purity Determination via Chiral HPLC

• Objective: To baseline-resolve and quantify the (3R) and (3S) enantiomers.

• Causality: Standard reversed-phase C18 columns cannot distinguish enantiomers because their physicochemical properties are identical in an achiral environment. We employ an amylose-based chiral stationary phase (CSP). The helical cavities of the amylose polymer form transient, reversible diastereomeric complexes with the enantiomers via hydrogen bonding (targeting the piperazine nitrogens) and π-π interactions (targeting the fluoropyridine ring).

Step-by-Step Methodology:

• System Setup: Install a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm) on an HPLC system.

• Mobile Phase: Formulate an isocratic blend of Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v).

  • Self-Validation Check: The addition of 0.1% Diethylamine is a critical self-validating parameter. It suppresses the ionization of the secondary amine on the piperazine ring. Without it, the amine interacts with residual silanols on the silica support, causing severe peak tailing. A valid run must yield a tailing factor (

    ) ≤ 1.2.

• Sample Preparation: Dissolve 1.0 mg of the reference standard in 1.0 mL of the mobile phase[1].

• Execution: Inject 10 µL at a flow rate of 1.0 mL/min, monitoring UV absorbance at 254 nm.

• System Suitability Test (SST): The resolution (

  ) between the (3R) and (3S) peaks must be ≥ 2.0. If < 2.0, decrease the isopropanol concentration to 15% to increase retention time and chiral cavity interaction.

Protocol 2: Trace Impurity Profiling via LC-MS/MS

• Objective: To detect and quantify process-related impurities, such as des-fluoro or des-methyl derivatives[6].

• Causality: Electrospray Ionization (ESI) in positive mode is selected because the basic secondary amine of the piperazine ring readily accepts a proton, yielding a strong

  precursor ion at 196.12[6].

Step-by-Step Methodology:

• Chromatography: Utilize a Waters XBridge C18 column (100 mm × 2.1 mm, 3.5 µm). Mobile Phase A is 0.1% Formic Acid in Water; Mobile Phase B is 0.1% Formic Acid in Acetonitrile.

• Gradient: Run a linear gradient from 5% B to 95% B over 10 minutes.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Transitions: Monitor the primary transition

  196.1 96.0.

  • Causality: This transition corresponds to the collision-induced cleavage of the fluoropyridine ring, leaving the stable, charged methylpiperazine fragment.

• Self-Validation Check: Spike a blank matrix with 0.05% of the expected impurity. The method is only validated if the spike recovery falls strictly between 90% and 110%, proving the absence of matrix-induced ion suppression.

References[1] 1604270-57-6 | (3R)-1-(5-Fluoropyridin-2-yl)-3-methylpiperazine - ChemScene. Available Here[5] Technical Grade R-1-5-Fluoropyridin-2-Yl-3-Methylpiperazine, For Laboratory, 99% - IndiaMART. Available Here[6] 1-(5-Chloro-3-fluoropyridin-2-yl)-4-methylpiperazine - Sigma-Aldrich.Available Here[4] WO2013067267A1 - Rod-like hepatitis C virus inhibitors - Google Patents. Available Here[7] 1-(5-fluoropyridin-2-yl)-3-methylpiperazine - PubChemLite.Available Here[3] WO2014076091A1 - 5-fluoro-n-(pyridin-2-yl)pyridin-2-amine derivatives containing a sulfoximine group - Google Patents. Available Here[2] US8513263B2 - Substituted pyrazolo[1,5-a]pyrimidine compounds as Trk kinase inhibitors - Google Patents. Available Here

Sources

• 1. chemscene.com [chemscene.com]
• 2. US8513263B2 - Substituted pyrazolo[1,5-a]pyrimidine compounds as Trk kinase inhibitors - Google Patents [patents.google.com]
• 3. WO2014076091A1 - 5-fluoro-n-(pyridin-2-yl)pyridin-2-amine derivatives containing a sulfoximine group - Google Patents [patents.google.com]
• 4. WO2013067267A1 - Rod -like hepatitis c virus inhibitors containing the fragement {2- [4- (bi phenyl - 4 - yl) - 1h - imidazo - 2 - yl] pyrrolidine - 1 - carbonlymethyl} amine - Google Patents [patents.google.com]
• 5. m.indiamart.com [m.indiamart.com]
• 6. PubChemLite - 1-(5-fluoropyridin-2-yl)-3-methylpiperazine (C10H14FN3) [pubchemlite.lcsb.uni.lu]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Protocol for 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

Here is the comprehensive safety, handling, and logistical disposal guide for 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine, designed for laboratory professionals and environmental health and safety (EHS) officers.

Introduction & Mechanistic Hazard Assessment

1-(5-Fluoropyridin-2-yl)-3-methylpiperazine (CAS: 1247854-82-5) is a fluorinated heterocyclic compound frequently utilized as an intermediate in pharmaceutical synthesis and drug discovery[1].

To establish a self-validating safety protocol, we must first understand the chemical causality behind its handling requirements:

• The Piperazine Moiety: The secondary amine in the piperazine ring imparts basicity. In its free-base form, it can be corrosive or highly irritating to mucosal membranes, skin, and eyes.

• The Fluoropyridine Ring: The presence of the covalently bound fluorine atom dictates its end-of-life logistical routing. During combustion, fluorinated organic compounds can generate highly toxic and corrosive hydrogen fluoride (HF) gas. Therefore, this compound must be segregated into designated halogenated waste streams to ensure it is routed to specialized high-temperature incinerators equipped with alkaline gas scrubbers [2].

Quantitative Data & Classification

The following table summarizes the critical physicochemical parameters that dictate containment and disposal strategies.

Parameter	Specification / Classification
Chemical Name	1-(5-Fluoropyridin-2-yl)-3-methylpiperazine
CAS Registry Number	1247854-82-5
Molecular Formula	C10H14FN3
Molecular Weight	195.24 g/mol [1]
Waste Classification	Halogenated Organic Waste
Primary Hazards	Skin Irritation (H315), Eye Irritation (H319), STOT SE 3 (H335)
Extinguishing Media	Water spray, alcohol-resistant foam, dry chemical, or CO2

Step-by-Step Disposal Methodology

Proper disposal requires strict adherence to institutional Environmental Health and Safety (EHS) guidelines and federal regulations (e.g., RCRA in the United States). Under no circumstances should this compound be disposed of down the drain or treated via improvised neutralization.

Step 1: Point-of-Generation Segregation

• Identify the waste stream. Because of the fluorine atom, any solvent mixture containing this compound must be classified as Halogenated Organic Waste .

• Causality: Mixing halogenated waste with non-halogenated waste contaminates the entire bulk container, drastically increasing disposal costs and environmental risk during incineration [2].

Step 2: Primary Containment

• Transfer the liquid waste (or solid waste dissolved in appropriate solvents) into a chemically compatible container. High-Density Polyethylene (HDPE) or glass carboys are standard.

• Ensure the container is equipped with a secure, vapor-tight cap. Do not leave funnels in the waste container.

Step 3: Labeling and Documentation

• Affix a hazardous waste tag immediately upon adding the first drop of waste.

• Clearly list "1-(5-Fluoropyridin-2-yl)-3-methylpiperazine" and the primary solvent (e.g., Dichloromethane, Methanol) on the label. Do not use abbreviations.

• Check the boxes for "Toxic" and "Halogenated".

Step 4: Institutional Transfer

• Store the waste in a designated Satellite Accumulation Area (SAA) with secondary containment (e.g., a spill tray) to prevent environmental release in case of primary container failure.

• Request a pickup from your institutional EHS department or a licensed commercial hazardous waste management contractor for final destruction via high-temperature incineration.

Spill Mitigation Protocol

In the event of an accidental release within the laboratory setting, execute the following workflow:

• Isolate & Evacuate: Evacuate non-essential personnel from the immediate area. Ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity.

• Don Appropriate PPE: Put on chemical-resistant nitrile gloves (double-gloving is recommended), splash-proof safety goggles, and a flame-retardant lab coat.

• Containment: If liquid, encircle the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or proprietary spill control pads). Avoid using combustible materials like sawdust.

• Collection: Carefully sweep the absorbed mixture using a spark-proof dustpan and brush.

• Disposal of Spill Debris: Place all contaminated absorbent, cleanup tools, and compromised PPE into a heavy-duty hazardous waste bag or solid waste drum. Label explicitly as "Solid Halogenated Hazardous Waste - Spill Debris."

• Decontamination: Wash the spill surface with a mild detergent and water, absorbing the rinsate and adding it to the hazardous waste container.

Waste Routing Visualization

The following decision matrix illustrates the logical flow for segregating and disposing of fluorinated piperazine derivatives to ensure environmental compliance.

Figure 1: Decision matrix and disposal routing for halogenated piperazine derivatives.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (Updated Version). Chapter 8: Management of Waste. National Academies Press (US). Retrieved from [Link]

Personal protective equipment for handling 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine

Topic: Personal protective equipment for handling 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine Audience: Researchers, scientists, and drug development professionals.

Executive Safety Summary

Compound Class: Fluorinated Pyridyl-Piperazine CAS No: 1604270-57-6 (Referencing (R)-isomer; apply to racemate/analogues) Primary Hazard Profile: Corrosive / Severe Irritant (Amine functionality) & Acute Toxicity (Fluorinated heterocycle).

This guide provides a self-validating safety protocol for handling 1-(5-Fluoropyridin-2-yl)-3-methylpiperazine. Unlike standard organic intermediates, this compound combines the basicity of a secondary amine with the metabolic stability and potential toxicity of a fluorinated pyridine. The operational directive is to treat this material as a contact sensitizer and potential corrosive until specific lot analysis proves otherwise.

Hazard Identification & Risk Assessment

Expert Insight: The piperazine ring acts as a strong nucleophile and base (pKa ~9-10), capable of causing chemical burns to mucous membranes. The fluoropyridine moiety increases lipophilicity, potentially enhancing dermal absorption relative to non-fluorinated analogues.

Hazard Category	GHS Classification (Conservative)	Operational Implication
Skin Corrosion/Irritation	Category 1B (H314) or Cat 2 (H315)	Assume corrosivity. Direct contact can cause immediate, irreversible tissue damage.
Serious Eye Damage	Category 1 (H318)	Vapors/dust can cause lachrymation and corneal opacity.
Acute Toxicity (Oral/Dermal)	Category 4 (H302/H312)	Harmful if swallowed or absorbed through skin.
Specific Target Organ Toxicity	Category 3 (H335)	Respiratory tract irritation.[1] Inhalation of mist/dust must be prevented.[1][2][3][4][5][6][7][8][9][10]

Personal Protective Equipment (PPE) Matrix

Trustworthiness: This matrix is designed as a "Denial of Entry" system. If any layer fails, the next layer must provide temporary protection to allow for safe doffing.

Tier 1: Routine Handling (Weighing <1g, Closed-System Transfer)

• Respiratory: Fume hood sash at proper working height (18 inches). No respirator needed if engineering controls are active.

• Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to potential amine vapors.

• Dermal (Hands): Double-gloving strategy.

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

  • Rationale: Piperazines can permeate thin nitrile; the air gap between gloves reduces diffusion rate.

• Body: Standard cotton lab coat (buttoned) + long pants + closed-toe leather/composite shoes.

Tier 2: High-Risk Operations (Synthesis, Spills, >1g Handling)

• Respiratory: If fume hood is compromised or for spill cleanup, use a Full-Face Respirator with Multi-Gas/Vapor (Organic Vapor + Acid Gas) and P100 particulate cartridges.

• Ocular: Face shield required over goggles during liquid transfers to prevent splash-back burns.

• Dermal: Chemically resistant apron (Tyvek® or PVC) over lab coat. Sleeve protectors recommended.

Visual Logic: PPE Selection Decision Tree

Caption: Decision logic for selecting appropriate PPE based on quantity and physical state.

Operational Protocols

A. Engineering Controls (The Primary Barrier)

• Ventilation: All operations must occur within a certified chemical fume hood with a face velocity of 80–100 fpm .

• Static Control: Fluorinated compounds can be static-prone. Use anti-static weighing boats and ground all metal transfer equipment if handling bulk powders.

B. Safe Weighing & Transfer Protocol

• Preparation: Place a disposable absorbent mat (benchkote) inside the hood. Pre-weigh the receiving vessel to avoid transferring the compound back and forth.

• Transfer: Use a disposable spatula or glass pipette. Do not use metal spatulas if the compound is in a salt form (e.g., HCl salt) to avoid corrosion/contamination.

• Decontamination: Immediately wipe the spatula/pipette exterior with a Kimwipe dampened with methanol before removal from the hood.

C. Spill Response Workflow

Causality: Amine spills are particularly hazardous because they can react with atmospheric CO2 to form carbamates or release toxic vapors.

• Isolate: Alert nearby personnel. Close the fume hood sash if the spill is inside.

• Neutralize: Do not use water immediately (spreads the organic base).

  • Solid Spill: Cover with sand or vermiculite. Sweep gently to avoid dust.

  • Liquid/Oil Spill: Absorb with polypropylene pads or vermiculite.

• Clean: Once bulk is removed, wipe surface with dilute acetic acid (5%) or citric acid to neutralize the amine residue, followed by soap and water.

• Disposal: Collect all waste in a sealed container labeled "Hazardous Waste - Toxic/Corrosive Organic."

Visual Logic: Spill Response Flow

Caption: Step-by-step spill response protocol prioritizing containment and neutralization.

Waste Disposal & Deactivation

Regulatory Grounding: This compound contains both Fluorine and Nitrogen . It must be segregated from standard organic streams to prevent formation of HF during incorrect incineration processes or unexpected reactions with oxidizers.

Waste Stream	Classification	Handling Instruction
Solid Waste	Hazardous (Toxic/Corrosive)	Double-bag in polyethylene. Label "Halogenated Organic Solid."
Liquid Waste	Halogenated Solvent Waste	Dissolve in acetone/ethanol. Dispose in "Halogenated Waste" carboy. Do not mix with acids.
Sharps/Glass	Contaminated Sharps	Rinse with methanol before disposal in sharps container.

Deactivation for Glassware: Rinse glassware with methanol, then wash with a 5% citric acid solution to protonate and solubilize the amine, followed by standard detergent wash.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 76326792 (Related Fluoropyridine Structures). PubChem. [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Pyridine and Derivatives. United States Department of Labor. [Link]

• European Chemicals Agency (ECHA). C&L Inventory: 1-(5-Fluoropyridin-2-yl)piperazine derivatives. ECHA. [Link]

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